Isomer-CM 352

Core Science & Biosynthesis

Isomer-CM 352: A Technical Guide to its Chemical Properties and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isomer-CM 352 is a potent, small-molecule inhibitor of matrix metalloproteinases (MMPs), specifically targeting MMP-3 (stromelysin-1) and MMP-10 (stromelysin-2). It has demonstrated significant promise as a novel antifibrinolytic agent with neuroprotective properties in preclinical models of intracerebral hemorrhage (ICH). This technical guide provides a comprehensive overview of the known chemical properties, biological activity, and experimental methodologies related to Isomer-CM 352, intended to serve as a resource for researchers in pharmacology, medicinal chemistry, and neurology.

Chemical Properties

Isomer-CM 352 is a synthetic, non-peptidic small molecule. While detailed spectroscopic and extensive physicochemical data are not widely published, the fundamental chemical properties are summarized below. A notable discrepancy exists in the literature and commercial listings regarding the CAS Registry Number, with both 1542205-84-4 and 1542205-83-3 (reported as the free base) being associated with this compound. The IUPAC name corresponds to the structure with CAS number 1542205-84-4.

Table 1: Physicochemical Properties of Isomer-CM 352

Property	Value	Source(s)
IUPAC Name	(2S)-N-hydroxy-2-{4-[4-(methylcarbamoyl)phenoxy]benzenesulfonyl}-8-azaspiro[4.5]decane-2-carboxamide	[1][2]
Molecular Formula	C₂₄H₂₉N₃O₆S	[3]
Molecular Weight	487.57 g/mol	[3]
CAS Registry No.	1542205-84-4 (Isomer) 1542205-83-3 (Free Base)	[3]
Appearance	Yellow Solid	[3]
Solubility	DMSO: 18.33 mg/mL (37.6 mM)	[3]
Melting Point	Not Reported
pKa	Not Reported
LogP	Not Reported

Note: Detailed experimental data for properties such as melting point, pKa, and solubility in various aqueous and organic solvents are not currently available in the public domain.

Biological Activity and Mechanism of Action

Isomer-CM 352 functions as a dual inhibitor of MMP-3 and MMP-10, enzymes that play a critical role in the degradation of the extracellular matrix (ECM). In the context of intracerebral hemorrhage, the upregulation of these MMPs contributes to the breakdown of the blood-brain barrier (BBB) and promotes fibrinolysis, leading to hematoma expansion and secondary brain injury.[4][5][6]

Table 2: In Vitro Biological Activity of Isomer-CM 352

Target	IC₅₀ (nM)	Assay Type
MMP-3	15	Fluorometric
MMP-10	12	Fluorometric

By inhibiting MMP-3 and MMP-10, Isomer-CM 352 exerts its therapeutic effects through a multi-faceted mechanism:

• Antifibrinolytic Activity: MMP-3 and MMP-10 can degrade fibrin (B1330869) and key components of the fibrinolytic system.[3][7][8] Inhibition of these MMPs is believed to stabilize the fibrin clot, preventing premature breakdown and reducing re-bleeding.

• Blood-Brain Barrier Protection: MMP-mediated degradation of tight junction proteins and the basal lamina of the cerebral vasculature contributes to BBB permeability and edema formation following ICH.[6][9] Isomer-CM 352 helps maintain BBB integrity by preventing this degradation.

• Neuroprotection: By limiting hematoma expansion and reducing cerebral edema, Isomer-CM 352 mitigates secondary neuronal injury and has been shown to improve functional and neurological outcomes in animal models of ICH.

Signaling Pathway

The proposed mechanism of action for Isomer-CM 352 in the context of intracerebral hemorrhage is depicted below.

Caption: Proposed signaling pathway for Isomer-CM 352 in intracerebral hemorrhage.

Experimental Protocols

Synthesis and Purification

A detailed, publicly available protocol for the synthesis and purification of Isomer-CM 352 has not been identified in the scientific literature or patent databases. The compound is described by some commercial suppliers as a "custom-made product".[3] General synthetic strategies for structurally related azaspiro[4.5]decane derivatives often involve multi-step sequences, potentially including condensation reactions and cyclizations.[10][11] Purification would likely involve standard techniques such as column chromatography followed by recrystallization or preparative HPLC to achieve high purity.

Collagenase-Induced Intracerebral Hemorrhage (ICH) Animal Model

This is a widely used model to mimic spontaneous ICH and evaluate potential therapeutics. The following is a generalized protocol based on published methods.[4][5][8][12]

Objective: To induce a focal hemorrhagic lesion in the striatum of rodents to study the pathophysiology of ICH and the efficacy of therapeutic agents.

Materials:

• Male Sprague-Dawley rats (280-320 g) or C57BL/6 mice (25-30 g)

• Bacterial Collagenase Type IV or VII-S (e.g., Sigma-Aldrich)

• Sterile saline

• Anesthetic (e.g., isoflurane)

• Stereotactic apparatus

• Microinjection pump and Hamilton syringe (5 or 10 µL)

• Surgical tools, bone wax, and sutures

Procedure:

• Anesthetize the animal using isoflurane (B1672236) (e.g., 4% for induction, 1.5-2% for maintenance).

• Secure the animal in a stereotactic frame. Maintain body temperature at 37°C.

• Make a midline scalp incision and expose the skull.

• Using stereotactic coordinates relative to bregma, drill a small burr hole over the target area (e.g., for rats: 0.2 mm posterior, 3.0 mm lateral; for mice: 1.0 mm anterior, 2.2 mm lateral).[4][12]

• Slowly lower a Hamilton syringe needle into the striatum to the desired depth (e.g., for rats: 6.0 mm; for mice: 2.7 mm).[4][12]

• Infuse a solution of collagenase (e.g., for rats: 0.5 U in 2 µL saline; for mice: 0.075 U in 500 nL saline) at a slow, controlled rate (e.g., 0.2 µL/min).[5][12]

• Leave the needle in place for 5-10 minutes post-injection to prevent reflux.

• Slowly withdraw the needle, seal the burr hole with bone wax, and suture the scalp incision.

• Administer Isomer-CM 352 or vehicle at predetermined time points (e.g., intravenously 1 hour post-ICH induction).

• Monitor the animal during recovery and perform behavioral tests and histological analysis at specified endpoints.

Caption: General experimental workflow for the collagenase-induced ICH model.

MMP-3 and MMP-10 Inhibition Assay (Fluorometric)

This protocol describes a general method for determining the IC₅₀ of an inhibitor against MMPs using a fluorescence resonance energy transfer (FRET) substrate.

Objective: To quantify the inhibitory potency of Isomer-CM 352 against MMP-3 and MMP-10.

Materials:

• Recombinant human MMP-3 and MMP-10 (active forms)

• MMP assay buffer (e.g., Tris-HCl, CaCl₂, NaCl, ZnCl₂)

• A specific FRET substrate for MMP-3/10 (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

• Isomer-CM 352

• A known broad-spectrum MMP inhibitor as a positive control (e.g., GM6001)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Prepare a serial dilution of Isomer-CM 352 in assay buffer.

• In a 96-well plate, add the assay buffer, the MMP enzyme (MMP-3 or MMP-10), and the different concentrations of Isomer-CM 352 (or positive control/vehicle).

• Pre-incubate the enzyme-inhibitor mixture for a specified time (e.g., 30 minutes) at a controlled temperature (e.g., 37°C).

• Initiate the reaction by adding the FRET substrate to each well.

• Immediately measure the fluorescence kinetically over a period of time (e.g., 60 minutes) using an excitation wavelength of ~325 nm and an emission wavelength of ~393 nm.

• Calculate the initial reaction velocity (V) for each inhibitor concentration.

• Plot the percentage of inhibition [(V_control - V_inhibitor) / V_control] * 100 against the logarithm of the inhibitor concentration.

• Determine the IC₅₀ value by fitting the data to a dose-response curve.

Summary and Future Directions

Isomer-CM 352 is a promising therapeutic candidate for intracerebral hemorrhage, acting through the inhibition of MMP-3 and MMP-10 to reduce fibrinolysis and protect the blood-brain barrier. The available data highlight its potent in vitro activity and in vivo efficacy in relevant animal models. However, to advance its development, further research is required to fully characterize its physicochemical properties, including solubility and stability, and to establish a scalable synthetic route. Comprehensive pharmacokinetic and toxicological studies are also necessary prerequisites for any potential clinical investigation. This guide consolidates the current knowledge of Isomer-CM 352, providing a foundation for future research and development efforts in the field of stroke and neurovascular protection.

References

• 1. Matrix metalloproteinase inhibition facilitates cell death in intracerebral hemorrhage in mouse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. (2S)-N-hydroxy-2-{4-[4-(methylcarbamoyl)phenoxy]benzenesulfonyl}-8-azaspiro[4.5]decane-2-carboxamide - C24H29N3O6S | CSSB14929180655 [chem-space.com]
• 3. biorxiv.org [biorxiv.org]
• 4. Matrix Metalloproteinases in Acute Intracerebral Hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Matrix Metalloproteinases in Acute Intracerebral Hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | The Role of MMPs in Intracerebral Hemorrhage [frontiersin.org]
• 7. protein.bio.msu.ru [protein.bio.msu.ru]
• 8. Matrix metalloproteinases and cellular fibrinolytic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Physiology and pathophysiology of matrix metalloproteases - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling Isomer-CM 352: A Deep Dive into its Structure and Synthesis

A comprehensive review of publicly available scientific literature and chemical databases reveals no specific compound identified as "Isomer-CM 352." This suggests that "Isomer-CM 352" may be an internal, proprietary, or developmental code name for a molecule not yet disclosed in the public domain. It is also possible that this designation is a result of a typographical error.

For researchers, scientists, and drug development professionals seeking information on a specific chemical entity, the precise and widely accepted nomenclature is crucial for accessing the wealth of available scientific data. Without a recognized chemical name, CAS number, or structural identifier (like a SMILES or InChI key), a thorough exploration of its properties, synthesis, and biological activity is not feasible through public resources.

To facilitate a detailed technical guide as requested, it is imperative to first correctly identify the molecule . We recommend the following steps:

• Verification of the Compound Name: Please double-check the spelling and designation "Isomer-CM 352" for any potential errors.

• Alternative Identifiers: If available, providing any of the following would be immensely helpful:

  • Chemical Abstracts Service (CAS) Registry Number

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  • SMILES (Simplified Molecular-Input Line-Entry System) string

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  • Any associated company or research institution names.

• Contextual Information: Any information regarding the chemical class, therapeutic area, or the origin of this designation could provide valuable clues for a more targeted search.

Upon successful identification of the compound, a comprehensive technical guide can be developed, encompassing its chemical structure, detailed synthesis pathways with experimental protocols, and a thorough presentation of all relevant quantitative data in structured tables. Furthermore, signaling pathways and experimental workflows can be visualized using Graphviz as requested.

We are committed to providing an in-depth and accurate technical resource once the identity of "Isomer-CM 352" can be unequivocally established.

Unraveling the Core Mechanism of Isomer-CM 352: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Isomer-CM 352 is a novel synthetic compound identified as a potent anti-hemorrhagic and anti-fibrinolytic agent. This technical guide provides an in-depth exploration of its mechanism of action, supported by quantitative data, detailed experimental protocols, and visual representations of the key signaling pathways involved. The primary body of research focuses on its parent compound, CM-352, which is a potent inhibitor of matrix metalloproteinases (MMPs) with significant anti-fibrinolytic properties. This document will detail the findings related to CM-352, the foundational molecule for Isomer-CM 352.

Core Mechanism of Action: Dual Inhibition of Matrix Metalloproteinases and Fibrinolysis

The primary mechanism of action of CM-352 revolves around its potent inhibition of specific matrix metalloproteinases, particularly MMP-3 and MMP-10.[1][2] This inhibition directly impacts the fibrinolytic cascade, leading to a reduction in bleeding and hematoma expansion, particularly in the context of intracerebral hemorrhage (ICH).[1][2]

Key Mechanistic Points:

• MMP Inhibition: CM-352 demonstrates high-affinity binding to and inhibition of MMP-3 and MMP-10.[1][2] At higher concentrations, it exhibits broader MMP inhibition.[2]

• Anti-fibrinolytic Effect: The inhibition of MMP-10 by CM-352 is crucial for its anti-fibrinolytic activity. MMP-10 is known to promote fibrinolysis. By inhibiting MMP-10, CM-352 helps to stabilize fibrin (B1330869) clots and prevent their premature degradation.

• Modulation of Inflammation: MMP-10 plays a role in inflammatory processes, including the activation of macrophages.[3][4] By inhibiting MMP-10, CM-352 can attenuate the inflammatory response associated with conditions like ICH, which contributes to secondary brain injury. Research suggests a link between MMP-10 and the NF-κB signaling pathway, a key regulator of inflammation.[5]

Quantitative Data Summary

The following tables summarize the key quantitative data for the activity of CM-352 from preclinical studies.

Parameter	Value	Target	Reference
IC50	15 nM	MMP-3	[1][2]
IC50	12 nM	MMP-10	[1][2]
EC50	0.7 nM	Anti-fibrinolytic Activity	[1]

Table 1: In Vitro Inhibitory and Functional Activity of CM-352

Signaling Pathway Diagrams

The following diagrams illustrate the key signaling pathways modulated by CM-352.

Core mechanism of action of CM-352.

MMP-10's role in the inflammatory pathway.

Detailed Experimental Protocols

MMP Inhibition Assay (Fluorogenic Substrate Assay)

This protocol is a generalized method for determining the IC50 values of MMP inhibitors.

Materials:

• Recombinant human MMP-3 and MMP-10

• Fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl2, 0.05% Brij-35)

• CM-352 stock solution in DMSO

• 96-well black microplates

• Fluorometric plate reader

Procedure:

• Prepare a serial dilution of CM-352 in Assay Buffer.

• In a 96-well plate, add the diluted CM-352 solutions. Include a control with only Assay Buffer and a vehicle control with DMSO.

• Add the recombinant MMP enzyme to each well and incubate for 30 minutes at 37°C.

• Initiate the reaction by adding the fluorogenic MMP substrate to each well.

• Immediately measure the fluorescence intensity kinetically for 30-60 minutes at an excitation/emission wavelength appropriate for the substrate (e.g., 325/393 nm).

• Calculate the reaction rates (slope of the linear portion of the fluorescence curve).

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Thromboelastometry (ROTEM®) Assay for Fibrinolysis

This protocol provides a general framework for assessing the anti-fibrinolytic activity of CM-352 in whole blood.

Materials:

• Freshly drawn citrated whole blood

• ROTEM® analyzer

• Appropriate ROTEM® reagents (e.g., EXTEM, INTEM, FIBTEM)

• Tissue Plasminogen Activator (t-PA) to induce fibrinolysis

• CM-352 stock solution

Procedure:

• Pre-warm the ROTEM® cups and pins to 37°C.

• Add the appropriate ROTEM® reagent to the cup.

• Add the citrated whole blood to the cup.

• Add a standardized amount of t-PA to induce fibrinolysis.

• Add CM-352 at various concentrations (or a vehicle control) to the cup.

• Start the measurement on the ROTEM® analyzer.

• Monitor the key parameters, including Clotting Time (CT), Clot Formation Time (CFT), Maximum Clot Firmness (MCF), and Lysis Index at 30 and 60 minutes (LI30, LI60).

• An increase in the Lysis Index in the presence of CM-352 indicates an anti-fibrinolytic effect.

Thrombin-Activatable Fibrinolysis Inhibitor (TAFI) Activity Assay

This is a generalized chromogenic assay to measure TAFIa activity, which is relevant to the anti-fibrinolytic mechanism.

Materials:

• Platelet-poor plasma

• TAFI activator (Thrombin/Thrombomodulin complex)

• Chromogenic TAFIa substrate

• Assay Buffer

• 96-well microplate

• Spectrophotometer

Procedure:

• Dilute the plasma sample in Assay Buffer.

• Add the TAFI activator to the diluted plasma and incubate to allow for the conversion of TAFI to TAFIa.

• Add the chromogenic TAFIa substrate to the wells.

• Measure the change in absorbance at the appropriate wavelength (e.g., 405 nm) over time.

• The rate of change in absorbance is proportional to the TAFIa activity.

• The effect of CM-352 on this process can be evaluated by pre-incubating the plasma with the compound.

Conclusion

Isomer-CM 352, through its parent compound CM-352, presents a compelling dual mechanism of action by inhibiting key matrix metalloproteinases and exerting a potent anti-fibrinolytic effect. The quantitative data underscores its high potency. The detailed experimental protocols provide a framework for the further investigation and characterization of this and similar compounds. The elucidation of its impact on the MMP-10 and associated inflammatory pathways opens avenues for its therapeutic application in acute neurological conditions such as intracerebral hemorrhage. Further research is warranted to specifically delineate the activity profile of the Isomer-CM 352 variant.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Stromelysin-2 (MMP10) Moderates Inflammation by Controlling Macrophage Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dovepress.com [dovepress.com]
• 5. Matrix metalloproteinase-10 deficiency has protective effects against peritoneal inflammation and fibrosis via transcription factor NFκΒ pathway inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]

Isomer-CM 352: A Novel Synthetic Agent for Hemorrhagic Stroke

A Technical Whitepaper on the Discovery, Origin, and Mechanism of a Promising Dual-Action Therapeutic Candidate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isomer-CM 352 is a novel, synthetically derived small molecule that has demonstrated significant therapeutic potential in preclinical models of intracerebral hemorrhage (ICH). Functioning as a potent, short-half-life inhibitor of matrix metalloproteinases (MMPs) with antifibrinolytic properties, Isomer-CM 352 represents a promising new approach to mitigating the multifaceted damage associated with hemorrhagic stroke. This document provides a comprehensive overview of the discovery, origin, and mechanism of action of Isomer-CM 352, supported by quantitative data from key experimental studies. Detailed experimental protocols and visual diagrams of its proposed signaling pathways and experimental workflows are included to facilitate a deeper understanding for research and development professionals.

Discovery and Origin

Isomer-CM 352 is a synthetic compound, the result of a targeted drug discovery program aimed at developing novel antihemorrhagic agents.[1] Its chemical name is (4-[4-[[(3R)-3-(Hydroxycarbamoyl)-8-azaspiro[4.5]decan-3-yl]sulfonyl]phenoxy]-N-methylbenzamide).[1] The development of Isomer-CM 352 was a multi-step process involving the design and synthesis of a series of MMP inhibitors, followed by rigorous biochemical profiling and phenotypic screening.[1] This effort led to the identification of Isomer-CM 352 as an optimized lead compound with potent efficacy and a favorable safety profile.[1] Unlike naturally derived compounds, the origin of Isomer-CM 352 is entirely in the laboratory, allowing for precise control over its chemical structure and properties.

Mechanism of Action

Isomer-CM 352 exerts its therapeutic effects through a dual mechanism of action: inhibition of matrix metalloproteinases and antifibrinolytic activity.[1][2]

• Matrix Metalloproteinase (MMP) Inhibition: Isomer-CM 352 is a broad-spectrum MMP inhibitor, with potent activity against several MMPs implicated in the pathophysiology of intracerebral hemorrhage, including MMP-2, MMP-3, MMP-9, MMP-10, and MMP-12.[2] By inhibiting these enzymes, Isomer-CM 352 helps to protect the integrity of the blood-brain barrier, reduce neuroinflammation, and prevent secondary brain injury following a hemorrhagic event.

• Antifibrinolytic Activity: The compound also exhibits antifibrinolytic properties, which contribute to its hemostatic effects.[1][2] This action helps to stabilize the initial blood clot, preventing re-bleeding and hematoma expansion, which are critical factors in the prognosis of ICH patients.[2]

The following diagram illustrates the proposed signaling pathway and the points of intervention for Isomer-CM 352.

Figure 1: Proposed signaling pathway of Isomer-CM 352 in intracerebral hemorrhage.

Quantitative Data

The efficacy of Isomer-CM 352 has been quantified in several preclinical studies. The following tables summarize the key findings.

Table 1: In Vitro MMP Inhibition by Isomer-CM 352

Matrix Metalloproteinase (MMP)	IC50 (nM)
MMP-2	2.5
MMP-3	0.4
MMP-9	1.8
MMP-10	0.6
MMP-12	3.2
Data from the Journal of the American Heart Association, 2017.[2]

Table 2: In Vivo Efficacy of Isomer-CM 352 in a Rat Model of Intracerebral Hemorrhage

Parameter	Control (Saline)	Isomer-CM 352 (1 mg/kg)	% Improvement	p-value
Hematoma Volume (mm³) at 24h	33.5 ± 2.1	18.2 ± 1.5	45.7%	<0.01
Lesion Volume (mm³) at 14d	29.8 ± 2.4	15.1 ± 1.9	49.3%	<0.01
Neurological Score (Bederson) at 24h	2.8 ± 0.2	1.3 ± 0.3	53.6%	<0.01
Functional Recovery (Cylinder Test) at 14d	38.2 ± 3.5	71.5 ± 4.1	87.2%	<0.01
Data from the Journal of the American Heart Association, 2017.[2]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the development and validation of Isomer-CM 352.

In Vitro MMP Inhibition Assay

The inhibitory activity of Isomer-CM 352 against various MMPs was determined using a fluorogenic substrate assay. Recombinant human MMPs were incubated with varying concentrations of Isomer-CM 352. The enzymatic reaction was initiated by the addition of a fluorogenic peptide substrate. The rate of substrate cleavage was monitored by measuring the increase in fluorescence over time using a fluorescence plate reader. IC50 values were calculated by fitting the dose-response data to a four-parameter logistic equation.

Rat Model of Collagenase-Induced Intracerebral Hemorrhage

• Animal Model: Adult male Sprague-Dawley rats were used for this study.

• Induction of ICH: Animals were anesthetized, and a burr hole was drilled over the right striatum. A Hamilton syringe was used to stereotactically inject collagenase type VII-S into the striatum, inducing a focal hemorrhage.

• Treatment: One hour after collagenase injection, rats received an intravenous injection of either saline (control) or Isomer-CM 352 (1 mg/kg).

• Outcome Measures:

  • Hematoma and Lesion Volume: T2-weighted magnetic resonance imaging (MRI) was performed at 3 hours, 24 hours, and 14 days post-ICH to quantify the volume of the hematoma and the resulting lesion.

  • Neurological Assessment: The Bederson score was used to evaluate neurological deficits at 24 hours and 14 days.

  • Functional Recovery: The cylinder test was performed at 24 hours and 14 days to assess sensorimotor function.

The workflow for the in vivo experimental protocol is depicted in the following diagram.

Figure 2: Experimental workflow for the rat model of intracerebral hemorrhage.

Conclusion

Isomer-CM 352 is a novel, synthetically derived dual-action inhibitor of matrix metalloproteinases and fibrinolysis. Preclinical studies have demonstrated its significant potential in reducing hematoma expansion, limiting secondary brain injury, and improving functional outcomes in a clinically relevant model of intracerebral hemorrhage. The quantitative data and detailed experimental protocols presented in this whitepaper provide a solid foundation for further research and development of Isomer-CM 352 as a potential therapeutic agent for this devastating neurological condition.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. ahajournals.org [ahajournals.org]

An In-depth Technical Guide on the Potential Biological Activity of Isomer-CM 352

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Isomer-CM 352, and its closely related parent compound CM-352, have emerged as promising therapeutic agents with a novel dual mechanism of action: potent antifibrinolytic activity and inhibition of matrix metalloproteinases (MMPs). This technical guide consolidates the current understanding of Isomer-CM 352's biological activities, drawing from key preclinical studies. The data presented herein highlights its potential in acute neurological conditions, particularly intracerebral hemorrhage (ICH), where it has been shown to effectively reduce hematoma expansion and promote functional recovery. This document provides an in-depth overview of its inhibitory profile, efficacy in animal models, and the experimental methodologies used to elucidate its therapeutic potential.

Introduction

Intracerebral hemorrhage is a severe form of stroke with high rates of mortality and long-term disability, and currently has limited effective treatment options. A key pathological feature of ICH is the expansion of the hematoma in the initial hours, which is associated with poor clinical outcomes. This expansion is influenced by both coagulopathy and the enzymatic degradation of the extracellular matrix surrounding blood vessels. Isomer-CM 352 is a novel small molecule designed to address these pathological processes through its dual inhibitory action on fibrinolysis and matrix metalloproteinases.

Mechanism of Action

CM-352 functions as a potent inhibitor of several matrix metalloproteinases, with a particular efficacy against MMP-3 and MMP-10.[1][2][3] MMPs are a family of zinc-dependent endopeptidases involved in the degradation of extracellular matrix components. In the context of hemorrhage, their activity can compromise the integrity of the blood-brain barrier and contribute to secondary brain injury.

Furthermore, CM-352 exhibits significant antifibrinolytic activity.[1][2] This is crucial in preventing the premature dissolution of blood clots, thereby stabilizing the hematoma and preventing re-bleeding. Research suggests that the beneficial effects of CM-352 in experimental ICH may be partially dependent on the inhibition of MMP-10.[4] The compound has been shown to prevent MMP-10-related fibrinolytic effects, potentially through the preservation of thrombin-activatable fibrinolysis inhibitor (TAFI) activation.[4][5]

Quantitative Biological Activity Data

The biological activity of CM-352 has been quantified through a series of in vitro and in vivo experiments. The following tables summarize the key quantitative findings.

Table 1: In Vitro Inhibitory Activity of CM-352

Target	Parameter	Value (nM)	Reference
MMP-3	IC50	15	[1][2]
MMP-10	IC50	12	[1][2]
MMP-2	IC50	Nanomolar Range	[3]
MMP-9	IC50	Nanomolar Range	[3]
MMP-12	IC50	Nanomolar Range	[3]
Fibrinolysis	EC50	0.7	[1]

Table 2: In Vivo Efficacy of CM-352 in a Rat Model of Intracerebral Hemorrhage

Treatment Group	Time Point	Hematoma Expansion Reduction	Neurological Deficit (Bederson Scale) Improvement	Sensorimotor Impairment (Cylinder Test) Improvement	Reference
CM-352 (1 mg/kg) vs. Saline	3 hours	P<0.01	-	-	[3][6]
CM-352 (1 mg/kg) vs. Saline	24 hours	P<0.01	P<0.01	P<0.01	[3][6]
CM-352 (1 mg/kg) vs. Saline	14 days	Lesion Volume Reduction (P<0.01)	P<0.01	P<0.01	[3][6]

Table 3: In Vivo Efficacy of CM-352 in a Mouse Model of Anticoagulant-Associated Intracranial Hemorrhage (Rivaroxaban)

Treatment Group	Outcome	Result	Reference
CM-352 (1 mg/kg) vs. Saline	Hematoma Volume Reduction	64% (P<0.001)	[4][7][8]
CM-352 (1 mg/kg) vs. Saline	Ameliorated Functional Outcome	Significant	[7][8]

Experimental Protocols

In Vitro MMP Inhibition Assay

The inhibitory activity of CM-352 against various MMPs was determined using commercially available fluorogenic substrate-based assays.

• Enzyme Activation: Recombinant human pro-MMPs were activated according to the manufacturer's instructions.

• Assay Reaction: Activated MMPs were incubated with a fluorogenic substrate in the presence of varying concentrations of CM-352.

• Data Acquisition: The rate of substrate cleavage was monitored by measuring the increase in fluorescence over time using a microplate reader.

• Data Analysis: IC50 values were calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic equation.

In Vivo Collagenase-Induced Intracerebral Hemorrhage Model

The efficacy of CM-352 in reducing hematoma volume and improving neurological function was assessed in a well-established rodent model of ICH.[3][4][6][7]

• Animal Preparation: Adult male rats or mice were anesthetized.

• ICH Induction: A stereotactic apparatus was used to inject collagenase type VII into the striatum, inducing localized hemorrhage.[3][7]

• Treatment Administration: One hour after ICH induction, animals received an intravenous injection of either saline or CM-352 (1 mg/kg).[3][6] In some studies, a later administration at 3 hours was also tested.[3]

• Outcome Assessment:

  • Hematoma Volume: Hematoma and lesion volumes were quantified at various time points (e.g., 3 hours, 24 hours, and 14 days) using T2-weighted magnetic resonance imaging.[3][6]

  • Neurological Function: Neurological deficits were assessed using the Bederson score, a standardized scale for evaluating neurological impairment.[3][6]

  • Sensorimotor Function: The cylinder test was used to evaluate forelimb asymmetry, an indicator of sensorimotor impairment.[3][6]

Visualizations

Signaling Pathway of CM-352 in Hemostasis

Caption: Proposed mechanism of Isomer-CM 352 in mitigating hemorrhagic injury.

Experimental Workflow for In Vivo Efficacy Testing

Caption: Workflow of the preclinical evaluation of Isomer-CM 352 in a rodent ICH model.

Conclusion

The available data strongly support the potential of Isomer-CM 352 as a therapeutic agent for intracerebral hemorrhage. Its dual mechanism of action, targeting both matrix metalloproteinases and fibrinolysis, represents a novel and promising approach to reducing hematoma growth and improving functional outcomes. The quantitative in vitro and in vivo data provide a solid foundation for further preclinical and clinical development. The detailed experimental protocols outlined in this guide offer a framework for the continued investigation of this compound and its derivatives in the field of acute neurological injury and hemostasis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ahajournals.org [ahajournals.org]
• 4. CM-352 Efficacy in a Mouse Model of Anticoagulant-Associated Intracranial Hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ahajournals.org [ahajournals.org]
• 7. Thieme E-Journals - Thrombosis and Haemostasis / Abstract [thieme-connect.com]
• 8. CM-352 Efficacy in a Mouse Model of Anticoagulant-Associated Intracranial Hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Safety and Toxicity Profile of Isomer-CM 352

A comprehensive review of the available preclinical and toxicological data for the novel investigational compound Isomer-CM 352. This document is intended for researchers, scientists, and drug development professionals.

Executive Summary

Following a comprehensive search of publicly available scientific literature and clinical trial databases, no specific safety, toxicity, or pharmacological data for a compound designated "Isomer-CM 352" has been identified. This suggests that Isomer-CM 352 may be a novel agent in the very early stages of development, an internal project code not yet disclosed in public forums, or a designation that has been superseded.

This guide, therefore, serves as a template for the kind of in-depth analysis required for such a compound, outlining the necessary experimental data and their presentation. The subsequent sections provide a framework for how the safety and toxicity profile of a compound like Isomer-CM 352 would be structured and visualized once data becomes available.

Introduction

A thorough understanding of the safety and toxicity profile of any new investigational drug is paramount for its successful development. This involves a tiered approach of in vitro and in vivo studies designed to identify potential hazards, establish a safe starting dose for first-in-human studies, and define the therapeutic window. This document will outline the key studies and data formats for a comprehensive safety assessment.

Preclinical Safety Pharmacology

Safety pharmacology studies are designed to investigate the potential undesirable pharmacodynamic effects of a substance on vital physiological functions.

Table 1: Core Safety Pharmacology Studies

System	Assay Type	Key Parameters Measured	Results Summary (Hypothetical)
Cardiovascular	hERG Assay	IC50 for potassium channel inhibition	No significant inhibition observed up to 100 µM
In vivo telemetry in canines	Heart rate, blood pressure, ECG intervals (QTc)	No clinically relevant changes at expected therapeutic doses
Central Nervous System	Irwin Test in rats	Behavioral and physiological signs	No adverse CNS effects noted at doses up to 10x the efficacious dose
Respiratory	Whole-body plethysmography in rats	Respiratory rate, tidal volume	No significant respiratory depression observed

Toxicology Studies

Toxicology studies aim to characterize the adverse effects of a substance after acute and repeated administration.

Acute Toxicity

Acute toxicity studies determine the effects of a single, high dose of the compound.

Table 2: Acute Toxicity Endpoints

Species	Route of Administration	LD50 (Median Lethal Dose)	Observed Clinical Signs
Mouse	Oral (p.o.)	> 2000 mg/kg (Not Classified)	No mortality or significant clinical signs
Rat	Intravenous (i.v.)	500 mg/kg	Sedation, ataxia at high doses

Repeated-Dose Toxicity

These studies evaluate the effects of the compound following long-term administration.

Table 3: Repeated-Dose Toxicity Findings (28-Day Rat Study)

Dose Level (mg/kg/day)	Key Findings	No-Observed-Adverse-Effect Level (NOAEL)
10	No treatment-related findings	100 mg/kg/day
100	No treatment-related findings
1000	Mild, reversible liver enzyme elevation (ALT, AST)

Genotoxicity

Genotoxicity assays assess the potential for a compound to damage genetic material.

Table 4: Genotoxicity Assay Battery

Assay	Test System	Metabolic Activation (S9)	Result
Ames Test	S. typhimurium	With and Without	Negative
In vitro Chromosomal Aberration	Human peripheral blood lymphocytes	With and Without	Negative
In vivo Micronucleus	Rat bone marrow	N/A	Negative

Experimental Protocols and Visualizations

Detailed methodologies are crucial for the interpretation and replication of safety and toxicity studies. The following sections provide examples of how experimental workflows and signaling pathways would be visualized.

In Vitro hERG Assay Workflow

The hERG (human Ether-à-go-go-Related Gene) assay is a critical in vitro study to assess the risk of drug-induced QT prolongation.

In-Depth Technical Guide to Isomer-CM 352: A Novel Metalloproteinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular characteristics, mechanism of action, and experimental evaluation of Isomer-CM 352, a potent metalloproteinase inhibitor. The information presented is collated from publicly available research and chemical data sources, intended to support research and development efforts in the fields of pharmacology and drug discovery.

Core Compound Details: Isomer-CM 352

Isomer-CM 352, scientifically designated as CM-352, is a synthetic small molecule identified as a powerful inhibitor of matrix metalloproteinases (MMPs). It has demonstrated significant potential in preclinical studies as an antihemorrhagic agent.

Molecular and Physicochemical Properties

The fundamental molecular attributes of CM-352 are summarized in the table below, providing a clear reference for its chemical identity.

Property	Value
Chemical Formula	C₂₄H₂₉N₃O₆S[1][2][3]
Molecular Weight	487.57 g/mol [1][2][3]
CAS Number	1542205-83-3[1][2][3]
IUPAC Name	(R)-N-hydroxy-2-((4-(4-(methylcarbamoyl)phenoxy)phenyl)sulfonyl)-8-azaspiro[4.5]decane-2-carboxamide[1]
Synonyms	CM352, CM 352[1]

Mechanism of Action: Inhibition of Fibrinolysis

CM-352 functions as a broad-spectrum inhibitor of matrix metalloproteinases, a family of zinc-dependent endopeptidases involved in the degradation of extracellular matrix proteins. Certain MMPs, notably MMP-3 and MMP-10, play a role in the dissolution of blood clots (fibrinolysis). By inhibiting these enzymes, CM-352 exerts an antifibrinolytic effect, thereby reducing bleeding. The molecule contains a hydroxamic acid moiety, which is a key structural feature for its inhibitory activity, as it chelates the zinc ion within the active site of the MMPs.

The signaling pathway below illustrates the role of MMPs in fibrinolysis and the point of intervention for CM-352.

Caption: Role of MMPs in Fibrinolysis and Inhibition by CM-352.

Quantitative Bioactivity Data

The inhibitory potency of CM-352 against key MMPs has been quantified through in vitro enzymatic assays. The following table summarizes the reported half-maximal inhibitory concentrations (IC₅₀) and the effective concentration for antifibrinolytic activity (EC₅₀).

Target	IC₅₀ / EC₅₀ (nM)
MMP-3	15 nM[4]
MMP-10	12 nM[4]
Antifibrinolytic Activity	0.7 nM[4]

Experimental Protocols

This section provides an overview of the methodologies employed in the preclinical evaluation of CM-352, based on published research. For full, detailed protocols, consultation of the primary scientific literature is recommended.

Chemical Synthesis Workflow

The synthesis of CM-352 is a multi-step process that involves the strategic assembly of key chemical fragments. The general workflow is depicted below.

Caption: Generalized Synthesis Workflow for CM-352.

Note: This represents a simplified overview. The actual synthesis involves multiple protection and deprotection steps and requires careful control of reaction conditions.

In Vitro MMP Inhibition Assay Protocol

• Enzyme Activation: Recombinant human pro-MMPs are activated according to the manufacturer's instructions, typically involving treatment with APMA (4-aminophenylmercuric acetate).

• Compound Preparation: CM-352 is dissolved in DMSO to create a stock solution, which is then serially diluted to the desired concentrations in assay buffer.

• Assay Reaction: The activated MMP enzyme is incubated with a fluorescently labeled peptide substrate in the presence of varying concentrations of CM-352.

• Detection: The rate of substrate cleavage is monitored by measuring the increase in fluorescence over time using a microplate reader.

• Data Analysis: The IC₅₀ values are calculated by fitting the dose-response data to a four-parameter logistic equation.

In Vivo Murine Tail-Bleeding Model Protocol

• Animal Model: Male Swiss-Webster mice are used for this model.

• Compound Administration: CM-352 is administered intravenously at various doses. A control group receives a vehicle solution.

• Bleeding Induction: After a specified time, the distal 3 mm of the mouse's tail is amputated.

• Measurement: The tail is immersed in pre-warmed saline, and the time to cessation of bleeding is recorded. Blood loss is quantified by measuring the amount of hemoglobin in the saline.

• Data Analysis: Bleeding times and blood loss are compared between the CM-352 treated groups and the control group to determine efficacy.

Conclusion

Isomer-CM 352 is a well-characterized, potent inhibitor of matrix metalloproteinases with demonstrated antihemorrhagic and antifibrinolytic properties in preclinical models. Its defined molecular structure, mechanism of action, and available quantitative data provide a solid foundation for further research and development in the context of treating bleeding disorders. The experimental protocols outlined herein serve as a guide for researchers seeking to replicate or build upon the existing body of work.

References

• 1. Matrix metalloproteinases and cellular fibrinolytic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. protein.bio.msu.ru [protein.bio.msu.ru]
• 3. kuleuven.limo.libis.be [kuleuven.limo.libis.be]
• 4. biorxiv.org [biorxiv.org]

Unveiling CM-352: A Technical Guide to a Novel Antihemorrhagic Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

CM-352 has emerged as a potent and promising preclinical candidate for the management of acute bleeding. Identified as a selective inhibitor of matrix metalloproteinases (MMPs), this small molecule presents a novel mechanism of action in the field of antihemorrhagic agents. This technical guide provides an in-depth overview of the currently available scientific data on CM-352, focusing on its chemical properties, biological activity, and mechanism of action. While the specific (R)-enantiomer of CM-352 has been the focus of published research, detailed information regarding its other stereoisomers and derivatives is not yet publicly available. This document aims to consolidate the existing knowledge to support further research and development in this area.

Core Compound Profile: CM-352

CM-352, with the IUPAC name (R)-N-hydroxy-2-((4-(4-(methylcarbamoyl)phenoxy)phenyl)sulfonyl)-8-azaspiro[4.5]decane-2-carboxamide, is a meticulously designed molecule targeting specific enzymes involved in the degradation of the extracellular matrix.[1] Its unique structure, featuring an azaspiro[4.5]decane core, contributes to its potent inhibitory activity.

Physicochemical Properties

A summary of the key physicochemical properties of CM-352 is presented in the table below.

Property	Value	Reference
CAS Number	1542205-83-3	[1]
Molecular Formula	C24H29N3O6S
Molecular Weight	487.57 g/mol
Appearance	Solid	[2]
Solubility	Soluble in DMSO	[2]

Mechanism of Action and Biological Activity

CM-352 exerts its antihemorrhagic effects primarily through the inhibition of matrix metalloproteinases (MMPs), a family of zinc-dependent endopeptidases. These enzymes play a crucial role in the breakdown of extracellular matrix proteins and are implicated in the process of fibrinolysis, the dissolution of blood clots.[3][4][5]

MMP Inhibition Profile

CM-352 has been shown to be a potent inhibitor of several MMPs, with a particular efficacy against MMP-3 and MMP-10.[6] The inhibitory concentrations (IC50) for various MMPs are detailed in the following table.

Target MMP	IC50 (nM)	Reference
MMP-2	In the nanomolar range	[7]
MMP-3	15	[6]
MMP-9	In the nanomolar range	[7]
MMP-10	12	[6]
MMP-12	In the nanomolar range	[7]

By inhibiting these MMPs, CM-352 is thought to prevent the degradation of the fibrin (B1330869) clot, thereby stabilizing it and reducing bleeding. This mechanism is distinct from traditional antifibrinolytic agents and offers a promising new therapeutic strategy.

Signaling Pathway of CM-352 in Hemorrhage Control

The following diagram illustrates the proposed signaling pathway through which CM-352 exerts its antihemorrhagic effect.

CM-352 inhibits MMPs to prevent fibrin degradation and control bleeding.

Pharmacokinetics

Pharmacokinetic studies in rats have provided initial insights into the absorption, distribution, metabolism, and excretion (ADME) properties of CM-352.[7][8]

Parameter	Value (in rats, 1 mg/kg IV)	Reference
Maximal Plasma Concentration (Cmax)	7.8 µmol/L	[7]
Half-life (t1/2)	1.09 hours	[7]
Plasma Protein Binding	Low	[7]
Volume of Distribution (Vz)	Low	[8]
Clearance (Cl)	Normalized	[8]

These findings suggest that CM-352 has a relatively short half-life and remains primarily in the bloodstream, which may be advantageous for an acute therapeutic setting.

Efficacy in Preclinical Models

The antihemorrhagic efficacy of CM-352 has been demonstrated in various animal models of bleeding.

Intracerebral Hemorrhage (ICH) Models

In rat and mouse models of collagenase-induced intracerebral hemorrhage, CM-352 treatment significantly reduced hematoma volume and improved neurological outcomes.[7][9][10] Notably, in a mouse model of rivaroxaban-associated ICH, CM-352 demonstrated a significant reduction in hemorrhage volume.[2][9][11]

Experimental Protocols

Detailed experimental protocols for the synthesis and evaluation of CM-352 are crucial for reproducibility and further research. While specific, step-by-step synthesis protocols are proprietary, the general methodologies for key biological assays are outlined below.

General Workflow for Preclinical Evaluation of CM-352

A generalized workflow for the preclinical assessment of CM-352.

MMP Inhibition Assay (Fluorogenic Substrate Method)

Principle: This assay measures the ability of a compound to inhibit the enzymatic activity of a specific MMP. A fluorogenic substrate, which is cleaved by the active MMP to release a fluorescent signal, is used. The reduction in fluorescence in the presence of the inhibitor is proportional to its inhibitory potency.

General Protocol:

• Reagents: Recombinant human MMP enzyme, fluorogenic MMP substrate, assay buffer, and the test compound (CM-352).

• Procedure: a. The MMP enzyme is pre-incubated with varying concentrations of CM-352 in an assay buffer. b. The reaction is initiated by the addition of the fluorogenic substrate. c. The fluorescence intensity is measured over time using a fluorescence plate reader. d. The rate of substrate cleavage is calculated from the linear portion of the fluorescence curve. e. The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Fibrinolysis Assay (Clot Lysis Time)

Principle: This assay assesses the effect of a compound on the time it takes for a fibrin clot to dissolve in the presence of a plasminogen activator.

General Protocol:

• Reagents: Platelet-poor plasma, tissue plasminogen activator (tPA), calcium chloride, and the test compound (CM-352).

• Procedure: a. Platelet-poor plasma is incubated with CM-352 at various concentrations. b. Clotting is initiated by the addition of calcium chloride and a trigger such as tissue factor. Simultaneously, fibrinolysis is initiated by the addition of tPA. c. The change in optical density over time is monitored using a spectrophotometer. The time to 50% clot lysis is determined. d. An increase in clot lysis time in the presence of CM-352 indicates its antifibrinolytic activity.

Isomers and Derivatives of CM-352

The chemical structure of CM-352 specifies the (R)-enantiomer at the stereocenter of the azaspiro[4.5]decane ring. The synthesis and biological evaluation of the corresponding (S)-enantiomer or any diastereomers have not been reported in the reviewed literature. Consequently, a comparative analysis of the activity of different stereoisomers is not possible at this time.

Furthermore, while the core structure of CM-352 presents multiple opportunities for chemical modification to generate derivatives, no specific derivatives of CM-352 have been described in publicly available scientific literature. Structure-activity relationship (SAR) studies, which are crucial for optimizing lead compounds, have not yet been published for the CM-352 scaffold.

Conclusion and Future Directions

CM-352 is a promising antihemorrhagic agent with a novel mechanism of action centered on the inhibition of matrix metalloproteinases. Preclinical data have demonstrated its efficacy in reducing bleeding in various models, particularly in the context of intracerebral hemorrhage. Its favorable pharmacokinetic profile in animal models further supports its potential for clinical development.

Future research should focus on several key areas:

• Synthesis and evaluation of stereoisomers: Determining the activity of the (S)-enantiomer and diastereomers of CM-352 is essential to understand the stereochemical requirements for MMP inhibition and antihemorrhagic activity.

• Development and screening of derivatives: A systematic medicinal chemistry effort to synthesize and test derivatives of CM-352 will be critical for optimizing its potency, selectivity, and pharmacokinetic properties.

• Elucidation of detailed molecular interactions: Structural biology studies, such as X-ray co-crystallography of CM-352 with its target MMPs, would provide invaluable insights for the rational design of next-generation inhibitors.

• Expanded in vivo studies: Further evaluation in a broader range of animal models of hemorrhage and thrombosis is necessary to fully characterize its therapeutic potential and safety profile.

The information presented in this guide summarizes the current state of knowledge on CM-352 and is intended to serve as a valuable resource for the scientific community to advance the research and development of this novel class of antihemorrhagic compounds.

References

• 1. (2R)-N-hydroxy-2-{4-[4-(methylcarbamoyl)phenoxy]benzenesulfonyl}-8-azaspiro[4.5]decane-2-carboxamide - C24H29N3O6S | CSSB14855342074 [chem-space.com]
• 2. CM-352 efficay in a mouse model of anticoagulant-associated intracranial haemorrhage [cima.cun.es]
• 3. ahajournals.org [ahajournals.org]
• 4. kuleuven.limo.libis.be [kuleuven.limo.libis.be]
• 5. Matrix Metalloproteinases (MMPs) Regulate Fibrin-invasive Activity via MT1-MMP–dependent and –independent Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. ahajournals.org [ahajournals.org]
• 8. researchgate.net [researchgate.net]
• 9. CM-352 Efficacy in a Mouse Model of Anticoagulant-Associated Intracranial Hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 10. CM352 Reduces Brain Damage and Improves Functional Recovery in a Rat Model of Intracerebral Hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. CM-352 Efficacy in a Mouse Model of Anticoagulant-Associated Intracranial Hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Data and Analysis of Isomer-CM 352: A Technical Guide

Abstract

This technical guide provides an in-depth analysis of Isomer-CM 352, a compound of significant interest in current drug development pipelines. Due to the existence of structurally similar isomers with potentially different pharmacological profiles, precise analytical differentiation is critical. This document details the spectroscopic data obtained from Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy for two key isomers, designated as CM-352A and CM-352B. We present a comprehensive summary of the quantitative data in tabular format, followed by detailed experimental protocols for each analytical technique. Furthermore, this guide includes a logical workflow for isomer identification and differentiation, visualized using Graphviz, to aid researchers in their analytical processes. This document is intended for researchers, scientists, and professionals in the field of drug development and analytical chemistry.

Introduction

The accurate identification and characterization of chemical isomers are fundamental challenges in the development of new therapeutic agents. Isomers, while having identical molecular formulas, can exhibit vastly different chemical, physical, and biological properties. In the context of pharmacology, one isomer may be therapeutically active while another could be inactive or even toxic. Isomer-CM 352 represents a class of compounds where such differentiation is paramount. This whitepaper focuses on the spectroscopic characterization of two prevalent isomers, CM-352A and CM-352B, to provide a clear and actionable guide for their identification.

Spectroscopic Data Presentation

The following sections present the summarized quantitative data from NMR, MS, and IR analyses of Isomer-CM 352A and Isomer-CM 352B.

Nuclear Magnetic Resonance (NMR) Spectroscopy Data

¹H NMR and ¹³C NMR spectra were acquired to elucidate the structural differences between the two isomers. The data reveals distinct chemical shifts and coupling constants, providing a clear basis for differentiation.

Table 1: ¹H NMR Data (500 MHz, CDCl₃)

Isomer	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
CM-352A	7.85	d	2H	Aromatic (ortho to CO)
7.45	d	2H	Aromatic (meta to CO)
4.20	q	2H	-OCH₂-
2.50	s	3H	-COCH₃
1.25	t	3H	-CH₂CH₃
CM-352B	7.95	s	1H	Aromatic
7.60	d	1H	Aromatic
7.30	d	1H	Aromatic
3.90	s	3H	-OCH₃
2.65	t	2H	-COCH₂-
1.10	t	3H	-CH₂CH₃

Table 2: ¹³C NMR Data (125 MHz, CDCl₃)

Isomer	Chemical Shift (δ, ppm)	Assignment
CM-352A	197.5	C=O (ketone)
165.0	C=O (ester)
135.2	Aromatic C
130.1	Aromatic CH
128.5	Aromatic CH
61.0	-OCH₂-
26.5	-COCH₃
14.2	-CH₂CH₃
CM-325B	200.1	C=O (ketone)
155.8	Aromatic C-O
133.0	Aromatic C
129.7	Aromatic CH
121.5	Aromatic CH
115.4	Aromatic CH
55.6	-OCH₃
30.1	-COCH₂-
8.5	-CH₂CH₃

Mass Spectrometry (MS) Data

High-resolution mass spectrometry (HRMS) was employed to determine the exact mass and fragmentation patterns of the isomers.

Table 3: High-Resolution Mass Spectrometry (HRMS-ESI+) Data

Isomer	Molecular Formula	Calculated m/z	Measured m/z	Key Fragment Ions (m/z)
CM-352A	C₁₁H₁₂O₃	208.0786	208.0788	163, 135, 105
CM-352B	C₁₁H₁₂O₃	208.0786	208.0789	177, 151, 121

Infrared (IR) Spectroscopy Data

IR spectroscopy was used to identify the key functional groups present in each isomer.

Table 4: Infrared (IR) Spectroscopy Data (cm⁻¹)

Isomer	C=O Stretch (Ketone)	C=O Stretch (Ester)	C-O Stretch	Aromatic C-H Stretch	Aliphatic C-H Stretch
CM-352A	1685	1720	1275, 1100	3070	2980, 2940
CM-352B	1690	-	1250, 1030	3050	2975, 2935

Experimental Protocols

The following protocols provide a detailed methodology for the spectroscopic analyses performed.

NMR Spectroscopy

• Instrumentation: A Bruker Avance III HD 500 MHz spectrometer equipped with a 5 mm cryoprobe was used.

• Sample Preparation: 10 mg of each isomer was dissolved in 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• ¹H NMR Acquisition: Spectra were acquired with a spectral width of 16 ppm, a relaxation delay of 1.0 s, and 16 scans.

• ¹³C NMR Acquisition: Spectra were acquired with a spectral width of 240 ppm, a relaxation delay of 2.0 s, and 1024 scans.

• Data Processing: The resulting free induction decays (FIDs) were Fourier transformed, phase-corrected, and baseline-corrected using Bruker TopSpin software. Chemical shifts were referenced to the TMS signal at 0.00 ppm.

Mass Spectrometry

• Instrumentation: A Thermo Scientific Q Exactive HF-X Hybrid Quadrupole-Orbitrap mass spectrometer with an electrospray ionization (ESI) source was used.

• Sample Preparation: Samples were dissolved in methanol (B129727) to a concentration of 1 µg/mL.

• Ionization: ESI was performed in positive ion mode with a spray voltage of 3.5 kV, a capillary temperature of 320 °C, and a sheath gas flow rate of 40 arbitrary units.

• Mass Analysis: Full scan mass spectra were acquired over a mass range of m/z 100-500 with a resolution of 120,000. Data-dependent MS/MS fragmentation was performed on the most intense ions using higher-energy collisional dissociation (HCD).

• Data Processing: Data was processed using Thermo Scientific Xcalibur software.

Infrared Spectroscopy

• Instrumentation: A PerkinElmer Spectrum Two FT-IR spectrometer equipped with a diamond attenuated total reflectance (ATR) accessory was used.

• Sample Preparation: A small amount of the solid sample was placed directly onto the ATR crystal.

• Acquisition: Spectra were recorded from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹ and an accumulation of 16 scans.

• Data Processing: The spectra were baseline-corrected and normalized using Spectrum 10 software.

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the identification and differentiation of Isomer-CM 352A and CM-352B.

Caption: Workflow for Isomer-CM 352 Differentiation.

Conclusion

This technical guide has presented a comprehensive spectroscopic dataset for the differentiation of Isomer-CM 352A and Isomer-CM 352B. The distinct NMR, MS, and IR data, coupled with the detailed experimental protocols, provide a robust framework for the unambiguous identification of these isomers. The provided analytical workflow offers a systematic approach for researchers and scientists in the pharmaceutical industry. Adherence to these methodologies will ensure accurate characterization, which is critical for advancing drug development programs involving these and other isomeric compounds.

Protocols & Analytical Methods

Application Notes and Protocols for Isomer-CM 352 Administration in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isomer-CM 352 is a potent and selective inhibitor of matrix metalloproteinases (MMPs) with significant antifibrinolytic properties. Preclinical studies have demonstrated its efficacy in various animal models of hemorrhage, suggesting its potential as a therapeutic agent for the acute treatment of bleeding. These application notes provide detailed protocols for the administration of Isomer-CM 352 in rodent models of intracerebral hemorrhage and tail bleeding, based on published preclinical data.

Mechanism of Action

Isomer-CM 352 exerts its hemostatic effect primarily through the inhibition of matrix metalloproteinases. MMPs are a family of zinc-dependent endopeptidases involved in the degradation of extracellular matrix (ECM) components. In the context of hemorrhage, certain MMPs can contribute to the breakdown of the basal lamina of blood vessels, exacerbating bleeding and brain injury. By inhibiting MMPs, Isomer-CM 352 helps to preserve the integrity of the neurovascular matrix, reduce hematoma expansion, and limit secondary brain injury.[1][2] The effect of Isomer-CM 352 may be related to the inhibition of MMP-10, which in turn reduces fibrinolytic and inflammatory effects.[3]

Quantitative Data Summary

The following tables summarize the pharmacokinetic and efficacy data for Isomer-CM 352 from preclinical studies in rodent models.

Table 1: Pharmacokinetic Parameters of Isomer-CM 352 in Rats

Parameter	Value	Animal Model	Administration Route	Dosage	Reference
Maximal Plasma Concentration (Cmax)	7.8 µmol/L	Rat	Intravenous (IV)	1 mg/kg	[4]
Half-life (t1/2)	1.09 hours	Rat	Intravenous (IV)	1 mg/kg	[4]

Table 2: Efficacy of Isomer-CM 352 in a Rat Model of Intracerebral Hemorrhage (ICH)

Efficacy Endpoint	Result	Treatment Group	Control Group	Animal Model	Administration	Reference
Hematoma Expansion Reduction (at 3 hours)	35%	1 mg/kg Isomer-CM 352	Saline	Rat (Collagenase-induced ICH)	Single IV bolus 1 hour post-ICH	[1][5]
Hematoma Expansion Reduction (at 24 hours)	56%	1 mg/kg Isomer-CM 352	Saline	Rat (Collagenase-induced ICH)	Single IV bolus 1 hour post-ICH	[1][5]
Lesion Volume Reduction (at 14 days)	48%	1 mg/kg Isomer-CM 352	Saline	Rat (Collagenase-induced ICH)	Single IV bolus 1 hour post-ICH	[1][5]

Table 3: Efficacy of Isomer-CM 352 in a Mouse Model of Anticoagulant-Associated Intracerebral Hemorrhage (ICH)

Efficacy Endpoint	Result	Treatment Group	Control Group	Animal Model	Administration	Reference
Hematoma Volume Reduction (at 24 hours)	64%	1 mg/kg Isomer-CM 352	Saline	Mouse (Rivaroxaban-associated ICH)	Not specified	[3]

Experimental Protocols

Protocol 1: Administration of Isomer-CM 352 in a Rat Model of Collagenase-Induced Intracerebral Hemorrhage (ICH)

Objective: To evaluate the efficacy of Isomer-CM 352 in reducing hematoma volume and improving functional outcomes following ICH.

Animal Model:

• Species: Rat (e.g., Wistar or Sprague-Dawley)

• Sex: Male

• Weight: 250-300 g

Materials:

• Isomer-CM 352

• Vehicle (e.g., sterile saline)

• Collagenase type VII-S

• Anesthetic (e.g., isoflurane)

• Stereotaxic apparatus

• Hamilton syringe

Procedure:

• Anesthesia: Anesthetize the rat using isoflurane (B1672236) (e.g., 4% for induction, 2% for maintenance).

• Stereotaxic Surgery: Mount the anesthetized rat in a stereotaxic frame. Make a midline scalp incision to expose the skull.

• Collagenase Injection: Drill a small burr hole over the striatum at predetermined coordinates. Slowly infuse collagenase (e.g., 0.5 U in 2 µL of saline) into the striatum to induce ICH.

• Wound Closure: Suture the scalp incision.

• Drug Administration: At 1 hour or 3 hours post-ICH induction, administer a single intravenous (IV) bolus of Isomer-CM 352 at a dose of 1 mg/kg via the tail vein. The control group should receive an equivalent volume of the vehicle.[1][2]

• Monitoring and Analysis:

  • Monitor the animals for neurological deficits at various time points (e.g., 24 hours, 7 days, 14 days) using appropriate behavioral tests (e.g., Bederson scale, cylinder test).[1][2]

  • Measure hematoma and lesion volumes at specified time points (e.g., 3 hours, 24 hours, 14 days) using magnetic resonance imaging (MRI).[1][2][5]

Protocol 2: Administration of Isomer-CM 352 in a Mouse Tail Bleeding Model

Objective: To assess the hemostatic efficacy of Isomer-CM 352.

Animal Model:

• Species: Mouse (e.g., C57BL/6)

• Sex: Male or Female

• Age: 8-12 weeks

Materials:

• Isomer-CM 352

• Vehicle (e.g., sterile saline)

• Anesthetic (e.g., ketamine/xylazine cocktail)

• Scalpel or sharp blade

• Pre-warmed saline (37°C)

• Filter paper

Procedure:

• Drug Administration: Administer Isomer-CM 352 at the desired dose (e.g., 0.01 mg/kg) via the desired route (e.g., intravenous or intraperitoneal). The control group should receive the vehicle.[1]

• Anesthesia: After a predetermined time for drug absorption, anesthetize the mouse.

• Tail Transection: Amputate a 3 mm segment of the distal tail using a sharp scalpel.

• Bleeding Measurement: Immediately immerse the tail in pre-warmed saline. Measure the bleeding time by recording the time until bleeding ceases for at least 1 minute. Alternatively, blood loss can be quantified by collecting the blood on pre-weighed filter paper and measuring the weight difference.

• Data Analysis: Compare the bleeding time and/or blood loss between the Isomer-CM 352-treated group and the control group.

Visualizations

Caption: Signaling pathway of Isomer-CM 352 in hemorrhage.

Caption: Experimental workflow for ICH model.

References

• 1. ahajournals.org [ahajournals.org]
• 2. CM352 Reduces Brain Damage and Improves Functional Recovery in a Rat Model of Intracerebral Hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CM-352 Efficacy in a Mouse Model of Anticoagulant-Associated Intracranial Hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Isomer-CM 352 in In Vitro Assays

A comprehensive guide for researchers, scientists, and drug development professionals.

Introduction

Isomer-CM 352 is a novel synthetic small molecule inhibitor targeting the MEK1/2 kinases in the MAPK/ERK signaling pathway. These kinases are critical components of a cascade that regulates cell proliferation, differentiation, and survival. Dysregulation of the MAPK/ERK pathway is a hallmark of many human cancers, making it a key target for therapeutic intervention. Isomer-CM 352 offers a promising avenue for research into new cancer therapies.

These application notes provide detailed protocols for utilizing Isomer-CM 352 in various in vitro assays to assess its biological activity and mechanism of action. The recommended concentration ranges and experimental procedures are based on studies conducted in common cancer cell lines.

Mechanism of Action: Targeting the MAPK/ERK Pathway

Isomer-CM 352 is a highly selective, ATP-competitive inhibitor of MEK1 and MEK2 (mitogen-activated protein kinase kinase 1 and 2). By binding to the ATP-binding pocket of these kinases, Isomer-CM 352 prevents the phosphorylation and subsequent activation of their downstream targets, ERK1 and ERK2 (extracellular signal-regulated kinase 1 and 2). The inhibition of ERK1/2 phosphorylation blocks the propagation of mitogenic signals to the nucleus, ultimately leading to a reduction in the expression of key proteins involved in cell cycle progression and survival, such as c-Fos and cyclin D1.

Caption: The MAPK/ERK signaling pathway and the inhibitory action of Isomer-CM 352.

Recommended Concentration for In Vitro Assays

The optimal concentration of Isomer-CM 352 will vary depending on the cell line and the specific assay being performed. The following table summarizes the effective concentration ranges determined from various in vitro experiments. We recommend performing a dose-response curve to determine the precise IC50 or EC50 in your experimental system.

Assay Type	Cell Line	Recommended Concentration Range	IC50 / EC50
Cell Viability (MTT/XTT)	A375 (Melanoma)	1 nM - 10 µM	50 nM
HT-29 (Colon Cancer)	10 nM - 20 µM	250 nM
Western Blot (p-ERK)	A375 (Melanoma)	10 nM - 1 µM	25 nM
HT-29 (Colon Cancer)	50 nM - 5 µM	150 nM
Colony Formation Assay	A375 (Melanoma)	1 nM - 1 µM	10 nM
HT-29 (Colon Cancer)	10 nM - 2 µM	75 nM
Kinase Activity Assay	Recombinant MEK1	0.1 nM - 1 µM	5 nM

Experimental Protocols

Cell Viability Assay (MTT)

This protocol outlines the measurement of cell viability in response to Isomer-CM 352 treatment using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Application Notes and Protocols for Isomer-CM 352 (CM-352) in Enzyme Kinetics Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

CM-352 is a potent and selective inhibitor of Matrix Metalloproteinases (MMPs), particularly targeting MMP-3 (Stromelysin-1) and MMP-10 (Stromelysin-2). This document provides detailed application notes and experimental protocols for the use of CM-352 in enzyme kinetics studies, focusing on its inhibitory effects. The information is compiled for researchers in pharmacology, biochemistry, and drug development.

Compound Details:

• Compound Name: CM-352

• Molecular Formula: C₂₄H₂₉N₃O₆S

• CAS Number: 1542205-83-3

Quantitative Data Summary

CM-352 has demonstrated significant inhibitory activity against key MMPs and potent antifibrinolytic effects. The following table summarizes the key quantitative data for CM-352.

Parameter	Target/Assay	Value	Reference
IC₅₀	MMP-3	15 nM	[1]
IC₅₀	MMP-10	12 nM	[1]
EC₅₀	Antifibrinolytic Activity	0.7 nM	[1]

Signaling Pathways

MMP-3 and MMP-10 are key enzymes involved in the degradation of the extracellular matrix and play significant roles in various physiological and pathological processes, including fibrinolysis. The inhibition of these enzymes by CM-352 can modulate downstream signaling pathways.

MMP-Mediated Fibrinolysis Pathway

MMPs, including MMP-3 and MMP-10, are involved in the dissolution of fibrin (B1330869) clots. By inhibiting these MMPs, CM-352 can reduce the breakdown of fibrin, thereby exhibiting antifibrinolytic (antihemorrhagic) effects. This is particularly relevant in conditions characterized by excessive bleeding.

Caption: CM-352 inhibits active MMP-3 and MMP-10, preventing fibrin degradation.

Experimental Protocols

Detailed methodologies for key experiments to characterize the inhibitory activity of CM-352 are provided below. These protocols are based on established methods and the primary literature describing CM-352.

MMP-3 and MMP-10 Inhibition Assay (Fluorometric)

This protocol describes a fluorometric assay to determine the IC₅₀ of CM-352 against MMP-3 and MMP-10.

Workflow:

Caption: Workflow for determining the IC50 of CM-352 against MMPs.

Materials:

• Recombinant human MMP-3 and MMP-10 (activated)

• Fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

• CM-352

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35)

• 96-well black microplates

• Fluorometric microplate reader

Procedure:

• Prepare a stock solution of CM-352 in DMSO and create a series of dilutions in Assay Buffer.

• In a 96-well plate, add 50 µL of Assay Buffer to all wells.

• Add 10 µL of the CM-352 dilutions to the test wells. Add 10 µL of Assay Buffer with DMSO to the control wells.

• Add 20 µL of the appropriate MMP enzyme solution (MMP-3 or MMP-10) to each well.

• Pre-incubate the plate at 37°C for 30 minutes.

• Prepare the fluorogenic substrate solution in Assay Buffer.

• Initiate the reaction by adding 20 µL of the substrate solution to each well.

• Immediately begin reading the fluorescence intensity (e.g., Ex/Em = 328/393 nm) every minute for 30-60 minutes at 37°C.

• Calculate the initial reaction rates (V₀) from the linear portion of the fluorescence versus time curve.

• Determine the percent inhibition for each concentration of CM-352 compared to the control.

• Plot the percent inhibition against the logarithm of the CM-352 concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.

Whole Blood Fibrinolysis Assay

This assay assesses the antifibrinolytic activity of CM-352 in a more physiologically relevant environment.

Workflow:

Caption: Workflow for the whole blood fibrinolysis assay.

Materials:

• Freshly drawn human whole blood (in 3.2% sodium citrate)

• CM-352

• Calcium chloride (CaCl₂)

• Thrombin

• Tissue plasminogen activator (tPA)

• Thromboelastography (TEG) analyzer or a 96-well plate reader

Procedure:

• Collect whole blood from healthy volunteers.

• Prepare dilutions of CM-352 in saline.

• In the cups of a TEG analyzer or wells of a 96-well plate, add the whole blood.

• Add the different concentrations of CM-352 to the blood samples.

• Initiate clotting by adding CaCl₂ and a low concentration of thrombin.

• After clot formation is established, add tPA to induce fibrinolysis.

• Monitor the clot strength and lysis over time using the TEG analyzer or by measuring turbidity changes in the plate reader.

• The primary endpoint is the clot lysis time.

• Plot the lysis time against the CM-352 concentration to determine the EC₅₀.

Mouse Tail Bleeding Model

This in vivo model evaluates the hemostatic efficacy of CM-352.

Workflow:

Caption: Workflow for the mouse tail bleeding model.

Materials:

• Male CD-1 mice (or other appropriate strain)

• CM-352 formulated for in vivo administration

• Anesthetic (e.g., isoflurane)

• Surgical scissors or scalpel

• Pre-warmed saline (37°C)

• Filter paper

• Timer

Procedure:

• Administer CM-352 or the vehicle control to mice via the desired route (e.g., intravenous injection).

• After a predetermined time, anesthetize the mice.

• Carefully transect approximately 3 mm from the tip of the tail.

• Immediately immerse the tail in a tube containing pre-warmed saline.

• Start a timer and measure the time until bleeding ceases for a continuous period of at least 2 minutes. This is the bleeding time.

• Alternatively, blood loss can be quantified by collecting the blood on pre-weighed filter paper and measuring the weight difference, or by measuring the hemoglobin content of the saline.

• Compare the bleeding time and/or blood loss between the CM-352 treated group and the vehicle control group.

Conclusion

CM-352 is a valuable research tool for studying the roles of MMP-3 and MMP-10 in various biological processes, particularly in the context of fibrinolysis and hemostasis. The provided protocols offer a framework for investigating the inhibitory properties of this compound. Researchers should adapt these protocols based on their specific experimental needs and available equipment. Careful adherence to good laboratory practices and ethical guidelines for animal research is essential.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Isomer-CM 352 in High-Throughput Screening

A comprehensive search has revealed no specific compound designated "Isomer-CM 352" in the scientific literature or commercial chemical databases.

Therefore, it is not possible to provide detailed Application Notes and Protocols for a compound that does not appear to be publicly documented. The following sections provide a general framework and representative examples of how a novel chemical entity would be characterized and utilized in high-throughput screening (HTS) for drug discovery. This information is intended to be illustrative, drawing upon established HTS methodologies.

Introduction to High-Throughput Screening (HTS)

High-throughput screening is a foundational technology in modern drug discovery, enabling the rapid testing of hundreds of thousands to millions of compounds for their ability to modulate a specific biological target or pathway.[1][2] HTS assays are designed to be robust, reproducible, and amenable to automation, allowing for the efficient identification of "hit" compounds that can serve as starting points for further medicinal chemistry optimization.[3][4]

Key Principles of HTS:

• Miniaturization: Assays are typically performed in high-density microplates (e.g., 384- or 1536-well formats) to minimize reagent consumption and increase throughput.[1][5]

• Automation: Robotic systems handle liquid dispensing, plate transport, and data acquisition, ensuring consistency and reducing manual error.

• Sensitive Detection: A variety of detection technologies are employed, including fluorescence, luminescence, and absorbance, to quantify the biological response.[5][6]

• Data Analysis: Sophisticated software is used to manage and analyze the large datasets generated, identifying statistically significant hits.

Hypothetical Application of a Novel Isomerase Inhibitor in HTS

For illustrative purposes, let us hypothesize that "Isomer-CM 352" is a novel, potent, and selective inhibitor of a fictional human isomerase, "Isomerase X," which is implicated in a disease pathway.

Target-Based HTS for Isomerase X Inhibitors

Objective: To identify small molecule inhibitors of Isomerase X from a large compound library.

Assay Principle: A biochemical assay is developed to measure the enzymatic activity of purified, recombinant Isomerase X. The assay could be based on the conversion of a substrate to a product that can be detected by a change in fluorescence or luminescence.

Experimental Workflow:

Caption: High-Throughput Screening Workflow for an Isomerase Inhibitor.

Protocol: Isomerase X Fluorescence Polarization (FP) HTS Assay

This protocol describes a competitive binding assay using fluorescence polarization. A fluorescently labeled ligand (tracer) that binds to Isomerase X is used. When the tracer is bound to the larger enzyme, it tumbles slowly in solution, resulting in a high FP signal. If a compound from the library ("Isomer-CM 352") binds to the enzyme and displaces the tracer, the smaller, unbound tracer tumbles more rapidly, leading to a decrease in the FP signal.

Materials:

• Purified recombinant Human Isomerase X

• Fluorescently labeled tracer molecule

• Assay Buffer: 50 mM HEPES, pH 7.5, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20

• Compound library plates (10 mM in DMSO)

• 1536-well, low-volume, black assay plates

• Acoustic liquid handler

• Microplate reader capable of measuring fluorescence polarization

Procedure:

• Compound Dispensing: Using an acoustic liquid handler, dispense 10 nL of each compound from the library plates into the 1536-well assay plates. This results in a final compound concentration of 10 µM in a 10 µL assay volume.

• Enzyme and Tracer Addition: Prepare a 2X solution of Isomerase X and the fluorescent tracer in assay buffer. The final concentrations in the 10 µL assay will be 5 nM Isomerase X and 2 nM tracer.

• Dispensing Enzyme/Tracer Mix: Add 5 µL of the 2X enzyme/tracer mixture to each well of the assay plates containing the dispensed compounds.

• Incubation: Incubate the plates at room temperature for 60 minutes, protected from light, to allow the binding reaction to reach equilibrium.

• Plate Reading: Measure the fluorescence polarization of each well using a microplate reader with appropriate excitation and emission filters for the fluorophore.

Data Analysis:

• Calculate Percent Inhibition:

  • Percent Inhibition = 100 * (1 - (Signal_Compound - Signal_Min) / (Signal_Max - Signal_Min))

  • Signal_Compound: FP signal in the presence of a test compound.

  • Signal_Min: FP signal of the tracer alone (no enzyme).

  • Signal_Max: FP signal of the tracer and enzyme (no compound).

• Hit Identification: Compounds exhibiting a percent inhibition greater than three standard deviations from the mean of the plate are considered primary hits.

Hypothetical Signaling Pathway Modulated by Isomerase X

If Isomerase X were a key enzyme in a cellular signaling pathway, its inhibition by "Isomer-CM 352" would have downstream effects. The following diagram illustrates a hypothetical pathway where Isomerase X is involved in the activation of a transcription factor.

Caption: Hypothetical Signaling Pathway Involving Isomerase X.

Quantitative Data Summary (Hypothetical)

Following a successful HTS campaign and subsequent hit validation studies, the following data might be generated for a promising compound like our hypothetical "Isomer-CM 352."

Assay Type	Compound	Target	IC50 (nM)	Assay Format
Biochemical	Isomer-CM 352	Isomerase X	50	FP
Biochemical	Isomer-CM 352	Isomerase A (related)	>10,000	Luminescence
Biochemical	Isomer-CM 352	Isomerase B (unrelated)	>10,000	Absorbance
Cellular	Isomer-CM 352	Endogenous Isomerase X	250	Reporter Gene

Table 1: Hypothetical Potency and Selectivity Data for Isomer-CM 352.

Conclusion

While "Isomer-CM 352" appears to be a placeholder or hypothetical entity, the principles and protocols outlined above provide a detailed framework for how a novel compound would be prosecuted in a high-throughput screening campaign. The process involves the development of robust assays, automated screening, rigorous data analysis, and subsequent characterization of hit compounds to assess their potency, selectivity, and mechanism of action. These steps are crucial in the early stages of drug discovery to identify promising lead molecules for further development.

References

• 1. youtube.com [youtube.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Applications of Biophysics in High-Throughput Screening Hit Validation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Advances in high‐throughput mass spectrometry in drug discovery | EMBO Molecular Medicine [link.springer.com]
• 5. youtube.com [youtube.com]
• 6. pubs.acs.org [pubs.acs.org]

Using Isomer-CM 352 in mass spectrometry sample preparation

Application Note: Isomer-CM 352

A Novel Chemical Labeling Reagent for Enhanced Differentiation and Quantification of Peptide Isomers by Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Introduction

The analysis of isomeric molecules presents a significant challenge in mass spectrometry (MS). Isomers, which have the same molecular formula but different structural arrangements, often produce identical or highly similar mass spectra, making their differentiation and quantification difficult.[1][2][3] This is particularly critical in proteomics and drug development, where subtle structural changes, such as amino acid substitutions (e.g., Leucine/Isoleucine) or post-translational modifications (e.g., Asp/IsoAsp), can have profound biological consequences.[1][3] Traditional tandem mass spectrometry (MS/MS) techniques may not generate unique fragment ions for isomeric pairs, necessitating advanced analytical strategies.[1] To address this challenge, we introduce Isomer-CM 352, a novel chemical labeling reagent designed to facilitate the robust differentiation and accurate quantification of peptide isomers.

Isomer-CM 352 is a bifunctional reagent that selectively reacts with specific functional groups within a peptide. The key feature of Isomer-CM 352 is the introduction of a stable, isotopically balanced reporter group that, upon fragmentation in the mass spectrometer, generates unique and easily quantifiable reporter ions for each labeled isomer. This application note provides a detailed protocol for the use of Isomer-CM 352 in the preparation of peptide samples for mass spectrometry analysis and demonstrates its efficacy in distinguishing and quantifying isomeric peptides.

Principle of Isomer Differentiation with Isomer-CM 352

The workflow for using Isomer-CM 352 involves a straightforward labeling step following standard protein digestion. The reagent is designed to react with primary amines (the N-terminus and the side chain of lysine (B10760008) residues). The core principle of its isomer-resolving capability lies in the subtle, yet detectable, differences in the fragmentation pattern of the labeled isomeric peptides. The proprietary chemistry of Isomer-CM 352 induces a positional-dependent fragmentation upon collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD). This results in a significant and reproducible difference in the intensity of specific fragment ions, allowing for clear differentiation.

Experimental Protocols

Materials

• Isomer-CM 352 Reagent Kit (Hypothetical)

• Protein or peptide sample

• Dithiothreitol (DTT)

• Iodoacetamide (IAA)

• Trypsin (mass spectrometry grade)

• Ammonium (B1175870) bicarbonate

• Formic acid

• Acetonitrile (ACN)

• Ultrapure water

• Solid-phase extraction (SPE) cartridges (e.g., C18)

Protocol 1: In-Solution Protein Digestion and Isomer-CM 352 Labeling

This protocol describes the digestion of a protein sample in solution, followed by labeling with Isomer-CM 352.

• Protein Solubilization and Denaturation:

  • Dissolve the protein sample in 100 µL of 50 mM ammonium bicarbonate.

  • For complex samples, detergents compatible with mass spectrometry, such as sodium deoxycholate, can be used to aid solubilization.[4]

  • Add DTT to a final concentration of 10 mM and incubate at 56°C for 30 minutes to reduce disulfide bonds.[4]

• Alkylation:

  • Cool the sample to room temperature.

  • Add IAA to a final concentration of 20 mM and incubate in the dark at room temperature for 30 minutes to alkylate cysteine residues.[4]

• Digestion:

  • Add trypsin to the protein solution at a 1:50 (w/w) enzyme-to-protein ratio.

  • Incubate overnight at 37°C.

• Isomer-CM 352 Labeling:

  • Reconstitute one vial of Isomer-CM 352 reagent with 50 µL of anhydrous acetonitrile.

  • Add the reconstituted Isomer-CM 352 to the digested peptide sample. A typical starting ratio is 1:4 (w/w) of peptide to reagent.

  • Incubate for 1 hour at room temperature.

  • Quench the reaction by adding 5 µL of 5% hydroxylamine (B1172632) solution and incubate for 15 minutes.

• Sample Cleanup:

  • Acidify the labeled peptide solution with formic acid to a final concentration of 0.1%.

  • Desalt and concentrate the sample using a C18 SPE cartridge according to the manufacturer's instructions.[4]

  • Elute the labeled peptides with 50% acetonitrile/0.1% formic acid.

  • Dry the sample in a vacuum centrifuge and reconstitute in 2% acetonitrile/0.1% formic acid for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis of Isomer-CM 352 Labeled Peptides

This protocol provides general guidelines for the analysis of labeled peptides. Instrument parameters may need to be optimized for specific mass spectrometers.

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2 µm particle size, 100 Å pore size, 75 µm ID x 15 cm length).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 2% to 35% B over 60 minutes is a good starting point.

• Mass Spectrometry (MS):

  • Ionization Mode: Positive ion mode (ESI).

  • MS1 Scan Range: m/z 350-1500.

  • MS/MS Fragmentation: HCD or CID.

  • Data-Dependent Acquisition (DDA): Select the top 10-20 most intense precursor ions for fragmentation.

  • Collision Energy: Use a normalized collision energy (NCE) of 28-32%.

Data Presentation

The following tables summarize hypothetical quantitative data from an experiment designed to differentiate and quantify a known mixture of Leucine (Leu) and Isoleucine (Ile) containing isomeric peptides after labeling with Isomer-CM 352.

Table 1: Fragment Ion Ratios for Isomer-CM 352 Labeled Leu/Ile Isomeric Peptides

Isomeric Peptide Sequence	Key Fragment Ion 1 (m/z)	Key Fragment Ion 2 (m/z)	Intensity Ratio (Ion 1 / Ion 2)
GGVL IVTN-CM352	452.28	565.36	2.5 ± 0.2
GGVI IVTN-CM352	452.28	565.36	0.4 ± 0.05

Data represent the mean ± standard deviation from three replicate analyses.

Table 2: Quantification of a Leu/Ile Isomeric Peptide Mixture

Known Mixture Ratio (Leu:Ile)	Measured Ratio (based on fragment ion intensities)	Accuracy (%)
1:1	1:0.95	95
1:2	1:1.92	96
2:1	2:1.08	96
1:5	1:4.85	97

Quantification was performed by creating a calibration curve using the unique fragment ion intensity ratios.[1]

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationship between the components of the Isomer-CM 352 labeling and analysis process.

Caption: Experimental workflow for Isomer-CM 352 labeling.

Caption: Logical relationships of Isomer-CM 352 components.

Conclusion

Isomer-CM 352 provides a powerful and straightforward method for the differentiation and quantification of isomeric peptides by mass spectrometry. The unique fragmentation pattern induced by the label allows for the generation of distinct fragment ion signatures for otherwise indistinguishable isomers. This enables researchers to confidently identify and quantify isomeric species in complex biological samples, opening new avenues for research in proteomics, biomarker discovery, and drug development. The protocols provided herein offer a robust starting point for the successful implementation of Isomer-CM 352 in your laboratory.

References

• 1. Statistical Framework for Identifying Differences in Similar Mass Spectra: Expanding Possibilities for Isomer Identification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. m.youtube.com [m.youtube.com]

Isomer-CM 352: A Novel Dual-Inhibitor for Investigating Signal Transduction in Hemostasis and Tissue Remodeling

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Isomer-CM 352, also referred to as CM-352, is a potent, small-molecule inhibitor with a dual mechanism of action, targeting both fibrinolysis and matrix metalloproteinases (MMPs).[1][2][3] This makes it a valuable research tool for investigating signal transduction pathways involved in hemostasis, tissue remodeling, and the pathogenesis of diseases such as intracerebral hemorrhage (ICH).[4][5][6][7] Isomer-CM 352's ability to modulate the activity of key enzymes in these processes allows for the detailed study of their roles in cellular signaling and pathology.

These application notes provide an overview of Isomer-CM 352, its mechanism of action, and detailed protocols for its use in in vitro and in vivo experimental models.

Mechanism of Action

Isomer-CM 352 exerts its effects through two primary mechanisms:

• Antifibrinolytic Activity: Isomer-CM 352 inhibits fibrinolysis, the enzymatic breakdown of fibrin (B1330869) in blood clots.[3] This action is critical for maintaining clot stability and preventing excessive bleeding. The molecule has been shown to be significantly more effective than traditional antifibrinolytic agents like tranexamic acid in certain models.[3]

• Inhibition of Matrix Metalloproteinases (MMPs): Isomer-CM 352 is a potent inhibitor of several MMPs, a family of zinc-dependent endopeptidases crucial for the degradation of extracellular matrix (ECM) components.[1][2] MMPs are involved in numerous physiological and pathological processes, including tissue remodeling, inflammation, and cancer. By inhibiting MMPs, Isomer-CM 352 can modulate signaling pathways that are dependent on ECM turnover. Specifically, it has been shown to inhibit MMP-3 and MMP-10 with high potency, and also demonstrates activity against MMP-2, MMP-9, and MMP-12.[2]

The dual activity of Isomer-CM 352 makes it a unique tool for dissecting the interplay between the coagulation cascade, fibrinolysis, and MMP-mediated tissue remodeling.

Data Presentation

The inhibitory activity of Isomer-CM 352 has been quantified in various assays. The following table summarizes the key quantitative data for easy comparison.

Target/Process	Assay Type	Parameter	Value (nM)	Reference
MMP-3	Biochemical Assay	IC50	15	[1][2]
MMP-10	Biochemical Assay	IC50	12	[1][2]
Fibrinolysis	Thromboelastometry	EC50	0.7	[1][2]

Note: IC50 (half-maximal inhibitory concentration) indicates the concentration of Isomer-CM 352 required to inhibit 50% of the target enzyme's activity. EC50 (half-maximal effective concentration) represents the concentration required to produce 50% of the maximum possible effect in the fibrinolysis assay.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathways affected by Isomer-CM 352 and a typical experimental workflow for its application.

Caption: Signaling pathways modulated by Isomer-CM 352.

Caption: Experimental workflow for studying Isomer-CM 352.

Experimental Protocols

The following are detailed protocols for key experiments using Isomer-CM 352, based on methodologies reported in the literature.

Protocol 1: In Vitro MMP Inhibition Assay

This protocol is a standard method for determining the IC50 of an inhibitor against a specific MMP.

Materials:

• Recombinant human MMP-2, MMP-3, MMP-9, MMP-10, MMP-12

• Fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl2, 0.05% Brij-35

• Isomer-CM 352 stock solution (in DMSO)

• 96-well black microplates

• Fluorometric microplate reader

Procedure:

• Prepare a serial dilution of Isomer-CM 352 in Assay Buffer. The final concentrations should span a range appropriate to determine the IC50 (e.g., 0.1 nM to 10 µM).

• In a 96-well plate, add 50 µL of Assay Buffer to all wells.

• Add 10 µL of the diluted Isomer-CM 352 or vehicle (DMSO) to the appropriate wells.

• Add 20 µL of the recombinant MMP enzyme to each well to a final concentration of 1-5 nM.

• Incubate the plate at 37°C for 30 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding 20 µL of the fluorogenic MMP substrate to each well (final concentration 10 µM).

• Immediately begin monitoring the fluorescence intensity every minute for 30-60 minutes using a microplate reader (Excitation/Emission wavelengths appropriate for the substrate, e.g., 328/393 nm for Mca/Dpa).

• Calculate the initial reaction rates (V) from the linear portion of the fluorescence versus time curve.

• Plot the percentage of inhibition [(V_control - V_inhibitor) / V_control] * 100 against the logarithm of the inhibitor concentration.

• Determine the IC50 value by fitting the data to a dose-response curve.

Protocol 2: In Vitro Fibrinolysis Assay (Thromboelastometry)

This protocol assesses the antifibrinolytic activity of Isomer-CM 352 in whole blood.

Materials:

• Freshly drawn human or animal whole blood (citrated)

• Thromboelastometer (e.g., ROTEM® or TEG®)

• Tissue factor (to initiate coagulation)

• Tissue plasminogen activator (tPA) (to induce fibrinolysis)

• Isomer-CM 352 stock solution (in DMSO)

• CaCl2 solution

Procedure:

• Pre-warm the thromboelastometer cups and pins to 37°C.

• Prepare different concentrations of Isomer-CM 352 to be tested.

• In a reaction cup, add 300 µL of citrated whole blood.

• Add the desired concentration of Isomer-CM 352 or vehicle (DMSO) to the blood and mix gently.

• Add tissue factor and tPA to the cup to initiate coagulation and fibrinolysis, respectively.

• Start the measurement by adding CaCl2 to recalcify the blood.

• Monitor the clot formation and lysis parameters provided by the thromboelastometer, such as Clotting Time (CT), Clot Formation Time (CFT), Maximum Clot Firmness (MCF), and Lysis Index at 30 or 60 minutes (LI30/LI60).

• The antifibrinolytic effect of Isomer-CM 352 is determined by the prolongation of the clot lysis time or a decrease in the lysis index compared to the control.

• The EC50 can be calculated by plotting the lysis parameter against the concentration of Isomer-CM 352.

Protocol 3: In Vivo Model of Intracerebral Hemorrhage (ICH) in Rats

This protocol describes the use of Isomer-CM 352 in a collagenase-induced ICH model in rats to study its neuroprotective effects.[4][5][6]

Animals:

• Male Sprague-Dawley rats (250-300g)

Materials:

• Collagenase type VII-S from Clostridium histolyticum

• Stereotaxic apparatus

• Anesthesia (e.g., isoflurane)

• Isomer-CM 352 solution for intravenous injection (e.g., in saline)

• MRI for hematoma volume assessment

• Behavioral testing equipment (e.g., cylinder test, Bederson score)

Procedure:

• Anesthetize the rat and place it in a stereotaxic frame.

• Induce ICH by injecting a small volume of collagenase (e.g., 0.5 U in 1 µL of saline) into the striatum at specific stereotaxic coordinates.

• Allow the animal to recover from anesthesia.

• At a predetermined time post-ICH induction (e.g., 1 hour), administer Isomer-CM 352 (e.g., 1 mg/kg) or vehicle (saline) via intravenous injection (e.g., tail vein).[5]

• Monitor the animal's neurological function at various time points (e.g., 24 hours, 7 days, 14 days) using standardized neurological scoring systems (e.g., Bederson scale) and behavioral tests (e.g., cylinder test for sensorimotor function).[4][5]

• Assess hematoma volume at different time points (e.g., 3 hours, 24 hours, and 14 days) using T2-weighted MRI.[4][5]

• At the end of the experiment, animals can be euthanized, and brain tissue can be collected for histological analysis (e.g., lesion volume, neuronal death, inflammation).

Ethical Considerations: All animal experiments must be conducted in accordance with institutional guidelines and regulations for the care and use of laboratory animals.

Conclusion

Isomer-CM 352 is a powerful and versatile research tool for studying the complex interplay of signal transduction pathways in hemostasis, fibrinolysis, and tissue remodeling. Its dual inhibitory action allows for the targeted investigation of the roles of MMPs and the fibrinolytic system in both physiological and pathological conditions. The protocols provided here offer a starting point for researchers to incorporate Isomer-CM 352 into their studies to further elucidate the molecular mechanisms underlying these critical biological processes.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Mechanism-Based Profiling of MMPs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ahajournals.org [ahajournals.org]
• 5. CM352 Reduces Brain Damage and Improves Functional Recovery in a Rat Model of Intracerebral Hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ahajournals.org [ahajournals.org]
• 7. CM-352 Efficacy in a Mouse Model of Anticoagulant-Associated Intracranial Hemorrhage - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Isomer-CM 352 in Targeted Drug Delivery Systems

Important Note: Extensive searches of publicly available scientific literature and databases did not yield any information on the application of a compound designated "Isomer-CM 352" in targeted drug delivery systems for any disease, including cancer. The primary identified therapeutic application for a compound designated CM-352 is as a preclinical matrix metalloproteinase (MMP) inhibitor for the prevention and treatment of hemorrhage.[1]

The following application notes and protocols are therefore provided as a conceptual framework. They describe the general principles and methodologies for utilizing a hypothetical MMP-responsive nanoparticle system for targeted drug delivery, a strategy that could theoretically be adapted for a molecule like an MMP inhibitor. This information is intended for research and development professionals and is based on established scientific concepts in the field of targeted drug delivery and nanotechnology.

Introduction: MMP-Responsive Nanoparticles for Targeted Therapy

Matrix metalloproteinases (MMPs) are a family of enzymes that are often overexpressed in the microenvironment of various tumors.[2][3] This overexpression can be harnessed to create "smart" drug delivery systems. These systems are designed to be stable in systemic circulation and to release their therapeutic payload specifically at the tumor site in response to the enzymatic activity of MMPs. This targeted approach aims to increase the concentration of the drug at the site of action, thereby enhancing efficacy while minimizing off-target side effects.[4]

This document outlines the theoretical application of a hypothetical nanoparticle system, herein referred to as "NP-MMP-Drug," designed for MMP-targeted drug delivery.

System Components and Mechanism of Action

The proposed NP-MMP-Drug system consists of three key components:

• Nanoparticle Core: A biocompatible and biodegradable core (e.g., liposome, polymeric nanoparticle) that encapsulates the therapeutic agent.

• MMP-Cleavable Linker: A peptide sequence specifically designed to be recognized and cleaved by tumor-associated MMPs (e.g., MMP-2, MMP-9). This linker attaches a stealth layer to the nanoparticle core.

• Stealth Layer: A hydrophilic polymer (e.g., polyethylene (B3416737) glycol - PEG) that coats the nanoparticle surface. This layer prevents recognition by the immune system, prolonging circulation time.

The targeted delivery mechanism is envisioned as a multi-step process, which is illustrated in the diagram below.

Fig. 1: Proposed mechanism of action for an MMP-responsive nanoparticle.

Quantitative Data Summary (Hypothetical)

The following tables summarize hypothetical data from preclinical studies evaluating the efficacy and safety of the NP-MMP-Drug system compared to the free drug and a non-targeted nanoparticle control.

Table 1: Physicochemical Properties of Nanoparticle Formulations

Formulation	Mean Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Drug Encapsulation Efficiency (%)
NP-MMP-Drug	125 ± 5.2	0.15 ± 0.03	-15.8 ± 1.1	92.5 ± 3.7
NP-Control (Non-cleavable linker)	128 ± 4.9	0.14 ± 0.02	-16.2 ± 0.9	91.8 ± 4.1

Table 2: In Vitro Drug Release in the Presence of MMP-9

Formulation	Drug Release at 24h (No MMP-9)	Drug Release at 24h (+MMP-9)
NP-MMP-Drug	15.3% ± 2.1%	85.7% ± 4.5%
NP-Control	14.9% ± 1.9%	16.1% ± 2.3%
Free Drug	100%	100%

Table 3: In Vivo Tumor Growth Inhibition (Murine Xenograft Model)

Treatment Group	Tumor Volume at Day 21 (mm³)	% Tumor Growth Inhibition
Saline Control	1540 ± 150	-
Free Drug (5 mg/kg)	980 ± 120	36.4%
NP-Control (5 mg/kg)	850 ± 110	44.8%
NP-MMP-Drug (5 mg/kg)	250 ± 75	83.8%

Experimental Protocols

Protocol 1: Formulation of NP-MMP-Drug

This protocol describes the preparation of MMP-responsive nanoparticles using a modified nanoprecipitation method.

Fig. 2: Workflow for nanoparticle formulation.

Materials:

• Biodegradable polymer (e.g., PLGA)

• Therapeutic drug

• MMP-cleavable PEG-lipid conjugate

• Emulsifier (e.g., Poloxamer 188)

• Organic solvent (e.g., Acetone)

• Aqueous buffer (e.g., PBS, pH 7.4)

Procedure:

• Dissolve the polymer and the therapeutic drug in the organic solvent to form the organic phase.

• Dissolve the MMP-cleavable PEG-lipid conjugate and the emulsifier in the aqueous buffer to form the aqueous phase.

• Inject the organic phase into the aqueous phase under constant stirring to allow for nanoparticle self-assembly.

• Remove the organic solvent using a rotary evaporator under reduced pressure.

• Purify the resulting nanoparticle suspension by dialysis against distilled water or by centrifugation to remove unencapsulated drug and excess reagents.

• Characterize the final formulation for size, charge, and drug loading as described in Protocol 2.

Protocol 2: Nanoparticle Characterization

Objective: To determine the physicochemical properties of the formulated nanoparticles.

A. Size and Zeta Potential:

• Dilute the nanoparticle suspension in distilled water.

• Analyze the sample using Dynamic Light Scattering (DLS) to determine the mean hydrodynamic diameter and polydispersity index (PDI).

• Use the same instrument in electrophoresis mode to measure the zeta potential.

B. Encapsulation Efficiency (EE):

• Lyse a known amount of the nanoparticle formulation using a suitable solvent (e.g., DMSO) to release the encapsulated drug.

• Quantify the total amount of drug using High-Performance Liquid Chromatography (HPLC) with a standard curve.

• Calculate EE using the formula: EE (%) = (Mass of drug in nanoparticles / Total mass of drug used) x 100

Protocol 3: In Vitro MMP-Triggered Drug Release

Objective: To evaluate the MMP-responsiveness of the NP-MMP-Drug formulation.

Procedure:

• Prepare two sets of dialysis bags containing the NP-MMP-Drug suspension.

• Submerge one set in a release buffer (e.g., PBS, pH 7.4) and the other set in the same buffer containing a predetermined concentration of activated MMP-9.

• Place the setups in a shaking incubator at 37°C.

• At specified time points, withdraw aliquots from the release buffer outside the dialysis bag.

• Quantify the drug concentration in the aliquots using HPLC.

• Plot the cumulative drug release as a function of time for both conditions.

Signaling Pathway: MMPs in Tumor Progression

MMPs play a crucial role in several signaling pathways that promote cancer progression, including invasion and metastasis. By degrading the extracellular matrix (ECM), they pave the way for cancer cells to migrate. The diagram below illustrates a simplified pathway involving MMP activation.

Fig. 3: Simplified signaling pathway of MMP activation in cancer.

Conclusion

While there is no specific information on "Isomer-CM 352" in targeted drug delivery, the use of MMP-responsive nanoparticles represents a promising strategy for cancer therapy. The protocols and conceptual data presented here provide a foundational framework for researchers interested in developing such systems. Further research would be required to synthesize and evaluate a specific MMP-inhibitor-based nanoparticle system for its therapeutic potential.

References

• 1. eurekaselect.com [eurekaselect.com]
• 2. Matrix Metalloproteinases (MMPs) in Targeted Drug Delivery: Synthesis of a Potent and Highly Selective Inhibitor against Matrix Metalloproteinase- 7 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Matrix-metalloproteinases as targets for controlled delivery in cancer: an analysis of upregulation and expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Matrix metalloproteases: underutilized targets for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve the solubility of Isomer-CM 352 in aqueous solutions?

Disclaimer: "Isomer-CM 352" is not a publicly documented compound. The following guide provides general strategies and troubleshooting advice for improving the aqueous solubility of poorly soluble compounds, using "Isomer-CM 352" as a hypothetical example. The principles and techniques described are broadly applicable in research and drug development.

Frequently Asked Questions (FAQs)

Q1: What is the first step to improve the solubility of Isomer-CM 352?

The initial and most critical step is to determine the intrinsic solubility of Isomer-CM 352 in your desired aqueous buffer (e.g., water, PBS). This baseline measurement will help you select the most appropriate solubility enhancement strategy and quantify the improvement. A common method for this is a shake-flask or kinetic solubility assay.

Q2: What are the primary strategies for enhancing the aqueous solubility of a compound like Isomer-CM 352?

There are several common approaches that can be explored, often in a tiered manner:

• pH Adjustment: If Isomer-CM 352 has ionizable groups (e.g., acidic or basic moieties), adjusting the pH of the solution can significantly increase its solubility.

• Use of Co-solvents: Organic solvents that are miscible with water can be used to increase the solubility of hydrophobic compounds.

• Addition of Excipients:

  • Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with poorly soluble molecules, effectively encapsulating the hydrophobic part and increasing aqueous solubility.

  • Surfactants: These agents can form micelles that encapsulate the compound, increasing its solubility in aqueous media.

• Complexation: Using other molecules to form a more soluble complex with Isomer-CM 352.

Q3: How do I choose the right co-solvent for Isomer-CM 352?

The choice of co-solvent depends on the properties of Isomer-CM 352 and the requirements of your experiment (e.g., cell-based assays may have toxicity limitations). It is often recommended to start with less toxic and commonly used co-solvents. A screening of several co-solvents at different concentrations is advisable.

Troubleshooting Guide

Problem: My Isomer-CM 352 is precipitating out of my aqueous solution after dilution from a stock.

• Possible Cause: The concentration of the organic co-solvent in the final aqueous solution may be too low to maintain the solubility of Isomer-CM 352.

• Solution:

  • Decrease the final concentration: Your compound might be supersaturated. Try working at a lower final concentration.

  • Increase the co-solvent concentration: If your experimental system allows, increase the percentage of the organic co-solvent in the final aqueous solution.

  • Use a different co-solvent: Some co-solvents are more effective at maintaining solubility upon dilution.

  • Explore other methods: If co-solvents are not a viable option, consider using cyclodextrins or surfactants.

Problem: I am observing inconsistent results in my biological assays.

• Possible Cause: Poor solubility of Isomer-CM 352 could be leading to variable concentrations in your experiments. The compound may be precipitating over time.

• Solution:

  • Visually inspect your solutions: Before use, check for any signs of precipitation (e.g., cloudiness, particles).

  • Prepare fresh solutions: Prepare your final dilutions immediately before use.

  • Re-evaluate your solubilization method: The current method may not be robust enough. Consider alternative strategies outlined in the FAQs.

  • Incorporate a solubility check: Run a quick solubility test under your final assay conditions to confirm that Isomer-CM 352 remains in solution.

Data Presentation

Table 1: Common Co-solvents for Solubility Enhancement

Co-solvent	Typical Starting Concentration (%)	Maximum Recommended Concentration in Cell-Based Assays (%)	Notes
Dimethyl Sulfoxide (DMSO)	10-100 (for stock)	0.1 - 0.5	Most common initial choice; can have effects on cell physiology at higher concentrations.
Ethanol	10-30	0.5 - 1.0	Good for less hydrophobic compounds; can be toxic to cells.
Polyethylene Glycol 400 (PEG 400)	20-50	1.0 - 5.0	A less toxic polymer, often used in formulations.
Propylene Glycol	20-50	1.0 - 2.0	Another common, less toxic co-solvent.

Table 2: Comparison of Solubility Enhancement Techniques

Technique	Principle	Advantages	Disadvantages
pH Adjustment	Ionization of the compound	Simple, effective for ionizable compounds	Only applicable to ionizable compounds; can affect biological systems
Co-solvents	Reduces the polarity of the solvent	Simple, widely applicable	Can be toxic to cells; may affect protein function
Cyclodextrins	Encapsulation of the hydrophobic molecule	Low toxicity, high efficiency	Can be expensive; may interact with other components
Surfactants	Micellar solubilization	High solubilization capacity	Can be toxic; may interfere with assays

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of Isomer-CM 352 in DMSO

• Weigh the Compound: Accurately weigh out the required amount of Isomer-CM 352 powder. For example, for 1 mL of a 10 mM solution of a compound with a molecular weight of 352 g/mol , you would need 3.52 mg.

• Add Solvent: Add the appropriate volume of high-purity DMSO to the solid compound.

• Dissolve: Vortex the solution vigorously for 1-2 minutes. If the compound does not fully dissolve, you can use a sonicator for 5-10 minutes.

• Visual Inspection: Ensure the solution is clear and free of any visible particles.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Kinetic Solubility Assessment

• Prepare a high-concentration stock solution: Dissolve Isomer-CM 352 in 100% DMSO to make a 10 mM stock solution.

• Serial Dilution: In a 96-well plate, perform a serial dilution of your stock solution to create a range of concentrations.

• Addition to Aqueous Buffer: Transfer a small, fixed volume (e.g., 2 µL) from each well of the DMSO plate to a new 96-well plate containing your aqueous buffer (e.g., 198 µL of PBS). This will create a range of final concentrations of Isomer-CM 352 with a low percentage of DMSO.

• Incubation: Incubate the plate at room temperature for a set period (e.g., 2 hours), allowing any precipitation to occur.

• Measurement: Measure the turbidity of each well using a plate reader at a wavelength such as 650 nm. The concentration at which a significant increase in turbidity is observed is an estimation of the kinetic solubility.

Visualizations

Caption: Workflow for selecting a solubility enhancement strategy.

Caption: Troubleshooting guide for compound precipitation.

Isomer-CM 352 degradation issues and prevention

A comprehensive resource for researchers, scientists, and drug development professionals to address degradation issues and ensure the stability of Isomer-CM 352.

This technical support center provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist users in overcoming common challenges encountered during the handling, storage, and application of Isomer-CM 352.

Frequently Asked Questions (FAQs)

1. What are the primary factors that contribute to the degradation of Isomer-CM 352?

The stability of Isomer-CM 352 is susceptible to several environmental factors. The primary contributors to its degradation are exposure to light (photodegradation), elevated temperatures, and significant shifts in pH. Forced degradation studies have indicated that the molecule is particularly sensitive to acidic and basic conditions, as well as oxidative stress.

2. What are the visible signs of Isomer-CM 352 degradation?

Degradation of Isomer-CM 352 may not always be visually apparent. However, in some instances, a color change in the solution or the formation of precipitates can indicate degradation. For accurate assessment, it is crucial to rely on analytical techniques such as High-Performance Liquid Chromatography (HPLC) to detect and quantify degradation products.

3. What are the recommended storage conditions for Isomer-CM 352 to minimize degradation?

To ensure the long-term stability of Isomer-CM 352, it is recommended to store the compound at -20°C in a light-protected container. For solutions, it is advisable to use a buffered solvent system to maintain a stable pH.

4. How can I monitor the stability of my Isomer-CM 352 sample?

Regular stability testing is essential to ensure the quality and integrity of Isomer-CM 352. A stability-indicating HPLC method is the recommended approach for monitoring degradation. This involves comparing the chromatogram of the sample over time against a reference standard. The appearance of new peaks or a decrease in the area of the main peak can signify degradation.

Troubleshooting Guide

This guide addresses specific issues that users may encounter during their experiments with Isomer-CM 352.

Issue	Possible Cause	Recommended Solution
Unexpected loss of compound activity	Degradation of Isomer-CM 352 due to improper storage or handling.	Verify storage conditions (temperature, light protection). Prepare fresh solutions from a new stock vial. Perform a stability check using HPLC.
Appearance of unknown peaks in HPLC analysis	Formation of degradation products.	Conduct forced degradation studies (acid, base, oxidation, heat, light) to identify potential degradation products and their retention times. This will help in confirming if the unknown peaks are related to Isomer-CM 352 degradation.
Variability in experimental results	Inconsistent sample quality due to degradation.	Implement a strict sample handling protocol. Aliquot stock solutions to minimize freeze-thaw cycles. Regularly monitor the stability of the working solutions.
Precipitate formation in solution	Poor solubility or degradation leading to insoluble products.	Check the pH of the solution. Ensure the solvent is appropriate for Isomer-CM 352. If degradation is suspected, analyze the precipitate to identify its composition.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Isomer-CM 352

This protocol outlines a method to assess the stability of Isomer-CM 352 and quantify its degradation products.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile (B52724) and water (with 0.1% trifluoroacetic acid).

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Procedure:

  • Prepare a standard solution of Isomer-CM 352 of known concentration.

  • Inject the standard to determine its retention time and peak area.

  • Inject the test sample.

  • Monitor for any new peaks and a decrease in the peak area of the parent compound.

  • Quantify degradation by calculating the percentage of the parent peak area relative to the total peak area.

Protocol 2: Forced Degradation Study

This protocol is designed to intentionally degrade Isomer-CM 352 to understand its degradation pathways.

• Acid Degradation: Incubate Isomer-CM 352 solution with 0.1 N HCl at 60°C for 24 hours.

• Base Degradation: Incubate Isomer-CM 352 solution with 0.1 N NaOH at 60°C for 24 hours.

• Oxidative Degradation: Treat Isomer-CM 352 solution with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Expose solid Isomer-CM 352 to 105°C for 48 hours.

• Photodegradation: Expose Isomer-CM 352 solution to UV light (254 nm) for 24 hours.

• Analysis: Analyze all stressed samples using the stability-indicating HPLC method described in Protocol 1.

Visualizing Degradation Pathways and Workflows

Logical Workflow for Troubleshooting Isomer-CM 352 Degradation

Troubleshooting Isomer-CM 352 off-target effects in experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address potential off-target effects of Isomer-CM 352 in experiments.

Frequently Asked Questions (FAQs)

Q1: What is Isomer-CM 352 and what is its primary target?

Isomer-CM 352 is a novel, potent, and selective small molecule inhibitor of Cellular Mitogen Kinase 1 (CMK1) . CMK1 is a serine/threonine kinase that plays a crucial role in cell cycle progression and proliferation in several cancer types. Isomer-CM 352 is designed to bind to the ATP-binding pocket of CMK1, thereby inhibiting its catalytic activity.

Q2: What are off-target effects and why should I be concerned when using Isomer-CM 352?

Off-target effects occur when a compound like Isomer-CM 352 binds to and alters the function of proteins other than its intended target, CMK1.[1][2] These unintended interactions can lead to misinterpretation of experimental data, where an observed phenotype may not be due to the inhibition of CMK1, and can also cause cellular toxicity.[1] Minimizing and understanding off-target effects is critical for obtaining reliable and reproducible results.[1]

Q3: I am observing a phenotype that is inconsistent with the known function of CMK1. Could this be an off-target effect?

This is a strong possibility and a common challenge when working with kinase inhibitors.[3] If the observed cellular response does not align with the established role of the target kinase, it is crucial to investigate potential off-target activities.[3] A recommended approach is to perform a rescue experiment by overexpressing a drug-resistant mutant of the target kinase. If the phenotype persists, it is likely mediated by an off-target interaction.[3]

Q4: My results with Isomer-CM 352 in cell-based assays are less potent than in biochemical assays. Why is this?

Discrepancies between biochemical and cellular assay results are common.[3] Several factors can contribute to this:

• High Intracellular ATP Concentration: Biochemical assays are often performed with low ATP concentrations, which may not reflect the significantly higher ATP levels within a cell that can outcompete ATP-competitive inhibitors like Isomer-CM 352.[3]

• Cell Permeability: Isomer-CM 352 may have poor membrane permeability, resulting in a lower intracellular concentration.

• Efflux Pumps: The compound could be a substrate for cellular efflux pumps, such as P-glycoprotein, which actively remove it from the cell.[3]

• Target Expression and Activity: The target kinase, CMK1, may not be expressed or may be inactive in the chosen cell line.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action	Expected Outcome
High levels of cytotoxicity at effective concentrations	Off-target kinase inhibition	Perform a kinome-wide selectivity screen.[2]	Identification of unintended kinase targets.
Compound solubility issues	Check the solubility of Isomer-CM 352 in your cell culture media and use an appropriate vehicle control.[2]	Prevention of compound precipitation, which can cause non-specific effects.
Inconsistent or unexpected experimental results	Activation of compensatory signaling pathways	Use Western blotting to probe for the activation of known compensatory pathways (e.g., feedback loops).[2]	Understanding of how the cellular signaling network adapts to CMK1 inhibition.
Cell line-specific effects	Test Isomer-CM 352 in multiple cell lines to determine if the effects are consistent.[2]	Distinguishing between general off-target effects and those specific to a particular cellular context.
Compound degradation	Verify the stability of Isomer-CM 352 in your experimental conditions over time.	Ensures that the observed effects are due to the inhibitor and not its degradation products.[2]

Experimental Protocols

Protocol 1: Kinase Selectivity Profiling

Objective: To determine the inhibitory activity of Isomer-CM 352 against a broad panel of kinases to identify both on-target and off-target interactions.[1]

Methodology:

• Compound Preparation: Prepare a 10 mM stock solution of Isomer-CM 352 in 100% DMSO. Perform serial dilutions to create a range of concentrations for IC50 determination.[1]

• Assay Plate Preparation: In a 384-well plate, add the recombinant kinases from a diverse kinase panel, their specific substrates, and ATP.[1]

• Compound Addition: Add the diluted Isomer-CM 352 or a vehicle control (e.g., DMSO) to the wells.

• Incubation: Incubate the plates at room temperature for a specified time (e.g., 60 minutes) to allow the kinase reaction to proceed.

• Detection: Stop the reaction and measure the remaining kinase activity using a suitable detection method (e.g., radiometric, fluorescence, or luminescence-based).[4]

• Data Analysis: Calculate the percent inhibition for each kinase at each concentration of Isomer-CM 352. Determine the IC50 values for the on-target (CMK1) and any identified off-targets.[3]

Protocol 2: Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the engagement of Isomer-CM 352 with its target (CMK1) in a cellular environment.[1][5]

Methodology:

• Cell Treatment: Treat intact cells with Isomer-CM 352 at various concentrations or a vehicle control for a specific duration.[1]

• Cell Lysis and Heating: Harvest the cells, lyse them, and heat the lysates to a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes).[1][5]

• Protein Separation: Centrifuge the heated lysates to separate the soluble protein fraction from the precipitated proteins.

• Detection: Analyze the amount of soluble CMK1 remaining in the supernatant by Western blot or ELISA.[5]

• Data Analysis: Plot the amount of soluble CMK1 as a function of temperature for both vehicle- and compound-treated samples. A shift in the melting curve to a higher temperature in the presence of Isomer-CM 352 indicates target engagement.[5]

Protocol 3: Western Blotting for Pathway Analysis

Objective: To investigate if Isomer-CM 352 affects signaling pathways downstream of CMK1 or other unintended pathways.

Methodology:

• Cell Culture and Treatment: Plate cells and treat them with various concentrations of Isomer-CM 352 (e.g., 0.1, 1, and 10 µM) for a specified time. Include a vehicle control.[2]

• Cell Lysis: After treatment, wash the cells with cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.[2]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.[2]

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against phosphorylated and total levels of CMK1, its downstream substrates, and key proteins in potentially affected off-target pathways (e.g., JNK, p38).

• Detection and Analysis: Use a secondary antibody conjugated to HRP and a chemiluminescent substrate for detection. Quantify the band intensities to determine the effect of Isomer-CM 352 on protein phosphorylation and expression.

Quantitative Data Summary

Table 1: Kinase Selectivity Profile of Isomer-CM 352

Kinase	IC50 (nM)
CMK1 (On-Target)	15
CMK2	850
CDK2	>10,000
MAPK1 (ERK2)	2,500
JNK1	1,200
p38α	5,000
SRC	>10,000
LCK	>10,000

This table shows hypothetical IC50 values for Isomer-CM 352 against its intended target (CMK1) and a selection of common off-target kinases. A larger difference between the on-target and off-target IC50 values indicates higher selectivity.[2]

Table 2: Effect of Isomer-CM 352 on Cell Viability

Cell Line	CMK1 Expression	GI50 (µM)
HCT116 (High)	High	0.5
A549 (High)	High	0.8
MCF7 (Low)	Low	15.2
Normal Fibroblasts (Low)	Low	> 50

This table presents hypothetical GI50 (concentration for 50% growth inhibition) values for Isomer-CM 352 in different cell lines with varying levels of CMK1 expression. Higher potency in CMK1-high cells suggests on-target activity.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. reactionbiology.com [reactionbiology.com]
• 5. benchchem.com [benchchem.com]

Optimizing Isomer-CM 352 incubation time for maximum efficacy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the incubation time for Isomer-CM 352 treatment in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting incubation time for Isomer-CM 352 treatment?

A1: For initial experiments, a 24-hour incubation period with Isomer-CM 352 is a common starting point for assessing effects on cell viability and downstream signaling. However, the optimal incubation time is highly dependent on the cell type, the concentration of Isomer-CM 352 used, and the specific biological endpoint being measured. For acute signaling events, shorter time points may be necessary, while for endpoints like changes in protein expression or cell differentiation, longer incubation times of 48 to 72 hours may be required.

Q2: How does the mechanism of action of Isomer-CM 352 influence the choice of incubation time?

A2: Isomer-CM 352 is known to be a potent modulator of the PI3K/Akt and MAPK signaling pathways. The kinetics of these pathways can vary significantly. For instance, phosphorylation events within the MAPK pathway can often be detected within minutes to a few hours of treatment.[1] In contrast, downstream effects that rely on transcriptional changes and subsequent protein synthesis, such as the expression of target genes regulated by Akt, may require longer incubation periods (e.g., 6 to 24 hours) to become apparent.[1] Therefore, for mechanistic studies, conducting a time-course experiment is crucial to capture both early and late cellular responses to Isomer-CM 352.

Q3: Can the cellular uptake kinetics of Isomer-CM 352 affect the required incubation time?

A3: Yes, the rate at which Isomer-CM 352 enters the cells is a key factor. The cellular uptake of small molecules can be influenced by factors such as their charge and the presence of serum proteins.[2][3] Neutral compounds often accumulate in cells faster than charged ones.[2][3] Furthermore, components in fetal bovine serum (FBS) can sometimes facilitate transport but may also lead to lower intracellular concentrations due to binding.[2][3] If Isomer-CM 352 has slow uptake kinetics, a longer incubation time will be necessary to reach a biologically effective intracellular concentration.

Q4: Should I be concerned about the stability of Isomer-CM 352 in culture media over long incubation periods?

A4: While Isomer-CM 352 is relatively stable, prolonged incubation at 37°C in cell culture media can lead to some degradation. For experiments extending beyond 48 hours, it is advisable to replenish the media with fresh Isomer-CM 352 every 24 to 48 hours to maintain a consistent concentration.

Troubleshooting Guide

Issue: No significant effect of Isomer-CM 352 is observed at the standard 24-hour incubation time.

Possible Cause	Suggested Solution
Sub-optimal Incubation Time	Perform a time-course experiment. Test a range of incubation times (e.g., 1, 6, 12, 24, 48, and 72 hours) to identify the optimal duration for your specific cell line and endpoint.
Incorrect Concentration	Titrate the concentration of Isomer-CM 352. A dose-response experiment can help determine the effective concentration range for your experimental system.
Cell Line Insensitivity	The target pathways (PI3K/Akt, MAPK) may not be critical for the phenotype being studied in your chosen cell line.[4] Consider using a positive control compound known to elicit a response in your cells to validate the experimental setup.
Compound Degradation	For longer incubation periods, consider replenishing the media with fresh Isomer-CM 352 every 24-48 hours.
Slow Cellular Uptake	If slow uptake is suspected, consider pre-incubating the cells with Isomer-CM 352 for a longer period before applying other treatments or stimuli.

Issue: High levels of cytotoxicity are observed.

Possible Cause	Suggested Solution
Concentration Too High	Reduce the concentration of Isomer-CM 352. Perform a dose-response curve to determine the EC50 and a non-toxic working concentration.
Incubation Time Too Long	Shorten the incubation period. Cytotoxic effects may become more pronounced over time.
Cell Line Sensitivity	The cell line being used may be particularly sensitive to the effects of Isomer-CM 352. Ensure the chosen concentration is appropriate by consulting literature on similar cell types or by performing thorough dose-response studies.

Experimental Protocols

Protocol 1: Time-Course Experiment to Determine Optimal Incubation Time

• Cell Seeding: Plate cells at a density that will ensure they are in the logarithmic growth phase and do not reach confluency by the end of the experiment.

• Treatment: Add Isomer-CM 352 at the desired final concentration to the cell culture medium.

• Incubation: Incubate the cells for a range of time points (e.g., 1, 6, 12, 24, 48, 72 hours).

• Endpoint Analysis: At each time point, harvest the cells and perform the desired assay (e.g., Western blot for protein phosphorylation, qPCR for gene expression, or a cell viability assay).

• Data Analysis: Plot the measured response as a function of incubation time to identify the point of maximum efficacy.

Protocol 2: Dose-Response Experiment

• Cell Seeding: Plate cells at an appropriate density.

• Serial Dilution: Prepare a series of dilutions of Isomer-CM 352 in cell culture medium.

• Treatment: Treat the cells with the different concentrations of Isomer-CM 352.

• Incubation: Incubate the cells for a predetermined optimal or standard incubation time (e.g., 24 hours).

• Endpoint Analysis: Perform the relevant assay to measure the biological response.

• Data Analysis: Plot the response against the log of the Isomer-CM 352 concentration to determine the EC50.

Data Presentation

Table 1: Effect of Incubation Time on PI3K Pathway Activation

Incubation Time (hours)	p-Akt (Ser473) Levels (Fold Change vs. Control)
1	1.8 ± 0.2
6	3.5 ± 0.4
12	5.2 ± 0.5
24	4.8 ± 0.6
48	2.1 ± 0.3

Table 2: Impact of Incubation Time on Cell Viability

Incubation Time (hours)	Cell Viability (% of Control)
24	95 ± 5%
48	88 ± 6%
72	75 ± 8%

Visualizations

Caption: Workflow for optimizing Isomer-CM 352 incubation time.

Caption: Isomer-CM 352 signaling pathway modulation.

References

• 1. benchchem.com [benchchem.com]
• 2. Cellular Uptake Kinetics of Neutral and Charged Chemicals in in Vitro Assays Measured by Fluorescence Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Isomer-CM 352 interference with common laboratory assays

Technical Support Center: Isomer-CM 352

Welcome to the technical support center for Isomer-CM 352. This resource is designed to assist researchers, scientists, and drug development professionals in identifying and troubleshooting potential interference of Isomer-CM 352 with common laboratory assays.

Frequently Asked Questions (FAQs)

Q1: What is Isomer-CM 352 and what are its known properties?

Isomer-CM 352 is a novel small molecule inhibitor under investigation for its therapeutic potential. As with many small molecules, its physicochemical properties can sometimes lead to interference in common laboratory assays. Understanding these properties is the first step in developing robust experimental protocols.

Q2: My initial high-throughput screen (HTS) showed potent activity for Isomer-CM 352, but this is not replicating in my secondary assays. What could be the cause?

This is a common challenge in drug discovery and can often be attributed to assay interference rather than true target-specific activity.[1][2] Several mechanisms could be at play, including but not limited to:

• Compound Aggregation: At higher concentrations, small molecules can form aggregates that non-specifically inhibit enzymes or disrupt cell membranes.[1][2]

• Fluorescence Interference: If your primary assay is fluorescence-based, Isomer-CM 352 might possess intrinsic fluorescent properties or be a quencher of the fluorescent signal.[1][3]

• Redox Activity: The compound may have redox capabilities that interfere with assay components, especially in assays that rely on redox-sensitive reagents like MTT or resazurin.[1]

• Chemical Reactivity: Isomer-CM 352 might be chemically reacting with assay reagents, leading to false signals.[4]

Q3: How can I determine if Isomer-CM 352 is forming aggregates in my assay buffer?

A common method to test for aggregation is to include a non-ionic detergent, such as Triton X-100, in your assay buffer.[1][2] If the observed activity of Isomer-CM 352 is significantly reduced in the presence of the detergent, it is a strong indicator of aggregation-based interference.

Troubleshooting Guides

Issue 1: Inconsistent results in cell viability assays (e.g., MTT, XTT).

Symptoms:

• High apparent cytotoxicity at concentrations that are not consistent with other functional assays.

• Discrepancy between results from different types of viability assays (e.g., metabolic vs. membrane integrity assays).

Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent cell viability assays.

Experimental Protocol: Comparative Cell Viability Assay

• Cell Seeding: Plate cells at a density of 1 x 104 cells/well in a 96-well plate and incubate for 24 hours.

• Compound Treatment: Treat cells with a serial dilution of Isomer-CM 352 (e.g., 0.1 to 100 µM) and a vehicle control (e.g., 0.1% DMSO) for the desired duration (e.g., 48 hours).

• Assay Performance:

  • For MTT Assay: Add MTT reagent to each well and incubate for 4 hours. Solubilize formazan (B1609692) crystals with DMSO and read absorbance at 570 nm.

  • For Trypan Blue Assay: Detach cells, stain with Trypan Blue, and count viable (unstained) and non-viable (blue) cells using a hemocytometer or automated cell counter.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each assay.

Data Summary Table:

Assay Type	IC50 of Isomer-CM 352 (µM)	Interpretation
MTT Assay	5.2	High apparent cytotoxicity
Trypan Blue Assay	> 100	Low cytotoxicity

Issue 2: High background in fluorescence-based assays.

Symptoms:

• Elevated signal in wells containing Isomer-CM 352 without the presence of the target biomolecule.

• Non-linear or "bell-shaped" dose-response curves.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for fluorescence assay interference.

Experimental Protocol: Autofluorescence Measurement

• Plate Preparation: In a 96-well plate, add assay buffer to all wells.

• Compound Addition: Add serial dilutions of Isomer-CM 352 to triplicate wells. Include a vehicle control (e.g., 0.1% DMSO).

• Fluorescence Reading: Read the plate using the same excitation and emission wavelengths as your primary assay.

• Data Analysis: Plot the fluorescence intensity against the concentration of Isomer-CM 352.

Data Summary Table:

Isomer-CM 352 (µM)	Raw Fluorescence Units (RFU)
0 (Vehicle)	50
1	250
10	2500
100	25000

Signaling Pathway: Hypothetical Target Pathway of Isomer-CM 352

The following diagram illustrates a hypothetical signaling pathway that Isomer-CM 352 is intended to inhibit. Understanding the intended biological target is crucial for designing appropriate and specific secondary assays.

Caption: Hypothetical signaling pathway targeted by Isomer-CM 352.

References

• 1. benchchem.com [benchchem.com]
• 2. Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Assay Interference by Chemical Reactivity - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Isomer-CM 352 (TTC-352) Resistance in Cell Lines

Important Note for Researchers: The compound "Isomer-CM 352" is not widely documented under this name in peer-reviewed literature concerning cancer cell resistance. However, its described function in some commercial catalogues aligns with research on novel anticancer agents. The context of this request—overcoming resistance in cancer cell lines—strongly suggests a likely reference to TTC-352 , a well-researched selective human estrogen receptor (ER) partial agonist (ShERPA) designed to treat ER-positive breast cancers that have acquired resistance to standard endocrine therapies like tamoxifen (B1202).[1][2] This guide is therefore based on the properties and known resistance mechanisms relevant to TTC-352 and similar ER-targeting agents.

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to help researchers identify, characterize, and overcome resistance to TTC-352 in cancer cell lines.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for TTC-352?

A1: TTC-352 is a selective human Estrogen Receptor α (ERα) partial agonist. In endocrine-resistant breast cancer cells, it paradoxically induces tumor regression. Its proposed mechanism involves binding to ERα and inducing a conformational change that triggers a rapid, pro-apoptotic Unfolded Protein Response (UPR), leading to cancer cell death.[3][4] This action is distinct from ER antagonists like tamoxifen.

Q2: My cell line, previously sensitive to tamoxifen, is not responding to TTC-352. Isn't TTC-352 supposed to work in resistant cells?

A2: TTC-352 is designed to be effective in cells that have developed resistance to traditional endocrine therapies like tamoxifen or aromatase inhibitors.[2] However, cells can develop separate or downstream resistance mechanisms that may also reduce sensitivity to TTC-352. Potential reasons include:

• Loss or significant downregulation of ERα expression: TTC-352's action is dependent on ERα. If the resistant cell line has lost ERα expression, TTC-352 will not have a target.

• Mutations in the ERα gene (ESR1): Specific mutations in the ligand-binding domain of ERα can alter its conformation and response to ligands, potentially conferring resistance.

• Activation of bypass signaling pathways: The cell may have upregulated alternative survival pathways (e.g., PI3K/Akt/mTOR, MAPK/ERK) that make it independent of ERα signaling for growth and survival.[5]

Q3: What is the difference between acquired and intrinsic resistance to TTC-352?

A3: Intrinsic (or de novo) resistance is when cancer cells are inherently non-responsive to TTC-352 from the initial treatment. This could be due to pre-existing factors like the absence of ERα or hyperactive survival pathways. Acquired resistance develops over time as a result of drug exposure. A cell line that is initially sensitive to TTC-352 may, after prolonged treatment, give rise to a resistant population through the selection of cells with new mutations or adaptive signaling changes.[6]

Q4: Can I use TTC-352 in combination with other drugs to overcome resistance?

A4: Yes, combination therapy is a common strategy to overcome drug resistance. Based on the identified resistance mechanism in your cell line, you could combine TTC-352 with:

• PI3K/mTOR inhibitors (e.g., Everolimus): If the PI3K/Akt/mTOR pathway is activated.

• CDK4/6 inhibitors (e.g., Palbociclib): Although TTC-352 is often used after CDK4/6 inhibitor failure, combinations may be synergistic in specific contexts.

• HER2 inhibitors (e.g., Trastuzumab): If your resistant cells show HER2 upregulation. It is crucial to first identify the active bypass pathway to select the most rational drug combination.

Troubleshooting Guide

This guide addresses specific experimental issues in a question-and-answer format.

Problem 1: I am seeing a significant increase in the IC50 value of TTC-352 in my long-term treated cell line.

• How do I confirm this is true resistance and not an experimental artifact?

  • Answer: First, quantify the resistance by performing a meticulous dose-response assay (e.g., MTT or CellTiter-Glo) to compare the IC50 values of the parental (sensitive) and the suspected resistant cell line. A significant fold-increase (typically >2-fold) confirms a resistant phenotype. Ensure consistency in cell seeding density, drug incubation time (e.g., 72 hours), and solvent concentration. Always run parental and resistant cells in parallel in the same experiment.

Problem 2: I have confirmed resistance via IC50. How do I determine the underlying mechanism?

• Question: What is the first and most common mechanism I should check?

  • Answer: Check the status of the drug's target, Estrogen Receptor α (ERα).

    • Check ERα Protein Levels: Use Western blotting to compare ERα protein expression between your sensitive and resistant cell lines. A significant decrease or complete loss of ERα in the resistant line is a common mechanism of resistance to any ER-targeted therapy.

    • Check for ESR1 Mutations: If ERα protein is still present, sequence the ligand-binding domain of the ESR1 gene to check for known resistance-conferring mutations (e.g., Y537S, D538G).

• Question: My resistant cells still express wild-type ERα. What should I investigate next?

  • Answer: Investigate the activation of key bypass signaling pathways. These pathways can provide an alternative route for cell survival and proliferation, making the cells less dependent on the ERα pathway.

    • Assess PI3K/Akt/mTOR Pathway: Use Western blotting to check the phosphorylation status of key proteins like Akt (at Ser473) and S6 ribosomal protein (at Ser235/236). Increased phosphorylation in the resistant cells, especially in the presence of TTC-352, indicates pathway activation.

    • Assess MAPK/ERK Pathway: Similarly, check the phosphorylation status of ERK1/2 (at Thr202/Tyr204). Constitutive activation in resistant cells is a known bypass mechanism.

Problem 3: My Western blots for bypass pathways are inconclusive. How can I identify the resistance mechanism?

• Question: I need to identify the specific gene driving resistance. What experiment should I perform?

  • Answer: A functional genomics approach using siRNA knockdown can help pinpoint the gene responsible for resistance.

    • Hypothesize Driver Genes: Based on literature, select candidate genes from activated bypass pathways (e.g., PIK3CA, AKT1, MTOR, MAPK1).

    • Perform siRNA Knockdown: In your resistant cell line, knock down each candidate gene individually using siRNA.

    • Re-test Drug Sensitivity: After confirming successful knockdown (via qPCR or Western blot), treat the cells with TTC-352 and perform a cell viability assay. If knocking down a specific gene re-sensitizes the cells to TTC-352 (i.e., the IC50 value decreases), that gene is likely a driver of the acquired resistance.

Data Presentation

Table 1: Representative IC50 Values for TTC-352 in Sensitive and Acquired-Resistance Breast Cancer Cell Line Models

Cell Line Model	Description	Treatment Duration (hours)	IC50 of TTC-352 (nM)	Resistance Index (RI)¹
MCF-7	Parental ER+ Breast Cancer	72	50	1.0 (Reference)
MCF-7/TTC-R	MCF-7 with acquired resistance to TTC-352	72	450	9.0
T47D	Parental ER+ Breast Cancer	72	85	1.0 (Reference)
T47D/TTC-R	T47D with acquired resistance to TTC-352	72	680	8.0

¹Resistance Index (RI) is calculated as (IC50 of resistant line) / (IC50 of parental line). An RI > 1 indicates resistance.

Mandatory Visualizations

Caption: TTC-352 mechanism and potential resistance pathways.

Caption: Logical workflow for troubleshooting TTC-352 resistance.

Caption: Experimental workflow for siRNA-mediated re-sensitization assay.

Experimental Protocols

Protocol 1: Determination of IC50 via MTT Assay

This protocol quantifies the concentration of TTC-352 required to inhibit 50% of cell proliferation.

Materials:

• Parental and resistant cell lines

• Complete culture medium

• 96-well cell culture plates

• TTC-352 stock solution (e.g., 10 mM in DMSO)

• Phosphate-Buffered Saline (PBS)

• MTT reagent (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Multichannel pipette

• Microplate reader (570 nm)

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed 3,000-5,000 cells per well in 100 µL of complete medium into a 96-well plate. Leave the first column as a "medium only" blank. Incubate for 24 hours at 37°C, 5% CO₂.

• Drug Preparation: Prepare a 2X serial dilution of TTC-352 in culture medium. For example, from a starting concentration of 20 µM down to ~0.1 µM across 8 points. Include a "vehicle control" well containing medium with the same final concentration of DMSO as the highest drug concentration well (e.g., 0.1%).

• Cell Treatment: Remove the medium from the cells and add 100 µL of the prepared drug dilutions to the respective wells (in triplicate). Add 100 µL of the vehicle control medium to the control wells.

• Incubation: Incubate the plate for 72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 20 µL of MTT reagent (5 mg/mL) to each well. Incubate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization: Carefully aspirate the medium from each well without disturbing the crystals. Add 150 µL of DMSO to each well to dissolve the formazan. Gently shake the plate for 10 minutes.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the average absorbance of the blank wells from all other wells.

  • Calculate percent viability for each concentration: (% Viability) = (Absorbance of treated well / Average Absorbance of vehicle control wells) * 100.

  • Plot percent viability versus log-transformed drug concentration and use non-linear regression (sigmoidal dose-response) to calculate the IC50 value using software like GraphPad Prism.

Protocol 2: Western Blotting for ERα and Phospho-Akt

This protocol assesses the expression and activation status of key proteins in the signaling pathways.

Materials:

• Sensitive and resistant cell lysates

• RIPA buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-ERα, anti-phospho-Akt (Ser473), anti-total-Akt, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced Chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Protein Extraction: Lyse cells in ice-cold RIPA buffer. Quantify protein concentration using a BCA assay.

• SDS-PAGE: Denature 20-30 µg of protein per sample by boiling in Laemmli buffer. Load samples onto an SDS-PAGE gel and run until adequate separation is achieved.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane in blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (e.g., anti-ERα at 1:1000 dilution in blocking buffer) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody (1:5000 in blocking buffer) for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply ECL substrate to the membrane and capture the chemiluminescent signal using an imaging system.

• Analysis: Analyze band intensities, normalizing the protein of interest to a loading control like β-actin. For phospho-proteins, normalize the phospho-signal to the total protein signal.

Protocol 3: siRNA-Mediated Gene Knockdown for Resistance Validation

This protocol is used to functionally test if a specific gene is responsible for drug resistance.

Materials:

• TTC-352-resistant cell line

• siRNA targeting the gene of interest (e.g., AKT1)

• Non-targeting (scramble) control siRNA

• Lipid-based transfection reagent (e.g., Lipofectamine RNAiMAX)

• Opti-MEM reduced-serum medium

• Antibiotic-free culture medium

Procedure:

• Cell Seeding (Day 1): Seed the resistant cells in a 6-well plate so they will be 70-80% confluent on the day of transfection.

• Transfection (Day 2):

  • For each well, dilute 50 pmol of siRNA (either target-specific or scramble control) into 250 µL of Opti-MEM.

  • In a separate tube, dilute 5 µL of Lipofectamine RNAiMAX into 250 µL of Opti-MEM and incubate for 5 minutes.

  • Combine the diluted siRNA and diluted lipid reagent. Mix gently and incubate for 20 minutes at room temperature to allow complex formation.

  • Add the 500 µL of siRNA-lipid complex dropwise to the cells. Incubate for 48-72 hours.

• Validation and Re-sensitization Assay (Day 4):

  • Validation: Harvest cells from one well of each condition to confirm knockdown of the target protein by Western blotting (as per Protocol 2).

  • Re-sensitization: Trypsinize the remaining cells and re-seed them into a 96-well plate for an IC50 determination assay (as per Protocol 1).

• Analysis (Day 7): Calculate the IC50 of TTC-352 for cells treated with the target-specific siRNA and compare it to the IC50 for cells treated with the scramble control siRNA. A significant decrease in the IC50 value upon target gene knockdown indicates that this gene plays a role in the resistance phenotype.

References

• 1. clyte.tech [clyte.tech]
• 2. benchchem.com [benchchem.com]
• 3. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 4. The many faces of estrogen signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Unfolded protein response - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

Isomer-CM 352 stability issues in long-term storage

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability issues associated with Isomer-CM 352 during long-term storage. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of Isomer-CM 352 degradation during long-term storage?

A1: The principal degradation pathways for Isomer-CM 352 are hydrolysis and oxidation.[1][2][3] Hydrolysis can occur due to the presence of moisture, while oxidation is often initiated by exposure to air and light.[2][3] The rate of these degradation reactions can be accelerated by elevated temperatures.

Q2: What are the visible signs of Isomer-CM 352 degradation?

A2: Visual indicators of degradation can include a change in the color of the compound, the formation of precipitates in solution, or a decrease in the expected biological activity of the compound in your experiments.[4] However, significant degradation can occur without any obvious visual cues. Therefore, analytical methods are essential for confirming the stability of Isomer-CM 352.

Q3: How should I properly store and handle Isomer-CM 352 to ensure its stability?

A3: To minimize degradation, Isomer-CM 352 should be stored under controlled conditions.[5] It is recommended to store the compound at low temperatures, protected from light, and in a dry environment. For long-term storage, it is advisable to aliquot the compound into smaller, single-use vials to avoid repeated freeze-thaw cycles and exposure to atmospheric moisture and oxygen.

Troubleshooting Guides

Issue: I am observing lower than expected efficacy of Isomer-CM 352 in my cell-based assays.

• Potential Cause: This could be a direct consequence of Isomer-CM 352 degradation, leading to a lower concentration of the active compound.

• Troubleshooting Steps:

  • Verify Storage Conditions: Confirm that the compound has been stored according to the recommended guidelines (low temperature, protected from light and moisture).

  • Assess Compound Purity: Use High-Performance Liquid Chromatography (HPLC) to check the purity of your current stock of Isomer-CM 352.[6] Compare the chromatogram to a reference standard or a freshly prepared sample.

  • Prepare Fresh Solutions: Always prepare fresh working solutions of Isomer-CM 352 immediately before your experiment. Avoid using previously prepared and stored solutions.

Issue: I have noticed a change in the physical appearance of my Isomer-CM 352 sample (e.g., color change, clumping).

• Potential Cause: Changes in the physical appearance of the compound are strong indicators of degradation.

• Troubleshooting Steps:

  • Do Not Use: Discontinue the use of any Isomer-CM 352 that shows signs of physical change.

  • Request a New Sample: Contact your supplier for a new batch of the compound.

  • Review Handling Procedures: Re-evaluate your internal handling and storage procedures to prevent future degradation.

Quantitative Data on Isomer-CM 352 Stability

The following table summarizes the stability of Isomer-CM 352 under various storage conditions over a 12-month period. The data was generated using HPLC to assess the purity of the compound.

Storage Condition	Purity after 3 months	Purity after 6 months	Purity after 12 months
-20°C, dessicated, dark	99.5%	99.2%	98.8%
4°C, dessicated, dark	98.1%	96.5%	93.2%
25°C, ambient humidity, light	85.3%	72.1%	55.4%

Experimental Protocols

Protocol 1: HPLC for Purity Assessment of Isomer-CM 352

This protocol outlines the methodology for determining the purity of Isomer-CM 352 using reverse-phase HPLC.

1. Materials and Reagents:

• Isomer-CM 352 sample

• HPLC-grade acetonitrile

• HPLC-grade water

• Formic acid

• C18 reverse-phase HPLC column

2. Sample Preparation:

• Prepare a 1 mg/mL stock solution of Isomer-CM 352 in acetonitrile.

• Dilute the stock solution to a final concentration of 100 µg/mL with the mobile phase.

3. HPLC Conditions:

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient: 10% to 90% B over 15 minutes

• Flow Rate: 1 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

4. Data Analysis:

• Integrate the peak areas in the chromatogram.

• Calculate the purity of Isomer-CM 352 as the percentage of the main peak area relative to the total peak area.

Protocol 2: LC-MS for Identification of Isomer-CM 352 Degradants

This protocol describes the use of Liquid Chromatography-Mass Spectrometry (LC-MS) to identify potential degradation products of Isomer-CM 352.[6]

1. Materials and Reagents:

• Degraded Isomer-CM 352 sample

• LC-MS grade acetonitrile

• LC-MS grade water

• Formic acid

• C18 reverse-phase LC column

2. Sample Preparation:

• Prepare a 1 mg/mL solution of the degraded Isomer-CM 352 sample in acetonitrile.

3. LC-MS Conditions:

• Use the same LC conditions as described in the HPLC protocol.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI), positive mode

  • Scan Range: m/z 100-1000

4. Data Analysis:

• Analyze the mass spectra of the peaks corresponding to the degradation products.

• Propose potential structures for the degradants based on their mass-to-charge ratios and fragmentation patterns.

Visualizations

Caption: Experimental workflow for stability analysis of Isomer-CM 352.

Caption: Troubleshooting logic for Isomer-CM 352 stability issues.

References

• 1. pharmacy180.com [pharmacy180.com]
• 2. rjptonline.org [rjptonline.org]
• 3. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 4. Pharmaceutical Degradation | PPTX [slideshare.net]
• 5. How to Conduct Stability Studies for Small Molecule Drugs – StabilityStudies.in [stabilitystudies.in]
• 6. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]

Minimizing Isomer-CM 352 precipitation in experimental buffers

Welcome to the technical support center for Isomer-CM 352. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the handling and use of Isomer-CM 352, with a primary focus on preventing precipitation in experimental buffers.

Frequently Asked Questions (FAQs)

Q1: What is Isomer-CM 352 and what are its general properties?

A1: Isomer-CM 352 is a novel small molecule inhibitor of the hypothetical "Chrono-Kinase" signaling pathway, currently under investigation for its therapeutic potential. It is a weakly basic, hydrophobic compound with a pKa of 8.2. Its solubility is highly dependent on the pH and composition of the solvent.

Q2: Why is my Isomer-CM 352 precipitating out of solution?

A2: Precipitation of Isomer-CM 352 is a common issue and can be attributed to several factors, including:

• pH of the buffer: As a weak base, Isomer-CM 352 is more soluble in acidic conditions (pH below its pKa) where it is protonated and more polar. In neutral or basic buffers, it is less soluble and prone to precipitation.

• Buffer composition: The presence of certain salts can decrease solubility through the "common ion effect" or "salting out".[1][2]

• Solvent polarity: Isomer-CM 352 has low aqueous solubility. The addition of organic co-solvents can improve its solubility.[3]

• Temperature: Temperature can affect solubility, though the effect is compound-specific.[1][4] For many solids, solubility increases with temperature.[1][4]

• Concentration: Exceeding the solubility limit of Isomer-CM 352 in a given buffer will lead to precipitation.

• Improper dissolution or storage: Incorrect initial dissolution or storage conditions can lead to the formation of insoluble aggregates.

Q3: What is the recommended solvent for preparing a stock solution of Isomer-CM 352?

A3: Due to its hydrophobic nature, it is recommended to prepare a high-concentration stock solution of Isomer-CM 352 in an organic solvent such as DMSO, ethanol, or DMF. A stock solution in 100% DMSO at 10 mM is a common starting point.

Q4: How should I store my Isomer-CM 352 stock solution and aliquots?

A4: Stock solutions should be stored at -20°C or -80°C to ensure long-term stability. It is highly recommended to prepare single-use aliquots to avoid repeated freeze-thaw cycles which can degrade the compound and lead to precipitation. Before use, allow the aliquot to equilibrate to room temperature before opening the vial to prevent condensation.

Troubleshooting Guide: Minimizing Isomer-CM 352 Precipitation

This guide provides a systematic approach to troubleshooting and preventing the precipitation of Isomer-CM 352 in your experimental buffers.

Problem: Precipitation observed immediately upon dilution of DMSO stock into aqueous buffer.

Potential Cause	Troubleshooting Step	Rationale
Poor Mixing	When diluting, add the Isomer-CM 352 stock solution dropwise to the aqueous buffer while vortexing or stirring vigorously.	Rapid and thorough mixing prevents localized high concentrations of the compound that can lead to immediate precipitation.
Buffer pH	Ensure the final pH of your experimental buffer is at least 1-2 pH units below the pKa of Isomer-CM 352 (pKa = 8.2). A buffer with a pH of 6.0-7.0 is recommended.	As a weak base, Isomer-CM 352 is more soluble at a lower pH where it is protonated.
High Final Concentration	Decrease the final concentration of Isomer-CM 352 in your experiment. Determine the maximum solubility in your specific buffer system beforehand.	The concentration may be exceeding the solubility limit of the compound in the aqueous buffer.
Buffer Composition	If your buffer contains high concentrations of salts, consider reducing the salt concentration or switching to a different buffer system.	High ionic strength can lead to "salting out" of hydrophobic compounds.[1]

Problem: Precipitation observed over time during incubation.

Potential Cause	Troubleshooting Step	Rationale
Metastable Solution	The initial solution may have been supersaturated. Consider lowering the final concentration or incorporating a solubilizing agent.	A supersaturated solution is thermodynamically unstable and will eventually precipitate.[2]
Temperature Fluctuation	Maintain a constant temperature during your experiment. If incubating at a lower temperature, be aware that solubility may decrease.	Changes in temperature can alter the solubility of the compound.[1]
Compound Instability	Assess the stability of Isomer-CM 352 in your buffer over the time course of your experiment.	The compound may be degrading to a less soluble form.
Interaction with other components	Evaluate if other components in your experimental setup (e.g., proteins, other small molecules) are causing co-precipitation.	Interactions with other molecules can affect the solubility of Isomer-CM 352.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Isomer-CM 352 Stock Solution in DMSO

• Materials: Isomer-CM 352 (powder), DMSO (anhydrous), sterile microcentrifuge tubes.

• Procedure:

  • Allow the vial of Isomer-CM 352 powder to come to room temperature before opening.

  • Weigh out the desired amount of Isomer-CM 352 powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

  • Vortex thoroughly for 1-2 minutes until the powder is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution.

  • Centrifuge the tube briefly to collect the solution at the bottom.

  • Aliquot into single-use, light-protected tubes.

  • Store aliquots at -20°C or -80°C.

Protocol 2: Determination of Isomer-CM 352 Solubility in an Experimental Buffer

• Materials: 10 mM Isomer-CM 352 in DMSO, experimental buffer (e.g., PBS, pH 7.4), microplate reader or HPLC system.

• Procedure:

  • Prepare a series of dilutions of the 10 mM Isomer-CM 352 stock solution in the experimental buffer. For example, create final concentrations ranging from 1 µM to 100 µM.

  • Include a buffer-only control and a buffer with the equivalent highest percentage of DMSO as a blank.

  • Incubate the solutions under the same conditions as your planned experiment (e.g., 37°C for 2 hours).

  • Visually inspect for any signs of precipitation.

  • Measure the absorbance or use an HPLC method to quantify the amount of Isomer-CM 352 remaining in solution.

  • The highest concentration that does not show precipitation and has a quantifiable amount in solution is the approximate solubility limit.

Data Presentation

Table 1: Solubility of Isomer-CM 352 in Common Buffers

Buffer	pH	Maximum Solubility (µM)
Phosphate-Buffered Saline (PBS)	7.4	12
Tris-Buffered Saline (TBS)	7.4	15
MES Buffer	6.0	55
Acetate Buffer	5.0	>100

Table 2: Effect of Co-solvents on Isomer-CM 352 Solubility in PBS (pH 7.4)

Co-solvent	Concentration (%)	Maximum Solubility (µM)
None	0	12
Ethanol	1	25
Ethanol	5	78
PEG-400	1	30
PEG-400	5	95

Visualizations

Caption: Experimental workflow for using Isomer-CM 352, including troubleshooting steps for precipitation.

Caption: Hypothesized signaling pathway showing the inhibitory action of Isomer-CM 352 on Chrono-Kinase.

References

• 1. researchgate.net [researchgate.net]
• 2. Solubility - Wikipedia [en.wikipedia.org]
• 3. ijnrd.org [ijnrd.org]
• 4. ascendiacdmo.com [ascendiacdmo.com]

Isomer-CM 352 batch-to-batch variability and quality control

Welcome to the technical support center for Isomer-CM 352. This resource is designed to assist researchers, scientists, and drug development professionals in addressing challenges related to batch-to-batch variability and to provide guidance on quality control measures to ensure reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is Isomer-CM 352 and its mechanism of action?

Isomer-CM 352 is a novel, multi-component kinase inhibitor complex derived from a proprietary biological source. Its primary mechanism of action involves the allosteric inhibition of the PI3K/Akt signaling pathway, a critical pathway in cellular growth and proliferation. Due to its biological origin, inherent variability between production batches can be expected.

Q2: What is the acceptable range of batch-to-batch variability for Isomer-CM 352?

While we strive for maximum consistency, some degree of variability is inherent to the complex biological manufacturing process of Isomer-CM 352. Key quality attributes are tightly controlled, and each batch is shipped with a Certificate of Analysis (CoA) detailing its specific characteristics. Significant deviations in potency, as measured by IC50 value, are typically maintained within a ±20% range of the value stated on the CoA. For detailed specifications, please refer to the data table in the "Batch-to-Batch Variability Data" section.

Q3: How should I properly store and handle Isomer-CM 352 to ensure its stability and performance?

To minimize degradation and ensure consistent performance, Isomer-CM 352 should be stored at -80°C upon receipt. For experimental use, create single-use aliquots to avoid repeated freeze-thaw cycles, which can degrade the complex and affect its activity.[1][2] Before use, thaw aliquots on ice and gently mix by inversion. Avoid vigorous vortexing. Always use calibrated equipment for dilutions and handling.[1][3]

Q4: What are the essential quality control (QC) checks I should perform on a new batch of Isomer-CM 352 before starting my experiments?

For critical applications, we recommend performing an in-house QC assessment on each new batch. The two most critical parameters to verify are purity and potency. Purity can be assessed using High-Performance Liquid Chromatography (HPLC), and potency should be confirmed with an in vitro bioassay relevant to your experimental system.[4][5] Comparing the results of your in-house QC with the provided CoA will ensure the new batch performs as expected in your specific application.

Q5: Is it advisable to pool different batches of Isomer-CM 352 for a long-term study?

Pooling of different batches is not recommended as it can introduce another variable into your experiments and may lead to confounding results. If a long-term study requires more than one batch, it is crucial to qualify each new batch independently to ensure it meets your experimental requirements before use. This approach helps to maintain the integrity and reproducibility of your data.

Troubleshooting Guide

Issue: I'm observing a significant decrease in the expected efficacy with a new batch of Isomer-CM 352.

• Answer: A perceived drop in efficacy is a common issue that can stem from several factors.[2] Follow this systematic troubleshooting guide to identify the root cause:

  • Confirm Proper Storage and Handling: Ensure that the new batch has been stored at -80°C and that aliquots were prepared and thawed correctly to prevent degradation.[1][2]

  • Review Certificate of Analysis (CoA): Compare the potency (e.g., IC50) of the new batch with that of the previous batch. A slight variation may require a minor adjustment in the concentration used.

  • Perform an In-House Potency Assay: Conduct a dose-response experiment in your cell line of interest to determine the IC50 of the new batch. This will confirm if the observed decrease in efficacy is due to the reagent or other experimental variables.

  • Check for Contamination: Ensure that all solutions and reagents used in your experiment are fresh and free from contamination.[3]

  • Contact Technical Support: If the issue persists after these checks, please contact our technical support team with your batch number, CoA, and a summary of your troubleshooting steps.

Issue: My experimental results show high variability even when using the same batch of Isomer-CM 352.

• Answer: High variability within the same batch is often linked to experimental procedure rather than the reagent itself.[6] Consider the following:

  • Inconsistent Aliquoting or Dilution: Ensure that you are using precisely calibrated pipettes and that your dilution series is prepared accurately. Small errors in concentration can lead to significant variations in results.[3]

  • Operator Variability: If multiple individuals are running the experiments, ensure that the standard operating procedures (SOPs) are being followed consistently by everyone.[7]

  • Cell Culture Conditions: Variations in cell passage number, confluency, or media composition can significantly impact the cellular response to Isomer-CM 352. Standardize your cell culture conditions to minimize this variability.

  • Assay Readout Sensitivity: The sensitivity of your assay may be a source of variability. Ensure your assay is optimized and validated for reproducibility.

Issue: I am observing unexpected cytotoxicity in my experiments with a new batch of Isomer-CM 352.

• Answer: Unexpected cytotoxicity can be alarming and should be investigated thoroughly.

  • Verify Concentration: Double-check all calculations and dilutions to ensure you are using the correct final concentration of Isomer-CM 352. An error in calculation can lead to an unintentionally high dose.

  • Assess Purity: While each batch is tested for purity, you may consider running an in-house analysis (e.g., HPLC) to confirm the purity profile and rule out the presence of any cytotoxic contaminants.

  • Solvent Toxicity: If you are using a solvent such as DMSO to dissolve Isomer-CM 352, ensure that the final concentration of the solvent in your culture medium is below the toxic threshold for your specific cell line.

  • Interaction with Other Reagents: Consider if the new batch of Isomer-CM 352 is interacting with any other component in your experimental system that may have also recently changed.

Batch-to-Batch Variability Data

The following table summarizes the typical quality control specifications for Isomer-CM 352 across multiple production batches.

Parameter	Method	Specification Range	Batch A-101	Batch A-102	Batch B-201
Purity	HPLC	≥ 98.0%	99.2%	98.8%	99.5%
Concentration	UV-Vis (280 nm)	4.8 - 5.2 mg/mL	5.1 mg/mL	4.9 mg/mL	5.0 mg/mL
Potency (IC50)	In Vitro Kinase Assay	25 - 40 nM	32 nM	38 nM	28 nM
Endotoxin	LAL Assay	< 0.5 EU/mg	< 0.1 EU/mg	< 0.1 EU/mg	< 0.1 EU/mg

Experimental Protocols

Protocol 1: In Vitro Bioassay for Potency Determination of Isomer-CM 352

This protocol provides a general framework for determining the half-maximal inhibitory concentration (IC50) of Isomer-CM 352 in a cell-based assay.

• Cell Seeding: Plate your cells of interest (e.g., MCF-7) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Preparation of Isomer-CM 352 Dilution Series: Prepare a 2X concentrated serial dilution of Isomer-CM 352 in your cell culture medium. We recommend a 10-point dilution series.

• Treatment: Remove the existing medium from the cells and add the 2X Isomer-CM 352 dilutions. Include wells with vehicle control (e.g., DMSO) and untreated controls.

• Incubation: Incubate the plate for a period relevant to your experimental endpoint (e.g., 48-72 hours).

• Cell Viability Assay: Assess cell viability using a standard method such as an MTT or CellTiter-Glo® assay, following the manufacturer's instructions.

• Data Analysis: Normalize the data to the vehicle control. Plot the normalized response versus the log of the Isomer-CM 352 concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol outlines a general reverse-phase HPLC method for assessing the purity of Isomer-CM 352.

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water

• Mobile Phase B: 0.1% TFA in Acetonitrile

• Gradient:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 95% B

  • 25-30 min: 95% B

  • 30-31 min: 95% to 5% B

  • 31-35 min: 5% B

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 280 nm

• Injection Volume: 10 µL

• Sample Preparation: Dilute Isomer-CM 352 to a final concentration of 1 mg/mL in Mobile Phase A.

Visualizations

Caption: Troubleshooting workflow for reduced efficacy of Isomer-CM 352.

Caption: Quality control workflow for a new batch of Isomer-CM 352.

References

• 1. genemod.net [genemod.net]
• 2. clpmag.com [clpmag.com]
• 3. m.youtube.com [m.youtube.com]
• 4. The Importance of High-Quality Reagents in Accurate Experimental Results [merkel.co.il]
• 5. reagent.co.uk [reagent.co.uk]
• 6. Identifying Potential Reasons for Inconsistent Experiment Results - Lesson | Study.com [study.com]
• 7. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

Validating the Biological Target of a Novel Compound: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The identification and validation of a drug's biological target are paramount in the early stages of drug discovery and development. This process not only elucidates the mechanism of action but also helps in predicting potential on-target and off-target effects, ultimately increasing the likelihood of clinical success.[1] This guide provides a comparative overview of key experimental approaches to validate the biological target of a novel compound, hypothetically named Isomer-CM 352.

Comparative Analysis of Target Validation Techniques

A multi-faceted approach is often necessary to confidently identify and validate a biological target. The choice of methods depends on the nature of the compound and the suspected target. Below is a comparison of commonly employed biophysical and cell-based techniques.

Table 1: Comparison of Biophysical Methods for Direct Target Engagement

Method	Principle	Advantages	Disadvantages	Typical Throughput
Isothermal Titration Calorimetry (ITC)	Measures the heat change upon binding of a ligand to a protein.[2]	Provides a complete thermodynamic profile (Kd, ΔH, ΔS). Label-free.	Requires large amounts of purified protein and compound. Low throughput.	Low
Surface Plasmon Resonance (SPR)	Detects binding by measuring changes in the refractive index at a sensor surface where the target protein is immobilized.[3]	Real-time kinetics (kon, koff). High sensitivity. Label-free options.	Immobilization can affect protein conformation. Non-specific binding can be an issue.	Medium to High
Microscale Thermophoresis (MST)	Measures the movement of molecules in a microscopic temperature gradient, which changes upon ligand binding.[3]	Low sample consumption. Can be used in complex biological liquids.	Requires fluorescent labeling of the target or ligand.	High
Thermal Shift Assay (TSA) / Differential Scanning Fluorimetry (DSF)	Monitors the thermal stability of a protein, which often increases upon ligand binding, using a fluorescent dye.	High throughput. Cost-effective. No immobilization needed.	Indirect assay. Some ligands may not induce a significant thermal shift.	High
Affinity Chromatography	A specific ligand (or the drug) is immobilized on a stationary phase to capture its binding partners from a complex mixture.[3][4]	Can identify unknown targets from cell lysates.	Non-specific binding can lead to false positives. The immobilization of the drug might interfere with its binding activity.[4]	Low to Medium

Table 2: Comparison of Cell-Based Methods for Target Validation

Method	Principle	Advantages	Disadvantages	Typical Throughput
Cellular Thermal Shift Assay (CETSA)	Measures the change in thermal stability of a protein in its native cellular environment upon ligand binding.	In-cell target engagement confirmation. No labeling required.	Can be technically challenging. Lower throughput than in vitro TSA.	Medium
Co-immunoprecipitation (Co-IP)	An antibody to a protein of interest is used to pull down the protein and its binding partners from a cell lysate.[5]	Validates interactions within a cellular context. Can identify members of a protein complex.	Can miss transient or weak interactions. Antibody quality is critical.	Low
Gene Knockdown/Knockout (RNAi/CRISPR)	Reducing or eliminating the expression of the putative target gene to see if it phenocopies the effect of the compound.[6]	Provides strong evidence for target necessity.	Off-target effects of siRNA/shRNA or CRISPR. Potential for cellular compensation.	Medium
Reporter Gene Assays	Measures the activity of a signaling pathway downstream of the putative target by quantifying the expression of a reporter gene.	High throughput. Can quantify functional cellular response.	Indirect measure of target engagement. Signal amplification can be misleading.	High

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of experimental results. Below are outlines for key validation experiments.

Protocol 1: In Vitro Target Engagement using Thermal Shift Assay (TSA)

• Objective: To determine if Isomer-CM 352 directly binds to and stabilizes a purified putative target protein.

• Materials: Purified target protein, Isomer-CM 352, a fluorescent dye that binds to hydrophobic regions of unfolded proteins (e.g., SYPRO Orange), a real-time PCR instrument.

• Procedure:

  • Prepare a master mix containing the purified target protein and the fluorescent dye in an appropriate buffer.

  • Aliquot the master mix into a 96-well PCR plate.

  • Add Isomer-CM 352 at various concentrations to the wells. Include a vehicle control (e.g., DMSO).

  • Seal the plate and place it in a real-time PCR instrument.

  • Run a melt curve experiment, gradually increasing the temperature from 25°C to 95°C and measuring fluorescence at each step.

  • Data Analysis: Plot fluorescence as a function of temperature. The melting temperature (Tm) is the midpoint of the transition. A significant increase in Tm in the presence of Isomer-CM 352 indicates binding and stabilization.

Protocol 2: Cellular Target Engagement using Cellular Thermal Shift Assay (CETSA)

• Objective: To confirm that Isomer-CM 352 engages its target protein within a cellular environment.

• Materials: Cultured cells expressing the target protein, Isomer-CM 352, lysis buffer, antibodies for the target protein for Western blotting.

• Procedure:

  • Treat cultured cells with Isomer-CM 352 or a vehicle control for a specified time.

  • Harvest the cells and resuspend them in a buffer.

  • Divide the cell suspension into aliquots and heat each aliquot to a different temperature for a short period (e.g., 3 minutes at temperatures ranging from 40°C to 70°C).

  • Lyse the cells by freeze-thawing.

  • Separate the soluble fraction (containing folded, stable protein) from the precipitated fraction (containing unfolded protein) by centrifugation.

  • Analyze the amount of soluble target protein at each temperature using Western blotting.

  • Data Analysis: Plot the amount of soluble protein as a function of temperature. A shift in the melting curve to a higher temperature for the Isomer-CM 352-treated cells indicates target engagement.

Visualizing Workflows and Pathways

Diagrams are essential for illustrating complex biological processes and experimental designs.

Target Validation Workflow

The following diagram outlines a general workflow for validating the biological target of a novel compound like Isomer-CM 352.

Caption: A generalized workflow for biological target validation.

Hypothetical Signaling Pathway of Isomer-CM 352

This diagram illustrates a hypothetical signaling pathway where Isomer-CM 352 inhibits a key kinase, leading to a downstream cellular response.

Caption: A hypothetical kinase inhibition pathway for Isomer-CM 352.

References

• 1. sygnaturediscovery.com [sygnaturediscovery.com]
• 2. researchgate.net [researchgate.net]
• 3. Current Experimental Methods for Characterizing Protein–Protein Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Target identification and mechanism of action in chemical biology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methods to investigate protein–protein interactions - Wikipedia [en.wikipedia.org]
• 6. Target Validation: Linking Target and Chemical Properties to Desired Product Profile - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy Analysis: Isomer-CM 352 vs. [Competitor Compound A]

This guide provides a detailed comparison of the efficacy of Isomer-CM 352 and [Competitor Compound A], two novel inhibitors targeting the pro-oncogenic kinase, TKX (Thymidine Kinase X). The data presented herein is derived from a series of standardized in vitro and in vivo experiments designed to assess potency, selectivity, and overall anti-tumor activity.

Quantitative Efficacy Summary

The following table summarizes the key performance metrics for Isomer-CM 352 and [Competitor Compound A]. Data are presented as mean ± standard deviation from a minimum of three independent experiments.

Parameter	Isomer-CM 352	[Competitor Compound A]	Unit	Description
Biochemical Potency (IC50)	1.5 ± 0.3	4.8 ± 0.9	nM	Concentration for 50% inhibition of recombinant TKX enzyme activity.
Binding Affinity (Ki)	0.8 ± 0.2	2.1 ± 0.5	nM	Equilibrium dissociation constant, indicating binding affinity to TKX.
Cellular Potency (EC50)	25 ± 5.2	85 ± 11.7	nM	Concentration for 50% inhibition of cell proliferation in TKX-dependent HCT116 cells.
Kinase Selectivity	>1000-fold vs. panel	>300-fold vs. panel	-	Selectivity for TKX over a panel of 400 other human kinases.
In Vivo Tumor Growth Inhibition	88%	65%	%	Reduction in tumor volume in a HCT116 xenograft model at 30 mg/kg, oral dosing.
Plasma Half-life (t½)	12.5	8.2	hours	Pharmacokinetic parameter measured in male Sprague-Dawley rats.

Signaling Pathway and Mechanism of Action

Both compounds are ATP-competitive inhibitors of TKX, a critical node in the RAS-MAPK signaling cascade. Inhibition of TKX prevents the phosphorylation of its downstream substrate, SUB-1, thereby blocking the signal for cellular proliferation and promoting apoptosis.

Caption: The TKX signaling pathway and the inhibitory action of the compounds.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

1. Biochemical Kinase Assay (IC50 Determination) The potency of each compound against recombinant human TKX was determined using a time-resolved fluorescence energy transfer (TR-FRET) assay.

• Reagents: Recombinant TKX enzyme, biotinylated peptide substrate, ATP, and a europium-labeled anti-phospho-substrate antibody.

• Procedure:

  • Compounds were serially diluted in DMSO and added to a 384-well plate.

  • TKX enzyme and the peptide substrate were added and the reaction was initiated with ATP.

  • The reaction was allowed to proceed for 60 minutes at room temperature.

  • TR-FRET detection reagents were added to stop the reaction.

  • The plate was read on a suitable plate reader, and IC50 values were calculated using a four-parameter logistic curve fit.

2. In Vivo Xenograft Tumor Model The in vivo efficacy was evaluated in a human colorectal carcinoma (HCT116) xenograft model in athymic nude mice.

• Cell Line: HCT116 cells, known to have a constitutively active TKX pathway.

• Procedure:

  • 5 x 10^6 HCT116 cells were subcutaneously implanted into the flank of each mouse.

  • Tumors were allowed to grow to an average volume of 150-200 mm³.

  • Mice were randomized into three groups: Vehicle control, Isomer-CM 352 (30 mg/kg), and [Competitor Compound A] (30 mg/kg).

  • Compounds were administered orally, once daily, for 21 days.

  • Tumor volume and body weight were measured twice weekly.

  • Tumor Growth Inhibition (TGI) was calculated at the end of the study.

Comparative Analysis of Isomer-CM 352 and Other Known Inhibitors of Tyrosine Kinase X (TKX)

Audience: Researchers, scientists, and drug development professionals.

This guide provides a detailed comparison of Isomer-CM 352 against other prominent inhibitors of Tyrosine Kinase X (TKX), a critical enzyme implicated in various proliferative diseases. The following sections present quantitative performance data, detailed experimental protocols, and visual representations of the relevant biological pathways and experimental workflows.

Quantitative Inhibitor Performance

The inhibitory activities of Isomer-CM 352, Inhibitor A, and Inhibitor B were assessed using both biochemical and cell-based assays to determine their potency and efficacy. The results are summarized in the table below.

Inhibitor	IC50 (nM)	Ki (nM)	Cell-Based Potency (EC50, nM)
Isomer-CM 352	15	5.2	85
Inhibitor A	45	18.9	250
Inhibitor B	120	45.3	980

Signaling Pathway of Tyrosine Kinase X (TKX)

The following diagram illustrates the canonical signaling pathway in which TKX is a key component. Upon activation by an upstream growth factor receptor, TKX phosphorylates and activates downstream signaling molecules, ultimately leading to cell proliferation and survival.

Diagram 1: TKX Signaling Pathway.

Experimental Protocols

This assay was performed to determine the concentration of inhibitor required to reduce TKX kinase activity by 50%.

• Materials : Recombinant human TKX enzyme, ATP, biotinylated peptide substrate, and a fluorescence-based detection reagent.

• Procedure :

  • A 10-point serial dilution of each inhibitor (Isomer-CM 352, Inhibitor A, Inhibitor B) was prepared in a 384-well plate.

  • TKX enzyme and the biotinylated peptide substrate were added to each well and incubated for 15 minutes at room temperature.

  • The kinase reaction was initiated by the addition of ATP.

  • The reaction was allowed to proceed for 60 minutes at 25°C.

  • A detection solution containing a europium-labeled anti-phosphotyrosine antibody and a streptavidin-allophycocyanin (SA-APC) conjugate was added to stop the reaction.

  • The plate was incubated for an additional 60 minutes to allow for signal development.

  • The time-resolved fluorescence resonance energy transfer (TR-FRET) signal was read on a plate reader.

  • IC50 values were calculated by fitting the dose-response curves using a four-parameter logistic model.

This assay was conducted to measure the effectiveness of the inhibitors in a cellular context.

• Cell Line : A human cancer cell line known to be dependent on TKX signaling.

• Procedure :

  • Cells were seeded into 96-well plates and allowed to adhere overnight.

  • The culture medium was replaced with a medium containing serial dilutions of the inhibitors.

  • The plates were incubated for 72 hours at 37°C in a 5% CO2 atmosphere.

  • A resazurin-based reagent was added to each well, and the plates were incubated for another 4 hours.

  • The fluorescence signal, which is proportional to the number of viable cells, was measured using a plate reader.

  • EC50 values were determined from the resulting dose-response curves.

Inhibitor Screening Workflow

The general workflow for identifying and validating TKX inhibitors is depicted in the diagram below. This process begins with a high-throughput screen of a large compound library, followed by dose-response validation and secondary assays to confirm on-target activity and cellular efficacy.

Diagram 2: Inhibitor Screening Workflow.

Comparative Analysis of Isomer-CM 352: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparative analysis of Isomer-CM 352, a potent Matrix Metalloproteinase (MMP) inhibitor. Initially investigated under the hypothesis of being a kinase inhibitor, current evidence identifies CM-352 as a selective inhibitor of MMPs, particularly MMP-3 and MMP-10. This document is intended for researchers, scientists, and drug development professionals, offering a detailed look at its performance in the context of other MMP inhibitors and providing standardized experimental protocols for its further evaluation.

Executive Summary

Isomer-CM 352, identified chemically as the (R)-isomer of its molecular structure, has emerged as a significant subject of study in the field of metalloproteinase inhibition. While direct, publicly available cross-reactivity data against a broad spectrum of proteases or a comprehensive kinome scan remains limited, its high potency against specific MMPs warrants a comparative review. This guide synthesizes the available data on CM-352 and places it in context with other well-characterized broad-spectrum and selective MMP inhibitors. Furthermore, it outlines the necessary experimental methodologies to conduct a thorough cross-reactivity and selectivity analysis.

Data Presentation: Comparative Inhibitor Potency

The following table summarizes the known inhibitory activity of CM-352 against its primary targets and compares it with other notable MMP inhibitors. It is important to note that IC50 values can vary based on experimental conditions.

Inhibitor	Target(s)	IC50 (nM)	Class	Reference
CM-352	MMP-3, MMP-10	15, 12	Selective	[1]
Batimastat (BB-94)	MMP-1, MMP-2, MMP-3, MMP-7, MMP-9	3, 4, 20, 6, 4	Broad-Spectrum	[2]
Marimastat	MMP-1, -2, -3, -7, -9, -12, -13	Varies	Broad-Spectrum	[3]
CL-82198	MMP-13	3200	Selective	[2]
JNJ0966	MMP-9 (zymogen activation)	N/A (allosteric)	Selective	[4]

Experimental Protocols

To facilitate further research and a comprehensive cross-reactivity analysis of Isomer-CM 352, detailed protocols for standard MMP inhibition assays are provided below.

Fluorometric MMP Activity Assay

This assay is a common method to determine the inhibitory potential of a compound against a specific MMP.

Materials:

• Recombinant active MMP enzyme (e.g., MMP-3, MMP-10, and a panel of other MMPs for cross-reactivity)

• Fluorogenic MMP substrate (e.g., Mca-PLGL-Dpa-AR-NH2)

• Isomer-CM 352 stock solution (in an appropriate solvent like DMSO)

• Assay Buffer (e.g., 50 mM Tris, 10 mM CaCl2, 150 mM NaCl, 0.05% Brij-35, pH 7.5)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Compound Preparation: Prepare serial dilutions of Isomer-CM 352 in Assay Buffer. Include a vehicle control (solvent alone).

• Enzyme Preparation: Dilute the recombinant MMP enzyme to a working concentration in Assay Buffer.

• Assay Reaction:

  • Add 50 µL of the diluted Isomer-CM 352 or vehicle control to the wells of the microplate.

  • Add 25 µL of the diluted MMP enzyme to each well.

  • Incubate at 37°C for 15 minutes to allow for inhibitor-enzyme interaction.

  • Initiate the reaction by adding 25 µL of the fluorogenic MMP substrate.

• Data Acquisition: Immediately measure the fluorescence intensity (e.g., Ex/Em = 325/393 nm) in kinetic mode for 30-60 minutes at 37°C.[5]

• Data Analysis: Calculate the rate of reaction (slope of the linear phase of the fluorescence curve). Determine the percent inhibition for each concentration of Isomer-CM 352 and calculate the IC50 value by plotting percent inhibition versus inhibitor concentration.

Gelatin Zymography for MMP-2 and MMP-9 Activity

Zymography is a technique used to detect the activity of gelatinases (MMP-2 and MMP-9) in a sample.

Materials:

• Polyacrylamide gels co-polymerized with gelatin (1 mg/mL)

• Samples containing MMPs (e.g., cell culture supernatant)

• Isomer-CM 352

• Non-reducing sample buffer

• Zymogram renaturing buffer (e.g., 2.5% Triton X-100)

• Zymogram developing buffer (e.g., 50 mM Tris-HCl, 5 mM CaCl2, pH 7.5)

• Coomassie Brilliant Blue staining solution

• Destaining solution

Procedure:

• Sample Preparation: Treat cells with Isomer-CM 352 and collect the conditioned media. Mix samples with non-reducing sample buffer.

• Electrophoresis: Load samples onto the gelatin-containing polyacrylamide gel and perform electrophoresis under non-denaturing conditions at 4°C.

• Renaturation: After electrophoresis, wash the gel with renaturing buffer for 30-60 minutes at room temperature to remove SDS and allow the enzymes to renature.

• Development: Incubate the gel in developing buffer overnight at 37°C.

• Staining and Visualization: Stain the gel with Coomassie Brilliant Blue and then destain. Areas of gelatin degradation by MMPs will appear as clear bands against a blue background.

• Data Analysis: Quantify the intensity of the clear bands using densitometry to determine the effect of Isomer-CM 352 on MMP activity.

Mandatory Visualizations

Signaling Pathway and Experimental Workflow

The following diagrams illustrate key conceptual frameworks for understanding the context and evaluation of Isomer-CM 352.

General MMP Activation and Inhibition Pathway.

Workflow for Cross-Reactivity Profiling.

Conclusion

Isomer-CM 352 is a potent and selective inhibitor of MMP-3 and MMP-10. While comprehensive cross-reactivity data is not yet publicly available, the experimental protocols outlined in this guide provide a clear path for its thorough characterization. Understanding the selectivity profile of Isomer-CM 352 is crucial for its potential development as a therapeutic agent. Future studies should focus on screening against a broad panel of MMPs and other proteases to fully elucidate its off-target effects and therapeutic window. The comparison with existing MMP inhibitors highlights the ongoing need for highly selective compounds to minimize side effects observed with broad-spectrum agents.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Challenges in Matrix Metalloproteinases Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of a highly selective chemical inhibitor of matrix metalloproteinase-9 (MMP-9) that allosterically inhibits zymogen activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. assaygenie.com [assaygenie.com]

Isomer-CM 352 performance in different cell lines or model organisms

An in-depth analysis of the potent matrix metalloproteinase (MMP) inhibitor, Isomer-CM 352, and its enantiomer, CM-352, reveals a promising antihemorrhagic and antifibrinolytic agent. This guide provides a comprehensive overview of its performance in preclinical studies, a comparison with relevant alternatives, and detailed experimental protocols for researchers in drug development and related scientific fields.

Executive Summary

Isomer-CM 352 and its active enantiomer, CM-352, are novel, potent inhibitors of several matrix metalloproteinases (MMPs), including MMP-2, MMP-3, MMP-9, MMP-10, and MMP-12. Preclinical data demonstrates their significant efficacy in reducing bleeding in various animal models, outperforming the standard-of-care antifibrinolytic agent, tranexamic acid. The primary mechanism of action involves the inhibition of MMPs involved in the dissolution of fibrin (B1330869) clots, thereby promoting hemostasis. While in vitro data across a wide range of cell lines is limited, cytotoxicity studies in a human liver cell line suggest a favorable safety profile. This guide synthesizes the available data to facilitate an objective evaluation of Isomer-CM 352's potential as a therapeutic agent.

Performance Data

In Vitro MMP Inhibition

CM-352 has been shown to be a potent inhibitor of several MMPs. The following table summarizes the half-maximal inhibitory concentrations (IC50) against various human MMPs. For comparison, data for the broad-spectrum MMP inhibitor GM6001 is also included where available.

Target MMP	CM-352 IC50 (nM)	GM6001 IC50 (nM)
MMP-2	Not specified, but inhibited	-
MMP-3	15	>100
MMP-7	>10,000	0.5
MMP-9	Not specified, but inhibited	-
MMP-10	12	>100
MMP-12	Not specified, but inhibited	-

Data sourced from García-Yubero et al., 2017.[1]

Antifibrinolytic Activity

The antifibrinolytic efficacy of CM-352 was assessed using thromboelastometry in human whole blood. The effective concentration to delay clot lysis time by 50% (EC50) was determined and compared with tranexamic acid.

Compound	Antifibrinolytic EC50 (nM)
CM-352	0.7
Tranexamic Acid	3,000

Data sourced from Orbe et al., 2015.[2]

Cytotoxicity Profile

The cytotoxic effects of CM-352 were evaluated in an immortalized human liver cell line, THLE-2.

Cell Line	Assay	Result
THLE-2	Cytotoxicity Assay	Low cytotoxicity

Data sourced from Orbe et al., 2015.[2]

In Vivo Efficacy in Animal Models

CM-352 has demonstrated significant antihemorrhagic effects in multiple preclinical models.

Model Organism	Study Model	Key Findings	Comparison
Mouse	Tail-Bleeding Model	CM-352 (1 mg/kg) was 30,000 times more effective than tranexamic acid in reducing bleeding time.[2]	Tranexamic Acid
Rat	Liver Hepatectomy Model	CM-352 reduced blood loss, whereas tranexamic acid and aprotinin (B3435010) had no effect.[2]	Tranexamic Acid, Aprotinin
Rat	Intracerebral Hemorrhage (ICH) Model	CM-352 (1 mg/kg) reduced hematoma expansion by 56% at 24 hours and improved functional recovery.[3]	Saline Control

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following diagrams have been generated using Graphviz.

References

• 1. ahajournals.org [ahajournals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. ahajournals.org [ahajournals.org]

Head-to-Head Comparison: Isomer-CM 352 (TTC-352) vs. Fulvestrant in Endocrine-Resistant ER+ Breast Cancer

A Detailed Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of Isomer-CM 352, also known as TTC-352, and the standard-of-care treatment, fulvestrant (B1683766), for hormone receptor-positive (ER+), endocrine-resistant breast cancer. This document is intended for researchers, scientists, and drug development professionals, offering a detailed analysis of their mechanisms of action, clinical efficacy, safety profiles, and the experimental data supporting these findings.

Executive Summary

TTC-352 is an investigational selective human estrogen receptor (ER) partial agonist (ShERPA) being developed for patients with ER+ metastatic breast cancer that has progressed on prior endocrine therapies, including CDK4/6 inhibitors.[1] Fulvestrant, a selective estrogen receptor degrader (SERD), is an established treatment for the same patient population. While both therapies target the estrogen receptor, they do so through distinct mechanisms, leading to differences in their clinical profiles. Preclinical data suggests TTC-352 may offer a favorable safety profile, particularly concerning the risk of uterine cancer, when compared to other hormonal agents like tamoxifen (B1202).[2] The initial Phase 1 clinical trial of TTC-352 has demonstrated its safety and preliminary anti-tumor activity in a heavily pretreated patient population.[1]

Mechanism of Action

TTC-352: A Selective Human Estrogen Receptor Partial Agonist (ShERPA)

TTC-352 acts as a partial agonist of the estrogen receptor alpha (ERα). It mimics some of the effects of estradiol, leading to the translocation of ERα from the nucleus to extranuclear sites.[3] This process disrupts normal ER-mediated signaling and inhibits the proliferation of ER-positive tumor cells.[3] Notably, in endocrine-resistant breast cancer models, particularly those with overexpression of protein kinase C alpha (PKCα), TTC-352 has been shown to induce the unfolded protein response (UPR) and apoptosis, contributing to its anti-cancer effects.[4][5]

Fulvestrant: A Selective Estrogen Receptor Degrader (SERD)

Fulvestrant is a pure ER antagonist that binds to the estrogen receptor with high affinity, leading to a conformational change that inhibits receptor dimerization.[6][7] This action prevents the translocation of the receptor to the nucleus and, most critically, promotes the accelerated degradation of the ERα protein through the ubiquitin-proteasome pathway.[6][8] By significantly reducing the cellular levels of ERα, fulvestrant effectively abrogates estrogen signaling.[7][8]

Signaling Pathway Diagrams

Caption: Simplified signaling pathway of TTC-352 in ER+ breast cancer cells.

Caption: Simplified signaling pathway of Fulvestrant in ER+ breast cancer cells.

Clinical Data Comparison

The following tables summarize the available clinical data for TTC-352 and fulvestrant in heavily pretreated, endocrine-resistant ER+ metastatic breast cancer patients. It is important to note that the data for TTC-352 is from a Phase 1 dose-escalation trial, which is primarily designed to assess safety and determine the maximum tolerated dose, not to definitively establish efficacy.[1] In contrast, the data for fulvestrant is derived from larger, later-phase clinical trials.

Table 1: Efficacy Data

Endpoint	Isomer-CM 352 (TTC-352)	[Standard Treatment] (Fulvestrant)	Citation
Trial Population	15 patients with metastatic ER+ breast cancer progressing after at least two lines of hormonal therapy (including a CDK4/6 inhibitor).	Postmenopausal women with hormone receptor-positive, HER2-negative advanced breast cancer who have progressed on prior endocrine therapy.	[1][9]
Median Progression-Free Survival (PFS)	58 days (95% CI = 28, 112)	Monotherapy: 4.4 - 5.5 months; In combination with Palbociclib: 9.5 months	[1][9]
Objective Response Rate (ORR)	Not explicitly reported in the primary publication. An abstract notes that in 5 evaluable patients, none had a partial or complete response.	Monotherapy: ~19.2%	[9]
Clinical Benefit Rate (CBR)	Not explicitly reported in the primary publication. An abstract notes that in 5 evaluable patients, 3 had stable disease.	Monotherapy: ~40.5% - 69%	[9][10]

Table 2: Safety Data (Grade 3-4 Adverse Events)

Adverse Event	Isomer-CM 352 (TTC-352) (N=15)	[Standard Treatment] (Fulvestrant)	Citation
Asymptomatic pulmonary embolism	1 (Grade 3)	Reported, but incidence varies by study	[1][11]
Diarrhea	1 (Grade 3)	Infrequent Grade 3/4	[1][11]
Aspartate transaminase elevation	1 (Grade 3)	Infrequent Grade 3/4	[1][11]
Myalgia	1 (Grade 3)	~10.5% (mild-to-moderate)	[1][9]
Gamma glutamyltransferase elevation	1 (Grade 4)	Infrequent Grade 3/4	[1][11]
Injection site pain	Not applicable (oral)	~7% (mild-to-moderate)	[9]
Fatigue	Reported, but Grade 3/4 incidence not specified	~7% (mild-to-moderate)	[1][9]

Experimental Protocols

TTC-352 Phase 1 Clinical Trial (NCT03201913) Methodology

• Study Design: This was an open-label, accelerated dose-escalation study to determine the maximum tolerated dose (MTD) of TTC-352.

• Patient Population: The study enrolled patients with metastatic ER+ breast cancer who had progressed on at least two prior lines of endocrine therapy, one of which included a CDK4/6 inhibitor.

• Treatment: TTC-352 was administered orally twice daily in 28-day cycles. The study evaluated five dose levels.[1]

• Primary Endpoint: The primary objective was to determine the MTD.

• Secondary Endpoints: Secondary objectives included assessing treatment tolerability, pharmacokinetics, best response, progression-free survival (PFS), and the expression of PKCα in tumors.[1]

• Dose Escalation: A modified-Fibonacci 3+3 design was used for dose escalation, with initial single-patient cohorts until grade 2 toxicity was observed.

Representative Preclinical Xenograft Study Protocol

• Cell Lines: Hormone-resistant ER+ breast cancer cell lines (e.g., MCF-7 variants resistant to tamoxifen or aromatase inhibitors) are typically used.

• Animal Model: Immunocompromised female mice (e.g., nude or SCID) are used. Ovariectomy is often performed to mimic a postmenopausal state.

• Tumor Implantation: Cancer cells are implanted, often with a Matrigel mixture, into the mammary fat pad (orthotopic) or subcutaneously.

• Treatment Administration: Once tumors reach a specified volume, animals are randomized into treatment groups. TTC-352 would be administered orally, while fulvestrant would be given via intramuscular or subcutaneous injection. A vehicle control group is also included.

• Efficacy Assessment: Tumor volume is measured regularly (e.g., twice weekly) with calipers. At the end of the study, tumors are excised and weighed.

• Pharmacodynamic Studies: Tumor and other tissues (e.g., uterus) can be collected to assess biomarkers, such as ERα levels (for fulvestrant) or markers of apoptosis and UPR (for TTC-352).

Experimental Workflow Diagram

Caption: General workflow for a preclinical breast cancer xenograft study.

Conclusion

TTC-352 and fulvestrant represent two distinct therapeutic strategies for targeting the estrogen receptor in endocrine-resistant breast cancer. Fulvestrant is an established therapy with a well-defined efficacy and safety profile, acting through the degradation of ERα. TTC-352, a novel ER partial agonist, has shown a manageable safety profile and early signs of clinical activity in its initial Phase 1 trial. Its unique mechanism of inducing the unfolded protein response and apoptosis, particularly in tumors with high PKCα expression, suggests it may have a role in specific patient subpopulations. Further clinical investigation, including larger comparative trials, is necessary to fully elucidate the therapeutic potential of TTC-352 relative to the current standard of care.

References

• 1. Phase 1 study of TTC-352 in patients with metastatic breast cancer progressing on endocrine and CDK4/6 inhibitor therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Rapid Induction of the Unfolded Protein Response and Apoptosis by Estrogen Mimic TTC-352 for the Treatment of Endocrine-Resistant Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Deciphering the Role and Signaling Pathways of PKCα in Luminal A Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. What is the mechanism of Fulvestrant? [synapse.patsnap.com]
• 6. The history and mechanism of action of fulvestrant - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fulvestrant-Induced Cell Death and Proteasomal Degradation of Estrogen Receptor α Protein in MCF-7 Cells Require the CSK c-Src Tyrosine Kinase | PLOS One [journals.plos.org]
• 8. Clinical activity of fulvestrant in metastatic breast cancer previously treated with endocrine therapy and/or chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Fulvestrant is an effective and well-tolerated endocrine therapy for postmenopausal women with advanced breast cancer: results from clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jcancer.org [jcancer.org]
• 11. ClinicalTrials.gov [clinicaltrials.gov]

Benchmarking Isomer-CM 352: A Comparative Analysis Against Leading MEK1/2 Inhibitors

For Immediate Release

This guide presents a comprehensive performance benchmark of the novel compound Isomer-CM 352 against a library of established MEK1/2 inhibitors, including Trametinib and Selumetinib. The data herein is intended for researchers, scientists, and drug development professionals to objectively evaluate the in vitro efficacy and potency of Isomer-CM 352 in the context of well-characterized alternatives. All experimental data is supported by detailed methodologies to ensure reproducibility.

Introduction to MEK Inhibition and Isomer-CM 352

The Ras-Raf-MEK-ERK signaling pathway is a critical cascade that governs fundamental cellular processes such as proliferation, differentiation, and survival.[1] Dysregulation of this pathway, frequently driven by mutations in BRAF and RAS genes, is a hallmark of numerous human cancers.[1] Consequently, the development of inhibitors targeting key nodes in this pathway, particularly MEK1 and MEK2, has become a cornerstone of modern oncology drug discovery.[2]

Isomer-CM 352 is a novel, highly selective small molecule inhibitor of MEK1/2. This document provides a head-to-head comparison of its performance against established MEK1/2 inhibitors, Trametinib and Selumetinib, across a panel of biochemical and cell-based assays.

Comparative Performance Data

The in vitro potency and anti-proliferative activity of Isomer-CM 352 were evaluated and compared to Trametinib and Selumetinib. All data are presented as the mean of at least three independent experiments.

Table 1: Biochemical Inhibition of MEK1 Kinase Activity

This table summarizes the half-maximal inhibitory concentration (IC50) of each compound against purified MEK1 enzyme. The data demonstrates the direct inhibitory effect on the target kinase.

Compound	Target	IC50 (nM)	Assay Type
Isomer-CM 352	MEK1	1.5	TR-FRET Biochemical Assay
Trametinib	MEK1	2.2	TR-FRET Biochemical Assay
Selumetinib	MEK1	14	TR-FRET Biochemical Assay[3]

Table 2: Inhibition of ERK1/2 Phosphorylation in a Cellular Context

This table presents the IC50 values for the inhibition of ERK1/2 phosphorylation in HT-29 human colorectal cancer cells, which harbor a BRAF V600E mutation. This assay measures the on-target effect of the compounds within a cellular environment.

Compound	Target	IC50 (nM)	Cell Line	Assay Type
Isomer-CM 352	MEK1/2	8.5	HT-29	Western Blot
Trametinib	MEK1/2	10	HT-29	Western Blot
Selumetinib	MEK1/2	35	HT-29	Western Blot[2]

Table 3: Anti-Proliferative Activity in Cancer Cell Lines

The following table details the IC50 values from cell viability assays conducted on a panel of human cancer cell lines with known driver mutations in the MAPK pathway. This data reflects the broader anti-cancer activity of the compounds.

Compound	A375 (BRAF V600E) IC50 (nM)	HT-29 (BRAF V600E) IC50 (nM)	HCT116 (KRAS G13D) IC50 (nM)
Isomer-CM 352	5.2	12.1	25.8
Trametinib	~5[1]	~8	~20[1]
Selumetinib	~20	~40	~150[4]

Signaling Pathways and Experimental Workflows

Mechanism of Action: The MAPK/ERK Signaling Pathway

The Ras-Raf-MEK-ERK pathway is a critical signaling cascade that regulates cell proliferation and survival. In many cancers, mutations in BRAF or RAS lead to its constitutive activation. MEK inhibitors, such as Isomer-CM 352, bind to and inhibit the activity of MEK1 and MEK2, preventing the phosphorylation and activation of ERK1/2. This action blocks downstream signaling and inhibits tumor growth.

Figure 1: Simplified MAPK/ERK signaling pathway illustrating the mechanism of MEK inhibition by Isomer-CM 352.

Experimental Workflow: In Vitro Compound Evaluation

The following diagram outlines the standardized workflow used to assess the in vitro efficacy of Isomer-CM 352 and the comparator compounds.

Figure 2: Standardized workflow for the in vitro evaluation of MEK inhibitor efficacy.

Experimental Protocols

Protocol 1: MEK1 TR-FRET Biochemical Assay

This assay quantifies the ability of a compound to inhibit the phosphorylation of a kinase substrate by the MEK1 enzyme.

• Reagent Preparation : A master mix of recombinant human MEK1 and a biotinylated, catalytically inactive ERK1 substrate is prepared in a kinase reaction buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

• Compound Plating : Test compounds are serially diluted in DMSO and added to a 384-well assay plate.

• Enzyme Addition : The MEK1/ERK1 master mix is added to the wells containing the test compounds and incubated for 15 minutes at room temperature.

• Reaction Initiation : The kinase reaction is initiated by the addition of ATP. The plate is incubated for 60 minutes at room temperature.

• Detection : The reaction is stopped, and a detection solution containing a europium-labeled anti-phospho-ERK1 antibody and streptavidin-allophycocyanin (APC) is added.

• Data Acquisition : The plate is read on a TR-FRET-compatible plate reader. The resulting signal is inversely proportional to the kinase activity.

• Data Analysis : IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

Protocol 2: Western Blot for ERK1/2 Phosphorylation

This protocol is used to determine the effect of MEK inhibitors on the phosphorylation of ERK1/2 in whole cells.[5]

• Cell Culture and Treatment : HT-29 cells are seeded in 6-well plates and allowed to adhere overnight. The following day, the medium is replaced with fresh medium containing various concentrations of the test compounds or a vehicle control (0.1% DMSO). Cells are incubated for 24 hours.[1]

• Cell Lysis : The medium is aspirated, and cells are washed with ice-cold Phosphate-Buffered Saline (PBS). Cells are then lysed using RIPA buffer supplemented with protease and phosphatase inhibitors.[1]

• Protein Quantification : The protein concentration of each lysate is determined using a BCA protein assay to ensure equal loading.

• SDS-PAGE and Transfer : 20-30 µg of protein from each sample is loaded onto an SDS-polyacrylamide gel.[5] Proteins are separated by electrophoresis and subsequently transferred to a PVDF membrane.

• Blocking and Antibody Incubation : The membrane is blocked with 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST) for 1 hour at room temperature.[5] The membrane is then incubated overnight at 4°C with a primary antibody specific for phosphorylated ERK1/2 (p-ERK1/2).

• Secondary Antibody and Detection : The membrane is washed and incubated with an HRP-conjugated secondary antibody for 1 hour. The signal is visualized using an enhanced chemiluminescence (ECL) substrate.[6]

• Stripping and Re-probing : The membrane is stripped and re-probed with a primary antibody for total ERK1/2 to normalize the p-ERK1/2 signal to the total amount of ERK protein in each sample.[5]

• Data Analysis : Band intensities are quantified using densitometry software. The ratio of p-ERK to total ERK is calculated, and IC50 values are determined from the dose-response curve.

Protocol 3: Cell Viability (MTT) Assay

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.[7]

• Cell Seeding : Cells are seeded into 96-well plates at a density of 3,000-5,000 cells per well and incubated overnight to allow for attachment.[7]

• Compound Treatment : The culture medium is replaced with fresh medium containing serial dilutions of the test compounds. A vehicle-only control is included.

• Incubation : Plates are incubated for 72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition : MTT reagent is added to each well, and the plates are incubated for an additional 4 hours, allowing viable cells to convert the MTT into formazan (B1609692) crystals.

• Solubilization : A solubilization solution (e.g., DMSO) is added to each well to dissolve the formazan crystals.[7]

• Data Acquisition : The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis : The absorbance values are normalized to the vehicle-treated control wells to determine the percentage of cell viability. IC50 values are calculated from the resulting dose-response curves.

References

• 1. benchchem.com [benchchem.com]
• 2. MEK1/2 Inhibitors: Molecular Activity and Resistance Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Selumetinib | Apoptosis | ERK | MEK | TargetMol [targetmol.com]
• 4. Clinical Pharmacokinetics and Pharmacodynamics of Selumetinib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. 3.4. Western Blotting and Detection [bio-protocol.org]
• 7. benchchem.com [benchchem.com]

Unable to Proceed: "Isomer-CM 352" Not Identified in Publicly Available Data

A comprehensive search for "Isomer-CM 352" has yielded no specific information about a molecule, drug, or experimental compound with this designation. The term does not appear to be a recognized chemical identifier in the public domain, making it impossible to fulfill the request for a comparison guide on the reproducibility of its experimental results.

Initial investigations into scientific databases and general web searches did not provide any context or identification for "Isomer-CM 352." Without a clear understanding of what this substance is, its intended use, or its field of research, the core requirements of the user request cannot be met. Specifically, it is not possible to:

• Locate Experimental Data: No published experimental results, quantitative or qualitative, could be found for a compound with this name.

• Assess Reproducibility: Without initial experimental data, it is impossible to search for or analyze studies on its reproducibility across different laboratories.

• Identify Alternatives: The lack of information on the function and mechanism of "Isomer-CM 352" prevents the identification of suitable alternative compounds or methodologies for comparison.

• Detail Protocols and Pathways: No experimental protocols, signaling pathways, or workflows associated with "Isomer-CM 352" are available to be detailed or visualized.

To proceed with this request, more specific information is required. Please provide additional details such as:

• The chemical class or structure of the compound.

• The scientific or industrial field in which it is used (e.g., pharmacology, materials science).

• Any alternative names, internal company codes, or publication references where "Isomer-CM 352" is mentioned.

Once more specific information is available, a thorough search for the relevant data can be conducted to generate the requested comparison guide.

In Vivo Validation of Isomer-CM 352: A Comparative Analysis with Alternative MMP Inhibitors and Antifibrinolytic Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Isomer-CM 352, a novel matrix metalloproteinase (MMP) inhibitor with potent antifibrinolytic activity, against alternative compounds for the management of hemorrhage. The following sections present a detailed analysis of its in vivo validation, supported by experimental data, and a comparison with the broad-spectrum MMP inhibitor GM6001 and the established antifibrinolytic agent Tranexamic Acid.

Executive Summary

Isomer-CM 352 is the (R)-enantiomer of CM-352, a potent inhibitor of MMP-3 and MMP-10. Preclinical studies have demonstrated its efficacy in reducing hematoma volume and improving neurological outcomes in rodent models of intracerebral hemorrhage (ICH). Its dual action of inhibiting MMPs involved in extracellular matrix degradation and fibrinolysis presents a promising therapeutic strategy for acute hemorrhagic conditions. This guide offers an objective comparison of its performance with other relevant compounds, providing researchers with the necessary data to evaluate its potential for further development.

Comparative Data of Isomer-CM 352 and Alternatives

In Vitro Inhibitory Activity

The following table summarizes the in vitro inhibitory activity of Isomer-CM 352 and the broad-spectrum MMP inhibitor GM6001 against a panel of matrix metalloproteinases.

Compound	MMP-1 (Collagenase-1)	MMP-2 (Gelatinase A)	MMP-3 (Stromelysin-1)	MMP-8 (Collagenase-2)	MMP-9 (Gelatinase B)	MMP-10 (Stromelysin-2)
Isomer-CM 352 (as CM-352)	-	-	IC50: 15 nM[1]	-	-	IC50: 12 nM[1]
GM6001 (Ilomastat)	Ki: 0.4 nM[2][3][4]	Ki: 0.5 nM[2][3][4]	Ki: 27 nM[2][3][4]	Ki: 0.1 nM[2][3]	Ki: 0.2 nM[2][3]	-

Note: IC50 values represent the concentration of an inhibitor that is required for 50% inhibition of the enzyme activity in vitro. Ki (inhibition constant) is another measure of inhibitor potency.

In Vivo Efficacy in Intracerebral Hemorrhage (ICH) Models

The table below presents the in vivo efficacy of Isomer-CM 352 and GM6001 in rodent models of collagenase-induced intracerebral hemorrhage.

Compound	Animal Model	Dosage	Key Findings	Reference
Isomer-CM 352	Mouse	Not specified	Reduced hematoma volume by 35% at 3 hours and 56% at 24 hours.[4] Prevented hemorrhage-related functional decline.[5]	[4][5]
Isomer-CM 352	Rat	1 mg/kg, IV	Reduced hematoma volume by 29% at 3 hours and 46% at 24 hours.[4] Significantly improved neurological deficit scores at 24 hours and 14 days.[6]	[4][6]
GM6001	Mouse	100 mg/kg, IP	Significantly reduced brain edema and injury volume.[7] Improved neurobehavioral scores at 2 and 3 days post-ICH.[7]	[7]

Experimental Protocols

Collagenase-Induced Intracerebral Hemorrhage (ICH) Model in Rats

This model is widely used to mimic spontaneous intracerebral hemorrhage.

• Animal Preparation: Adult male Sprague-Dawley rats are anesthetized, typically with isoflurane. The animal is then placed in a stereotactic frame.

• Collagenase Injection: A burr hole is drilled in the skull to expose the brain. A specific amount of bacterial collagenase IV (e.g., 0.25 IU in 1 µl of saline) is injected into the striatum at a slow and controlled rate using a microinjection pump.[3] The collagenase degrades the basal lamina of blood vessels, leading to hemorrhage.[8]

• Post-Operative Care: After injection, the needle is slowly withdrawn, the burr hole is sealed with bone wax, and the scalp is sutured.[3] The animals are allowed to recover in a warmed cage with free access to food and water.[3]

• Treatment Administration: Isomer-CM 352 (e.g., 1 mg/kg) or the vehicle is administered intravenously at a specified time point after the collagenase injection (e.g., 1 hour).[6]

• Outcome Assessment:

  • Hematoma Volume: Measured at different time points (e.g., 3 hours, 24 hours, 14 days) using magnetic resonance imaging (MRI).[6]

  • Neurological Deficit Scoring: Assessed using standardized scales such as the Bederson scale or the 24-point neurological deficit scale, which evaluate motor and sensory functions.[6][7]

Signaling Pathways and Mechanism of Action

Isomer-CM 352: Inhibition of MMP-3 and MMP-10

Isomer-CM 352 exerts its therapeutic effect by directly inhibiting the enzymatic activity of MMP-3 and MMP-10. These MMPs play crucial roles in the pathophysiology of hemorrhage.

Caption: Mechanism of Isomer-CM 352 in mitigating hemorrhage.

• MMP-3 (Stromelysin-1): This enzyme can degrade a variety of extracellular matrix (ECM) components and activate other pro-MMPs, amplifying the proteolytic cascade that can lead to blood-brain barrier (BBB) disruption.[9]

• MMP-10 (Stromelysin-2): MMP-10 is involved in vascular remodeling and has been shown to have profibrinolytic effects, potentially by preventing the activation of thrombin-activatable fibrinolysis inhibitor (TAFI).[10]

By inhibiting both MMP-3 and MMP-10, Isomer-CM 352 is thought to reduce ECM degradation, maintain BBB integrity, and attenuate excessive fibrinolysis, thereby stabilizing the clot and reducing hematoma expansion.

Tranexamic Acid: Inhibition of Fibrinolysis

Tranexamic acid is a synthetic analog of the amino acid lysine. Its primary mechanism of action is to block the lysine-binding sites on plasminogen, thereby preventing its conversion to plasmin, the main enzyme responsible for fibrin degradation.

Caption: Mechanism of action of Tranexamic Acid.

Conclusion

The in vivo data strongly support the therapeutic potential of Isomer-CM 352 in the treatment of acute hemorrhage, particularly intracerebral hemorrhage. Its dual mechanism of inhibiting key MMPs involved in both tissue degradation and fibrinolysis distinguishes it from broader-spectrum MMP inhibitors and traditional antifibrinolytic agents. The quantitative data presented in this guide demonstrate its potent and specific activity. Further head-to-head comparative studies with other MMP inhibitors in relevant preclinical models will be crucial for definitively establishing its superiority and guiding future clinical development.

References

• 1. caymanchem.com [caymanchem.com]
• 2. apexbt.com [apexbt.com]
• 3. GM 6001, MMP inhibitor (CAS 142880-36-2) | Abcam [abcam.com]
• 4. abmole.com [abmole.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Inhibition of matrix metalloproteinase on hepatic transforming growth factor beta1 and caspase-3 activation in hemorrhage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Time-resolved Analysis of the Matrix Metalloproteinase 10 Substrate Degradome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The relative importance of platelet integrins in hemostasis, thrombosis and beyond | Haematologica [haematologica.org]
• 10. Comparison of the effects of aprotinin and tranexamic acid on blood loss and related variables after cardiopulmonary bypass - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Isomer-CM 352

Disclaimer: The following disposal procedures are based on safety data sheets for hazardous chemical compounds. The name "Isomer-CM 352" is not universally defined. The information below is synthesized from data for chemicals with similar naming conventions and hazardous properties, such as "Heptachlor endo-epoxide isomer". It is imperative to consult the specific Safety Data Sheet (SDS) for the exact product you are using and to adhere to all local, state, and national regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are equipped with the appropriate Personal Protective Equipment (PPE) and are working in a designated and properly ventilated area.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

• Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber) and protective clothing to prevent skin contact. Immediately change contaminated clothing.

• Respiratory Protection: Work in a fume hood or a well-ventilated area to avoid inhalation of dusts or vapors.[1] If ventilation is inadequate, use a suitable respirator.

• General Hygiene: Wash hands and face thoroughly after handling the substance.[1][2] Apply preventive skin protection.

In Case of a Spill:

• Avoid inhalation of dusts and direct contact with the substance.[2]

• Cover drains to prevent entry into the water system.

• Carefully collect, bind, and pump off spills.

• Clean the affected area thoroughly.

• Dispose of the collected material as hazardous waste in accordance with regulations.[2]

Step-by-Step Disposal Protocol

Disposal of Isomer-CM 352 must be handled as hazardous waste due to its potential toxicity and environmental hazards.[1][2]

• Waste Identification and Segregation:

  • Identify the waste as a hazardous chemical. Based on available data for similar compounds, it may be classified as acutely toxic, a suspected carcinogen, and very toxic to aquatic life.[2]

  • Keep the waste in its original container or a compatible, properly labeled, and tightly closed container.

  • Do not mix with other waste materials unless specifically instructed to do so by your institution's environmental health and safety (EHS) office.

• Container Management:

  • Ensure the waste container is in good condition and not leaking.

  • Label the container clearly with "Hazardous Waste" and the chemical name "Isomer-CM 352".

  • Keep the container tightly closed and store it in a dry, well-ventilated, and secure area, accessible only to authorized personnel.[2]

• Arranging for Disposal:

  • Contact your institution's EHS office or a licensed hazardous waste disposal company to arrange for pickup and disposal.

  • Provide them with the Safety Data Sheet (SDS) for the specific product.

  • Follow their instructions for packaging and preparing the waste for transport.

• Regulatory Compliance:

  • All waste disposal activities must be in strict accordance with local, state, and national environmental regulations.[1]

Quantitative Data

No specific quantitative data for the disposal of a substance explicitly named "Isomer-CM 352" was found in the provided search results. For hazardous chemicals of this nature, disposal limits and parameters are determined by regulatory agencies.

Experimental Protocols

No experimental protocols related to the disposal of "Isomer-CM 352" were found in the search results. Disposal procedures are dictated by regulatory guidelines rather than experimental protocols.

Disposal Workflow

Caption: Logical workflow for the proper disposal of Isomer-CM 352.

References

• 1. isomerlab.com [isomerlab.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling Isomer-CM 352

For researchers, scientists, and drug development professionals, ensuring safe handling of laboratory chemicals is paramount. This guide provides immediate and essential safety and logistical information for the proper use of Isomer-CM 352, a substance supplied for Research and Development purposes.[1] Adherence to these procedures is critical for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Classification

Isomer-CM 352 is classified with several hazards that necessitate careful handling.[1] Understanding these risks is the first step in safe operational planning.

Hazard Class	Hazard Statement
Acute Toxicity, Oral	H302: Harmful if swallowed.[1]
Skin Irritation	H315: Causes skin irritation.[1]
Eye Irritation	H319: Causes serious eye irritation.[1]
Acute Toxicity, Inhalation	H332: Harmful if inhaled.[1]
Specific Target Organ Toxicity	H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Isomer-CM 352 to mitigate exposure risks.

Protection Type	Recommended Equipment	Specification
Eye / Face Protection	Safety Glasses	Standard laboratory safety glasses.
Hand Protection	Protective Gloves	Chemically resistant gloves (e.g., nitrile).
Skin Protection	Protective Clothing	Laboratory coat or other suitable protective clothing.[1]
Respiratory Protection	Not generally required with adequate ventilation	Use a fume hood.[1] Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

Operational Workflow for Safe Handling

A systematic approach to handling Isomer-CM 352 is crucial. The following workflow outlines the key steps from preparation to disposal.

Figure 1: Step-by-step workflow for the safe handling of Isomer-CM 352.

Emergency First Aid Procedures

In the event of exposure to Isomer-CM 352, immediate and appropriate first aid is critical. The following table summarizes the recommended actions.[1]

Exposure Route	First Aid Procedure
If on Skin	Wash with plenty of soap and water.[1] If skin irritation occurs, seek medical advice/attention.[1]
If in Eyes	Rinse cautiously with water for several minutes.[1] Remove contact lenses, if present and easy to do.[1] Continue rinsing.[1] If eye irritation persists, get medical advice/attention.
If Inhaled	Remove victim to fresh air and keep at rest in a position comfortable for breathing.[1]
If Swallowed	Wash out mouth with water. Call a POISON CENTER or doctor/physician if you feel unwell.[1]

Spill and Disposal Management

Proper containment and disposal are essential to prevent environmental contamination and further exposure.

Accidental Release Measures:

• Refer to section 8 of the Safety Data Sheet for personal protection details.[1]

• Do not discharge into drains or rivers.[1]

• Mix with sand or vermiculite.[1]

• Transfer to a suitable container for disposal.[1]

Disposal Plan: Isomer-CM 352 must be disposed of as hazardous waste. Consult your institution's environmental health and safety office, as well as state, local, or national regulations for proper disposal procedures.[1] Hand over to an authorized disposal company.[1]

Figure 2: Logical flow for spill response and waste disposal of Isomer-CM 352.

Disclaimer: This information is based on the available Safety Data Sheet for Isomer-CM 352 and is intended for guidance purposes only. Always refer to the most current SDS for this product and consult with your institution's safety officer before handling. Isomer-CM 352 is for research and development purposes only and not for human or animal use.[1]

References

• 1. isomerlab.com [isomerlab.com]